(R)-TAPI-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Mechanism of Action of (R)-TAPI-2

(R)-TAPI-2 , a stereoisomer of the more broadly studied TAPI-2, is a potent, broad-spectrum inhibitor primarily targeting a class of enzymes known as metalloproteinases. Its mechanism of action revolves around the inhibition of "shedding," a process where the extracellular domains of membrane-bound proteins are cleaved and released into the extracellular space. This guide provides a detailed overview of its molecular targets, the downstream signaling consequences of its inhibitory action, and the experimental methodologies used to characterize its function.

Core Mechanism of Action: Inhibition of Metalloproteinases

(R)-TAPI-2 functions as a hydroxamate-based inhibitor, a chemical structure that allows it to chelate the essential zinc ion within the active site of metalloproteinases, thereby blocking their catalytic activity. Its inhibitory profile is broad, encompassing members of both the Matrix Metalloproteinase (MMP) and the A Disintegrin and Metalloproteinase (ADAM) families.

The most prominent target of TAPI-2 and its enantiomer is the Tumor Necrosis Factor-α Converting Enzyme (TACE) , also known as ADAM17.[1][2][3][4] TACE is a key sheddase responsible for the proteolytic release of a wide array of cell surface proteins, including cytokines, growth factors, and their receptors.[4][5] By inhibiting TACE/ADAM17, (R)-TAPI-2 prevents the cleavage and subsequent release of these critical signaling molecules from the cell surface.

The general inhibitory action can be visualized as follows:

Caption: General mechanism of TACE/ADAM17 inhibition by (R)-TAPI-2.

Quantitative Data Presentation: Inhibitory Profile

The potency of (R)-TAPI-2 and its racemate TAPI-2 has been quantified against several key metalloproteinases. The half-maximal inhibitory concentration (IC50) and the inhibition constant (Ki) are common metrics used to describe inhibitor efficacy.

Target Enzyme/Process	Inhibitor	Metric	Value	References
Matrix Metalloproteinases (general)	TAPI-2	IC50	20 µM	[2][6]
TACE (ADAM17)	TAPI-2	Ki	0.12 µM	[1]
ADAM8	TAPI-2	Ki	10 µM	[1]
ADAM10	TAPI-2	Ki	3 µM	[1]
ADAM12	TAPI-2	Ki	100 µM	[1]
Meprin α subunit	TAPI-2	IC50	1.5 ± 0.27 nM	[1][2][6]
Meprin β subunit	TAPI-2	IC50	20 ± 10 µM	[1][2][6]
PMA-induced shedding of various proteins*	TAPI-2	IC50	10 µM	[1][3]
Angiotensin Converting Enzyme (ACE)	TAPI-2	IC50	18 µM

*Proteins include TGF-α, β-amyloid precursor protein, L-selectin, and IL-6 receptor α subunit.[1]

Downstream Signaling Pathways Modulated by (R)-TAPI-2

By preventing the shedding of key surface proteins, (R)-TAPI-2 profoundly impacts multiple intracellular signaling cascades that are critical in inflammation, cancer progression, and immunity.

Inhibition of TNF-α Signaling

The primary and most well-known function of TACE/ADAM17 is the cleavage of membrane-bound precursor Tumor Necrosis Factor-α (pro-TNF-α) to its soluble, active form (TNF-α).[4][5] Soluble TNF-α is a potent pro-inflammatory cytokine that binds to its receptors (TNFR1, TNFR2) on target cells, initiating inflammatory and apoptotic pathways.[7] (R)-TAPI-2 directly inhibits this conversion, leading to a significant reduction in soluble TNF-α levels and thereby dampening the downstream inflammatory response.[3]

Caption: (R)-TAPI-2 blocks the release of soluble TNF-α, reducing inflammation.

Modulation of Notch Signaling

The Notch signaling pathway is crucial for cell fate determination, proliferation, and differentiation. ADAM17 is responsible for the initial cleavage of the Notch receptor, a critical step (S2 cleavage) that precedes the final intramembrane cleavage by γ-secretase to release the Notch Intracellular Domain (NICD). NICD then translocates to the nucleus to regulate gene expression. By inhibiting ADAM17, TAPI-2 prevents this initial cleavage, thereby blocking the entire Notch signaling cascade.[6] This has been shown to decrease the protein levels of NICD and its downstream target HES-1, which can reduce the cancer stem cell phenotype in certain cancers like colorectal cancer.[1][2][6]

References

• 1. TAPI-2 | ADAM17 inhibitor | Probechem Biochemicals [probechem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. TAPI-2, MMP and ADAM inhibitor (CAS 689284-12-6) | Abcam [abcam.com]
• 4. Tumor necrosis factor-alpha converting enzyme - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ADAM17 as a promising therapeutic target: from structural basis to inhibitor discovery in human diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Frontiers | Tumor Necrosis Factor Receptors: Pleiotropic Signaling Complexes and Their Differential Effects [frontiersin.org]

In-Depth Technical Guide: (R)-TAPI-2 Synthesis and Chiral Separation

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and chiral separation of (R)-TAPI-2, a potent inhibitor of matrix metalloproteinases (MMPs) and tumor necrosis factor-alpha converting enzyme (TACE). The information presented herein is intended to equip researchers with the necessary knowledge to produce and isolate the biologically active (R)-enantiomer of TAPI-2 for further investigation and drug development endeavors.

Synthesis of (R)-TAPI-2

The synthesis of (R)-TAPI-2, chemically known as N-(R)-(2-(Hydroxyaminocarbonyl)methyl)-4-methylpentanoyl-L-tert-butyl-glycine-L-alanine 2-aminoethyl amide, is a multi-step process that involves the careful coupling of several chiral amino acid and peptide fragments, culminating in the formation of the final hydroxamic acid. While a specific, detailed, and publicly available protocol for the direct enantioselective synthesis of (R)-TAPI-2 is not extensively documented in the literature, a plausible synthetic strategy can be constructed based on established principles of peptide synthesis and hydroxamic acid formation. This guide outlines a proposed synthetic pathway.

Proposed Synthetic Pathway:

The synthesis can be logically divided into the preparation of key building blocks and their subsequent coupling, followed by the final hydroxamic acid formation and deprotection steps.

Figure 1: Proposed synthetic pathway for (R)-TAPI-2.

Experimental Protocols

Note: The following protocols are generalized and may require optimization. All reactions should be carried out under an inert atmosphere (e.g., Nitrogen or Argon) using anhydrous solvents.

1.1.1. Synthesis of Boc-L-tert-Butylglycyl-L-Alanine (Fragment A)

• Protection of Amino Acids:

  • Protect the amino group of L-tert-butylglycine with a tert-butyloxycarbonyl (Boc) group using di-tert-butyl dicarbonate (B1257347) (Boc)₂O in the presence of a base like sodium hydroxide (B78521) or triethylamine (B128534) in a suitable solvent such as a mixture of water and dioxane.

  • Protect the amino group of L-alanine with a fluorenylmethyloxycarbonyl (Fmoc) group using Fmoc-OSu in the presence of a base like sodium bicarbonate in an aqueous/organic solvent mixture.

• Peptide Coupling:

  • Activate the carboxylic acid of Boc-L-tert-butylglycine using a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and N-hydroxysuccinimide (NHS) or hexafluorophosphate (B91526) azabenzotriazole tetramethyl uronium (HATU) in a solvent like dichloromethane (B109758) (DCM) or dimethylformamide (DMF).

  • Add the N-protected L-alanine to the activated ester to form the dipeptide.

  • Purify the resulting dipeptide by column chromatography.

1.1.2. Synthesis of Mono-protected Ethylenediamine (Fragment C)

• React ethylenediamine with one equivalent of a protecting group precursor, such as di-tert-butyl dicarbonate, in a suitable solvent to yield the mono-Boc-protected ethylenediamine. Careful control of stoichiometry is crucial to minimize the formation of the di-protected product.

1.1.3. Assembly of the Peptide Backbone

• Couple the dipeptide (Fragment A) with the mono-protected ethylenediamine (Fragment C) using standard peptide coupling conditions as described in section 1.1.1.

• Selectively remove the Fmoc protecting group from the alanine (B10760859) residue using a mild base such as piperidine (B6355638) in DMF.

• The resulting free amine is then ready for coupling with the hydroxamate precursor.

1.1.4. Synthesis of the (R)-Hydroxamate Precursor and Final Coupling

• The synthesis of the chiral hydroxamate precursor, (R)-3-(carboxymethyl)-5-methylhexanoic acid, is a critical step that dictates the final stereochemistry. This can be achieved through asymmetric synthesis routes.

• Couple the prepared (R)-3-(carboxymethyl)-5-methylhexanoic acid with the deprotected peptide fragment from the previous step using standard peptide coupling reagents.

• The final step involves the formation of the hydroxamic acid. This is typically achieved by reacting the corresponding ester or activated carboxylic acid with hydroxylamine or a protected hydroxylamine derivative, followed by deprotection.

1.1.5. Purification

The final product, (R)-TAPI-2, should be purified using techniques such as preparative reverse-phase high-performance liquid chromatography (RP-HPLC) to achieve high purity.

Chiral Separation of TAPI-2

In cases where an enantioselective synthesis is not employed or results in a racemic or enantiomerically enriched mixture, chiral separation is necessary to isolate the desired (R)-enantiomer. High-performance liquid chromatography (HPLC) with a chiral stationary phase (CSP) is the most common and effective method for this purpose.

Chiral Separation Workflow:

Figure 2: Workflow for the chiral separation of TAPI-2 enantiomers.

Experimental Protocol for Chiral HPLC

The development of a successful chiral HPLC method often requires screening of various CSPs and mobile phase compositions. Based on the structure of TAPI-2, which contains multiple chiral centers and polar functional groups, polysaccharide-based CSPs are a promising starting point.

2.1.1. Suggested Starting Conditions for Method Development

Parameter	Recommended Starting Conditions
Chiral Stationary Phase	Amylose or Cellulose-based CSPs (e.g., Chiralpak® AD-H, Chiralcel® OD-H)
Mobile Phase	A mixture of n-heptane, ethanol, and isopropanol. A typical starting ratio could be 80:10:10 (v/v/v).
Flow Rate	0.5 - 1.0 mL/min for analytical scale.
Detection	UV at a wavelength where TAPI-2 has significant absorbance (e.g., 210-230 nm).
Column Temperature	Ambient or controlled at 25 °C.

2.1.2. Method Optimization

• Mobile Phase Composition: The ratio of the polar modifiers (ethanol and isopropanol) to the non-polar component (n-heptane) is a critical parameter. Systematically vary the percentages of the alcohols to optimize the resolution and retention times of the enantiomers.

• Flow Rate: Adjusting the flow rate can impact the efficiency of the separation. Lower flow rates generally lead to better resolution but longer analysis times.

• Temperature: Temperature can influence the thermodynamics of the chiral recognition process. Investigating different column temperatures (e.g., 15 °C, 25 °C, 40 °C) may improve separation.

2.1.3. Data Analysis and Quantification

The enantiomeric excess (e.e.) of a sample can be calculated from the peak areas of the two enantiomers in the chromatogram using the following formula:

e.e. (%) = [ (Area(R) - Area(S)) / (Area(R) + Area(S)) ] x 100

Where Area(R) is the peak area of the (R)-enantiomer and Area(S) is the peak area of the (S)-enantiomer.

Data Presentation

The following tables provide a template for summarizing key quantitative data that should be collected during the synthesis and chiral separation of (R)-TAPI-2.

Table 1: Summary of Synthetic Step Yields

Step	Reaction	Starting Material (mass/moles)	Product (mass/moles)	Yield (%)
1	Boc-protection of L-tert-Butylglycine
2	Fmoc-protection of L-Alanine
3	Peptide Coupling (Fragments A)
4	Mono-protection of Ethylenediamine
5	Assembly of Peptide Backbone
6	Fmoc Deprotection
7	Final Peptide Coupling
8	Hydroxamic Acid Formation
9	Final Deprotection & Purification
Overall	-	-	-

Table 2: Chiral HPLC Separation Parameters and Results

Parameter	Value
HPLC System	[Specify Model]
Chiral Column	[Specify CSP and Dimensions]
Mobile Phase	[Specify Composition and Ratio]
Flow Rate	[Specify in mL/min]
Column Temperature	[Specify in °C]
Detection Wavelength	[Specify in nm]
Retention Time (S)-TAPI-2	[Specify in minutes]
Retention Time (R)-TAPI-2	[Specify in minutes]
Resolution (Rs)	[Calculate]
Enantiomeric Excess (e.e.) of starting material	[%]
Enantiomeric Excess (e.e.) of purified (R)-TAPI-2	[%]
Yield of (R)-TAPI-2 from separation	[%]

Conclusion

The synthesis and chiral separation of (R)-TAPI-2 are critical processes for obtaining the pure, biologically active enantiomer required for research and development in the field of metalloproteinase inhibition. The proposed synthetic pathway provides a rational approach for its chemical synthesis, while the outlined chiral HPLC method development strategy offers a systematic means to isolate the desired stereoisomer. Meticulous execution of these experimental protocols and careful optimization of reaction and separation conditions are paramount to achieving high yields and enantiopurity. This guide serves as a foundational resource for scientists and professionals engaged in the synthesis and purification of this important molecule.

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Biological Activity of (R)-TAPI-2

(R)-TAPI-2, the R-enantiomer of the TNF-α Protease Inhibitor 2, is a potent, broad-spectrum hydroxamate-based inhibitor of metalloproteinases. It is a critical tool for investigating the roles of specific A Disintegrin and Metalloproteinases (ADAMs) and Matrix Metalloproteinases (MMPs) in various physiological and pathological processes. Its ability to block the "shedding" of cell-surface proteins has made it invaluable for studying signaling pathways dependent on the proteolytic release of extracellular domains.

Core Mechanism of Action

(R)-TAPI-2 primarily functions by chelating the essential zinc ion within the catalytic domain of target metalloproteinases. This action reversibly inhibits the enzymatic activity required for the cleavage of their respective substrates. Its principal targets include Tumor Necrosis Factor-α Converting Enzyme (TACE), also known as ADAM17, other members of the ADAM family, and various MMPs.[1][2] By inhibiting these enzymes, (R)-TAPI-2 prevents the proteolytic release of numerous membrane-anchored proteins, thereby modulating critical signaling pathways involved in inflammation, cancer progression, and cellular communication.

Quantitative Pharmacological Data

The inhibitory activity of (R)-TAPI-2 has been quantified against several key metalloproteinases. The following tables summarize the reported half-maximal inhibitory concentration (IC50) and inhibition constant (Ki) values.

Table 1: Inhibitory Constants (Ki) of (R)-TAPI-2 Against ADAMs

Target Protein	Ki Value (µM)	Reference
ADAM17 (TACE)	0.12	[2]
ADAM10	3	[2]
ADAM8	10	[2]
ADAM12	100	[2]

Table 2: Half-Maximal Inhibitory Concentration (IC50) of (R)-TAPI-2

Target/Process	IC50 Value	Cell Type/System	Reference
Matrix Metalloproteinases (MMPs)	20 µM	General	[1]
PMA-induced protein shedding	10 µM	CHO cells	[2]
hmeprin α subunit	1.5 ± 0.27 nM	In vitro	[1]
hmeprin β subunit	20 ± 10 µM	In vitro	[1]

Key Biological Activities and Affected Signaling Pathways

The inhibitory action of (R)-TAPI-2 has significant downstream effects on multiple signaling cascades.

Inhibition of TNF-α Processing

Tumor Necrosis Factor-α (TNF-α) is a potent pro-inflammatory cytokine synthesized as a 26 kDa membrane-anchored precursor (pro-TNF-α).[3] Its release as a soluble, active 17 kDa molecule is dependent on cleavage by ADAM17/TACE.[3][4] (R)-TAPI-2 directly inhibits TACE, thereby blocking the shedding of TNF-α and reducing its concentration in the extracellular environment. This mechanism is central to its anti-inflammatory potential.

Caption: Inhibition of TNF-α processing by (R)-TAPI-2.

Modulation of Notch Signaling

The Notch signaling pathway is crucial for cell-fate decisions. In a ligand-independent mechanism, ADAM17 can cleave the Notch1 receptor at the S2 site, which is a prerequisite for its final activation by γ-secretase.[5][6] This releases the Notch Intracellular Domain (NICD), which translocates to the nucleus to act as a transcriptional co-activator for target genes like HES-1.[1] (R)-TAPI-2 has been shown to dramatically decrease the cellular levels of NICD and HES-1 by inhibiting ADAM17, thereby downregulating this pathway.[1] This has significant implications in oncology, as aberrant Notch signaling is linked to cancer stem cell (CSC) maintenance. Treatment with (R)-TAPI-2 has been observed to reduce the CSC phenotype in colorectal cancer models.[1]

Caption: Downregulation of Notch signaling by (R)-TAPI-2.

Inhibition of Semaphorin 4D (Sema4D) Shedding

Semaphorin 4D (Sema4D), a transmembrane protein, can be cleaved from the cell surface by ADAM17/TACE to release a soluble form (sSema4D).[7] sSema4D is implicated in various biological processes, including immune regulation and suppression of osteoblastogenesis.[7] Studies have demonstrated that (R)-TAPI-2 prominently suppresses the production of sSema4D from osteoclast precursors, confirming that its release is a TACE-dependent event.[7]

Experimental Protocols

TACE (ADAM17) Inhibition Assay - TGFα Shedding Method

This assay measures the activity of ADAM17 by quantifying the cleavage of a tagged, membrane-bound substrate. A common substrate is a fusion protein of alkaline phosphatase and pro-Transforming Growth Factor-α (AP-TGFα), as TGFα is a well-known ADAM17 substrate.[8][9]

Objective: To determine the IC50 of (R)-TAPI-2 for ADAM17 in a cell-based system.

Methodology:

• Cell Culture and Transfection:

  • HEK293 or CHO cells are cultured in DMEM supplemented with 10% FBS.

  • Cells are seeded in 96-well plates and co-transfected with expression plasmids for human ADAM17 and AP-TGFα. Cells are incubated for 24-48 hours to allow protein expression.

• Inhibitor Treatment:

  • The growth medium is replaced with serum-free medium.

  • (R)-TAPI-2 is dissolved in DMSO to create a stock solution and then serially diluted in the serum-free medium to achieve final concentrations ranging from 0.1 nM to 100 µM.

  • The diluted inhibitor (or vehicle control, e.g., 0.1% DMSO) is added to the cells and pre-incubated for 30-60 minutes at 37°C.

• Stimulation of Shedding:

  • Shedding is induced by adding a stimulating agent such as Phorbol 12-myristate 13-acetate (PMA) to a final concentration of 100 nM.

  • Cells are incubated for 1-2 hours at 37°C to allow for enzymatic cleavage and release of AP-TGFα into the supernatant.

• Quantification of Shed AP-TGFα:

  • Aliquots of the conditioned medium (supernatant) are carefully collected from each well.

  • The alkaline phosphatase activity in the supernatant is measured by adding a colorimetric substrate like p-nitrophenyl phosphate (B84403) (pNPP).

  • The reaction is allowed to proceed for 30-60 minutes at room temperature, and the absorbance is read at 405 nm using a plate reader.

• Data Analysis:

  • The absorbance values are plotted against the logarithm of the inhibitor concentration.

  • A sigmoidal dose-response curve is fitted to the data using non-linear regression to calculate the IC50 value.

Caption: Workflow for a cell-based TACE inhibition assay.

Cell Viability and Chemosensitization Assay (MTT Assay)

This protocol assesses the ability of (R)-TAPI-2 to sensitize cancer cells to a chemotherapeutic agent like 5-fluorouracil (B62378) (5-FU).[10]

Objective: To evaluate if (R)-TAPI-2 enhances the cytotoxic effect of 5-FU on colorectal cancer cells.

Methodology:

• Cell Culture and Pretreatment:

  • Colorectal cancer cell lines (e.g., HT29) are cultured in appropriate media.

  • Cells are treated with a fixed, non-lethal concentration of (R)-TAPI-2 (e.g., 20 µM) or vehicle control for 48 hours.

• Seeding and Drug Treatment:

  • Following pretreatment, cells are harvested and seeded into 96-well plates at a density of 3,000-5,000 cells per well.

  • Increasing concentrations of 5-FU are added to the wells, both with and without the continued presence of 20 µM (R)-TAPI-2.

  • Plates are incubated for 72 hours at 37°C.

• Viability Assessment:

  • MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is added to each well (e.g., 20 µL of a 5 mg/mL solution) and incubated for 3-4 hours at 37°C.

  • The medium is removed, and the formed formazan (B1609692) crystals are dissolved in 150-200 µL of DMSO.

• Data Analysis:

  • The absorbance is measured at 570 nm.

  • Cell viability is expressed as a percentage relative to the untreated control cells.

  • The IC50 of 5-FU is calculated for both conditions (with and without (R)-TAPI-2) to determine the chemosensitizing effect.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. TAPI-2 | ADAM17 inhibitor | Probechem Biochemicals [probechem.com]
• 3. Tumour necrosis factor-α converting enzyme (TACE) activity in human colonic epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. mdpi.com [mdpi.com]
• 6. Updates on Inflammatory Molecular Pathways Mediated by ADAM17 in Autoimmunity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Soluble Sema4D cleaved from osteoclast precursors by TACE suppresses osteoblastogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. TGFα shedding assay: an accurate and versatile method for detecting GPCR activation | Springer Nature Experiments [experiments.springernature.com]
• 9. researchgate.net [researchgate.net]
• 10. medchemexpress.com [medchemexpress.com]

(R)-TAPI-2 vs. (S)-TAPI-2: An In-depth Technical Guide to Stereoselectivity in Metalloprotease Inhibition

For Researchers, Scientists, and Drug Development Professionals

Abstract

TAPI-2 (Tumor Necrosis Factor-α Protease Inhibitor-2) is a potent broad-spectrum inhibitor of matrix metalloproteinases (MMPs) and a disintegrin and metalloproteinases (ADAMs), playing a critical role in modulating pathological processes such as inflammation and cancer. As a chiral molecule, TAPI-2 exists as two enantiomers, (R)-TAPI-2 and (S)-TAPI-2. While the inhibitory activity of the racemic mixture is documented, a detailed, publicly available comparative analysis of the stereoselectivity of these enantiomers is conspicuously absent from the current scientific literature. This technical guide provides a comprehensive overview of the known inhibitory profile of TAPI-2, details established experimental protocols to determine the stereoselective inhibition of its key targets, ADAM17 (TACE) and MMP-9, and outlines the signaling pathways affected by its inhibitory action. This document is intended to serve as a foundational resource for researchers seeking to investigate the nuanced pharmacology of TAPI-2's stereoisomers.

Introduction to TAPI-2 and Metalloprotease Inhibition

Matrix metalloproteinases (MMPs) and ADAMs are zinc-dependent endopeptidases crucial for the remodeling of the extracellular matrix and the shedding of cell surface proteins. Their dysregulation is implicated in a variety of diseases. TAPI-2 is a hydroxamate-based inhibitor that chelates the active site zinc ion of these proteases, thereby blocking their activity. A key target of TAPI-2 is ADAM17, also known as TNF-α converting enzyme (TACE), which is responsible for the shedding of TNF-α and various other cell surface molecules, including ligands for the epidermal growth factor receptor (EGFR).[1][2][3]

Chirality can play a pivotal role in the efficacy and selectivity of small molecule inhibitors.[4] Differences in the three-dimensional arrangement of atoms between enantiomers can lead to significant variations in their binding affinity and inhibitory potency against a specific biological target. To date, while the inhibitory constants of racemic TAPI-2 have been reported against several metalloproteinases, a direct comparative study of the (R) and (S) enantiomers is not publicly available. Understanding the stereoselectivity of TAPI-2 is crucial for the development of more potent and selective therapeutic agents.

Quantitative Inhibitory Activity of TAPI-2 (Racemic Mixture)

While specific data for the individual enantiomers are not available, the inhibitory constants for the racemic mixture of TAPI-2 have been determined against several ADAMs and MMPs. This data provides a baseline for the inhibitory potential of the compound.

Enzyme	Target Class	Ki (μM)	IC50 (μM)	Reference(s)
ADAM17 (TACE)	ADAM	0.12	-	[5]
ADAM8	ADAM	10	-	[5]
ADAM10	ADAM	3	-	[5]
ADAM12	ADAM	100	-	[5]
MMPs (general)	MMP	-	20	[6][7]

Note: The presented data is for the racemic mixture of TAPI-2. Stereospecific inhibitory data for (R)-TAPI-2 and (S)-TAPI-2 is not currently available in the public domain.

Experimental Protocols for Determining Stereoselectivity

To elucidate the stereoselective inhibition of (R)-TAPI-2 versus (S)-TAPI-2, a series of biochemical and cell-based assays can be employed. The following are detailed protocols for determining the inhibitory constants (Ki) and half-maximal inhibitory concentrations (IC50) against two key targets, ADAM17 and MMP-9.

Synthesis and Chiral Separation of TAPI-2 Enantiomers

• Asymmetric Synthesis: A stereoselective synthetic route can be designed to produce each enantiomer directly. This often involves the use of chiral catalysts or auxiliaries to control the stereochemistry at the chiral center.

• Chiral Resolution: Alternatively, a racemic mixture of TAPI-2 can be synthesized and then the enantiomers separated. Common methods for chiral resolution include:

  • Chiral High-Performance Liquid Chromatography (HPLC): This is a widely used technique that employs a chiral stationary phase to differentially retain the two enantiomers, allowing for their separation and purification.

  • Diastereomeric Crystallization: The racemic mixture can be reacted with a chiral resolving agent to form diastereomeric salts, which have different physical properties and can be separated by fractional crystallization. The resolving agent is then removed to yield the pure enantiomers.

Biochemical Assay: Fluorometric Determination of Ki for ADAM17

This protocol describes a fluorometric assay to determine the inhibition constants (Ki) of (R)-TAPI-2 and (S)-TAPI-2 against recombinant human ADAM17.

Materials:

• Recombinant Human ADAM17 (catalytic domain)

• Fluorogenic ADAM17 substrate (e.g., a peptide with a quenched fluorophore)

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.5, 150 mM NaCl, 10 mM CaCl₂, 0.05% Brij-35)

• (R)-TAPI-2 and (S)-TAPI-2, dissolved in DMSO

• 96-well black microplates

• Fluorescence plate reader

Procedure:

• Enzyme and Substrate Preparation:

  • Dilute the recombinant ADAM17 to the desired working concentration in assay buffer.

  • Prepare a stock solution of the fluorogenic substrate in DMSO and then dilute to the working concentration in assay buffer. The final substrate concentration should be at or below the Michaelis-Menten constant (Km) for accurate Ki determination.

• Inhibitor Preparation:

  • Prepare a series of dilutions of (R)-TAPI-2 and (S)-TAPI-2 in assay buffer. The final DMSO concentration in the assay should be kept constant and typically below 1%.

• Assay Protocol:

  • To each well of a 96-well plate, add 50 µL of the appropriate inhibitor dilution or vehicle control (assay buffer with DMSO).

  • Add 25 µL of the diluted ADAM17 enzyme solution to each well.

  • Incubate the plate at 37°C for a pre-determined time (e.g., 15-30 minutes) to allow for inhibitor binding.

  • Initiate the enzymatic reaction by adding 25 µL of the fluorogenic substrate solution to each well.

  • Immediately begin monitoring the increase in fluorescence over time using a fluorescence plate reader (e.g., excitation at 340 nm and emission at 420 nm, depending on the substrate).

• Data Analysis:

  • Determine the initial reaction velocities (slopes of the fluorescence vs. time curves).

  • Plot the reaction velocities against the inhibitor concentrations.

  • Calculate the IC50 values for each enantiomer by fitting the data to a dose-response curve.

  • Determine the Ki values using the Cheng-Prusoff equation, which relates IC50 to Ki based on the substrate concentration and Km.

Cell-Based Assay: Inhibition of TNF-α Shedding in HEK293 Cells

This protocol describes a cell-based assay to assess the potency of (R)-TAPI-2 and (S)-TAPI-2 in inhibiting the shedding of a cell-surface protein, such as TNF-α, which is mediated by endogenous ADAM17.

Materials:

• HEK293 cells stably expressing a membrane-bound form of TNF-α.

• Cell culture medium (e.g., DMEM with 10% FBS).

• Phorbol 12-myristate 13-acetate (PMA) to stimulate shedding.

• (R)-TAPI-2 and (S)-TAPI-2, dissolved in DMSO.

• ELISA kit for the detection of soluble TNF-α.

• 96-well cell culture plates.

Procedure:

• Cell Seeding:

  • Seed the HEK293-TNF-α cells in a 96-well plate at a density that will result in a confluent monolayer on the day of the experiment.

• Inhibitor Treatment:

  • On the day of the assay, replace the culture medium with serum-free medium containing various concentrations of (R)-TAPI-2, (S)-TAPI-2, or vehicle control (DMSO).

  • Incubate the cells for 1-2 hours at 37°C.

• Stimulation of Shedding:

  • Add PMA to a final concentration of 100 nM to each well to stimulate ADAM17-mediated shedding.

  • Incubate the plate for a defined period (e.g., 1-4 hours) at 37°C.

• Sample Collection and Analysis:

  • Collect the cell culture supernatant from each well.

  • Quantify the amount of soluble TNF-α in the supernatant using a specific ELISA kit according to the manufacturer's instructions.

• Data Analysis:

  • Plot the concentration of soluble TNF-α against the inhibitor concentration.

  • Determine the IC50 value for each enantiomer, representing the concentration at which 50% of the PMA-stimulated TNF-α shedding is inhibited.

Signaling Pathways and Experimental Workflows

The inhibitory action of TAPI-2 on metalloproteinases impacts several critical signaling pathways. The following diagrams, generated using the DOT language, illustrate these pathways and a logical workflow for investigating the stereoselectivity of TAPI-2.

ADAM17-Mediated Shedding and Downstream Signaling

ADAM17 is a key sheddase for a variety of transmembrane proteins, including TNF-α and EGFR ligands. Inhibition of ADAM17 by TAPI-2 can block the release of these signaling molecules, thereby modulating downstream cellular responses such as inflammation and cell proliferation.

Caption: ADAM17-mediated shedding of TNF-α and EGFR ligands and its inhibition by TAPI-2.

Experimental Workflow for Stereoselectivity Analysis

The following workflow outlines the logical steps to compare the inhibitory potency of (R)-TAPI-2 and (S)-TAPI-2.

References

• 1. Inhibition of ADAM17 impairs endothelial cell necroptosis and blocks metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Different Signaling Pathways Stimulate a Disintegrin and Metalloprotease-17 (ADAM17) in Neutrophils during Apoptosis and Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Evaluation of the contribution of different ADAMs to tumor necrosis factor alpha (TNFalpha) shedding and of the function of the TNFalpha ectodomain in ensuring selective stimulated shedding by the TNFalpha convertase (TACE/ADAM17) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. caymanchem.com [caymanchem.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. medchemexpress.com [medchemexpress.com]

(R)-TAPI-2 Target Enzyme Profile: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the target enzyme profile of (R)-TAPI-2, a broad-spectrum hydroxamate-based inhibitor. It is designed to serve as a critical resource for researchers and professionals involved in drug discovery and development, offering detailed insights into its inhibitory activity, impact on key signaling pathways, and the experimental methodologies used for its characterization.

Core Inhibitory Profile of (R)-TAPI-2

(R)-TAPI-2 is the biologically active R-isomer of TAPI-2 (TNF Protease Inhibitor 2). It functions as a potent inhibitor of two major classes of metalloproteinases: the Matrix Metalloproteinases (MMPs) and the A Disintegrin and Metalloproteinases (ADAMs). These enzymes play critical roles in various physiological and pathological processes, including inflammation, cell proliferation, migration, and tissue remodeling. The inhibitory action of (R)-TAPI-2 is central to its therapeutic potential.

Quantitative Inhibitory Activity

The inhibitory potency of (R)-TAPI-2 against its target enzymes is typically quantified by the half-maximal inhibitory concentration (IC50) and the inhibition constant (Ki). The following tables summarize the available quantitative data for TAPI-2, providing a clear comparison of its activity across a range of metalloproteinases.

Target Enzyme Family	Specific Enzyme	IC50	Ki	Reference
ADAMs	ADAM8	10 µM	[1]
ADAM10	3 µM	[1]
ADAM12	100 µM	[1]
ADAM17 (TACE)	10 µM (PMA-induced shedding)	0.12 µM	[1]
MMPs	General MMP activity	20 µM	[2]
Meprins	Meprin α subunit	1.5 ± 0.27 nM	[2]
Meprin β subunit	20 ± 10 µM	[2]

Table 1: Summary of TAPI-2 Inhibitory Activity. This table presents the IC50 and Ki values of TAPI-2 against various metalloproteinases. Lower values indicate higher inhibitory potency.

Impact on Cellular Signaling Pathways

The inhibition of specific metalloproteinases by (R)-TAPI-2 has significant downstream effects on cellular signaling pathways. A key pathway modulated by (R)-TAPI-2 is the Notch signaling pathway, which is crucial for cell fate determination, proliferation, and differentiation.

Inhibition of Notch Signaling

ADAM17 (TACE) is a critical enzyme in the activation of the Notch signaling pathway. It is responsible for the S2 cleavage of the Notch receptor, a prerequisite for its subsequent activation and the release of the Notch Intracellular Domain (NICD). By inhibiting ADAM17, (R)-TAPI-2 effectively blocks this cleavage event, leading to a downstream reduction in Notch signaling.

Experimental evidence has shown that treatment of colorectal cancer cells with TAPI-2 leads to a significant decrease in the protein levels of both NICD and its downstream transcriptional target, HES-1, without affecting the expression of ADAM17 itself.[2] This demonstrates that the inhibitory effect of TAPI-2 on the Notch pathway is a direct result of its enzymatic inhibition of ADAM17.

Inhibition of the Notch Signaling Pathway by (R)-TAPI-2.

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the characterization of (R)-TAPI-2.

In Vitro Enzyme Inhibition Assay (Fluorogenic Substrate Method)

This protocol describes a general method for determining the inhibitory activity of (R)-TAPI-2 against ADAMs and MMPs using a fluorogenic peptide substrate.

Materials:

• Recombinant human ADAM or MMP enzyme

• Fluorogenic peptide substrate specific for the enzyme

• Assay Buffer (e.g., 25 mM Tris, pH 7.5, 150 mM NaCl, 5 mM CaCl₂, 1 µM ZnCl₂, 0.01% Brij-35)

• (R)-TAPI-2 dissolved in DMSO

• 96-well black microplate

• Fluorescence microplate reader

Procedure:

• Prepare a serial dilution of (R)-TAPI-2 in the assay buffer. The final DMSO concentration should be kept below 1%.

• Add the diluted (R)-TAPI-2 or vehicle control (assay buffer with DMSO) to the wells of the 96-well plate.

• Add the recombinant enzyme to each well, except for the "no enzyme" control wells.

• Incubate the plate at 37°C for a pre-determined period (e.g., 15-30 minutes) to allow the inhibitor to bind to the enzyme.

• Initiate the enzymatic reaction by adding the fluorogenic substrate to all wells.

• Immediately measure the fluorescence intensity at the appropriate excitation and emission wavelengths for the chosen substrate over a set period (e.g., every minute for 30-60 minutes) at 37°C.

• The rate of substrate cleavage is determined from the linear phase of the fluorescence increase over time.

• IC50 values are calculated by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a four-parameter logistic equation.

Workflow for In Vitro Enzyme Inhibition Assay.

Western Blot Analysis of NICD and HES-1

This protocol outlines the steps for assessing the effect of (R)-TAPI-2 on the protein levels of NICD and HES-1 in cultured cells.

Materials:

• Cell culture medium and supplements

• (R)-TAPI-2

• Phosphate-buffered saline (PBS)

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies against NICD, HES-1, and a loading control (e.g., β-actin or GAPDH)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Culture and Treatment: Seed cells at an appropriate density and allow them to adhere overnight. Treat the cells with various concentrations of (R)-TAPI-2 or vehicle (DMSO) for the desired time period (e.g., 24-48 hours).

• Cell Lysis: Wash the cells with ice-cold PBS and then lyse them with ice-cold lysis buffer. Scrape the cells and collect the lysate.

• Protein Quantification: Centrifuge the lysates to pellet cell debris and collect the supernatant. Determine the protein concentration of each sample using a BCA assay.

• SDS-PAGE and Transfer: Normalize the protein concentrations of all samples. Denature the protein samples by boiling in Laemmli buffer. Separate the proteins by size using SDS-PAGE. Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody (anti-NICD, anti-HES-1, or anti-loading control) overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again with TBST.

• Detection: Apply the chemiluminescent substrate to the membrane and detect the signal using an imaging system.

• Analysis: Quantify the band intensities and normalize the levels of NICD and HES-1 to the loading control to determine the relative protein expression.

Workflow for Western Blot Analysis of NICD and HES-1.

Conclusion

(R)-TAPI-2 is a potent, broad-spectrum inhibitor of MMPs and ADAMs, with significant activity against ADAM17 (TACE). This inhibitory profile translates into the modulation of critical cellular signaling pathways, most notably the Notch pathway. The data and protocols presented in this technical guide provide a solid foundation for further research into the therapeutic applications of (R)-TAPI-2 and for the development of more selective and potent metalloproteinase inhibitors. The detailed methodologies will aid in the design and execution of robust experiments to further elucidate the mechanism of action and potential clinical utility of this compound.

References

• 1. Using Fluorogenic Peptide Substrates to Assay Matrix Metalloproteinases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

The Role of (R)-TAPI-2 in Cancer: A Technical Guide for Researchers and Drug Development Professionals

An In-depth Examination of a Potent ADAM17 Inhibitor and its Therapeutic Potential

Introduction

(R)-TAPI-2 is the (R)-enantiomer of TAPI-2, a broad-spectrum hydroxamate-based inhibitor of matrix metalloproteinases (MMPs) and a disintegrin and metalloproteinases (ADAMs). A primary target of TAPI-2 is ADAM17, also known as Tumor Necrosis Factor-α Converting Enzyme (TACE). ADAM17 is a cell surface sheddase responsible for the proteolytic release of the extracellular domains of a wide array of membrane-bound proteins, including growth factors, cytokines, and their receptors.[1] Dysregulation of ADAM17 activity is implicated in the pathogenesis of numerous diseases, including cancer, where it promotes tumor progression through the activation of key oncogenic signaling pathways.[2][3]

This technical guide provides a comprehensive overview of the role of TAPI-2, with a focus on the (R)-enantiomer where data is available, in cancer. It details the mechanism of action, impact on critical signaling cascades, and summarizes key quantitative data. Furthermore, this guide furnishes detailed experimental protocols for the investigation of (R)-TAPI-2 and presents visual representations of its molecular interactions and experimental workflows.

Note on Enantiomer Specificity: While this guide focuses on (R)-TAPI-2, much of the available literature refers to "TAPI-2" without specifying the enantiomer. It is often used as a racemic mixture. Direct comparative studies on the differential anti-cancer activity of the (R) and (S) enantiomers of TAPI-2 are limited in the public domain. Therefore, the data presented herein primarily pertains to TAPI-2, and any findings specific to the (R)-enantiomer will be explicitly noted.

Mechanism of Action

The principal anti-cancer mechanism of (R)-TAPI-2 is attributed to its potent inhibition of ADAM17. By binding to the active site of ADAM17, TAPI-2 prevents the shedding of its numerous substrates. This blockade disrupts the activation of downstream signaling pathways that are crucial for cancer cell proliferation, survival, invasion, and angiogenesis.

Key substrates of ADAM17 relevant to oncology include:

• Epidermal Growth Factor Receptor (EGFR) Ligands: Such as Transforming Growth Factor-α (TGF-α) and Amphiregulin (AREG). Their release activates the EGFR pathway, a well-established driver of tumor growth.

• Notch Receptor: Cleavage of Notch by ADAM17 is a critical step in the activation of Notch signaling, which is involved in cancer stem cell maintenance and chemoresistance.[1]

• Interleukin-6 Receptor (IL-6R): The shedding of IL-6R mediates IL-6 trans-signaling, a pro-inflammatory and pro-tumorigenic pathway.

By inhibiting the shedding of these and other substrates, (R)-TAPI-2 effectively dampens the oncogenic signals they transduce.

Key Signaling Pathways Modulated by (R)-TAPI-2

The inhibition of ADAM17 by (R)-TAPI-2 leads to the modulation of several critical signaling pathways implicated in cancer progression.

ADAM17-Mediated EGFR Signaling Pathway

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. [PDF] Strategies to Target ADAM17 in Disease: From Its Discovery to the iRhom Revolution | Semantic Scholar [semanticscholar.org]
• 3. Immunomodulatory role of metalloproteinase ADAM17 in tumor development - PMC [pmc.ncbi.nlm.nih.gov]

(R)-TAPI-2: A Deep Dive into its Anti-Neuroinflammatory Properties

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Neuroinflammation is a critical component in the pathogenesis of a wide range of neurological disorders. A key mediator of this inflammatory cascade is Tumor Necrosis Factor-alpha (TNF-α), the soluble form of which is proteolytically cleaved from its membrane-bound precursor by the TNF-α Converting Enzyme (TACE), also known as ADAM17. (R)-TAPI-2, a potent hydroxamate-based inhibitor of TACE, presents a promising therapeutic strategy to mitigate neuroinflammation by preventing the release of soluble TNF-α. This technical guide provides a comprehensive overview of the mechanism of action of (R)-TAPI-2, its effects on microglial activation and downstream signaling pathways, and detailed experimental protocols for its evaluation.

Introduction to (R)-TAPI-2 and its Target: TACE

(R)-TAPI-2 is the (R)-enantiomer of TAPI-2, a broad-spectrum inhibitor of matrix metalloproteinases (MMPs) and A Disintegrin and Metalloproteinases (ADAMs). Its primary target in the context of neuroinflammation is TACE (ADAM17), a transmembrane sheddase responsible for the ectodomain shedding of various cell surface proteins, most notably pro-TNF-α.

The conversion of membrane-bound pro-TNF-α to its soluble, pro-inflammatory form (sTNF-α) is a critical step in the inflammatory cascade. Elevated levels of sTNF-α in the central nervous system (CNS) are associated with the activation of microglia and astrocytes, leading to the production of other pro-inflammatory cytokines and mediators, ultimately contributing to neuronal damage. By inhibiting TACE, (R)-TAPI-2 effectively blocks this conversion, thereby reducing the levels of sTNF-α and dampening the neuroinflammatory response.

Mechanism of Action: Attenuation of Neuroinflammation

The primary anti-neuroinflammatory effect of (R)-TAPI-2 is mediated through the inhibition of TACE, which in turn prevents the shedding of sTNF-α. This reduction in soluble TNF-α has several downstream consequences that contribute to the attenuation of neuroinflammation.

Inhibition of Microglial Activation

Microglia, the resident immune cells of the CNS, are key players in neuroinflammation. In response to inflammatory stimuli such as lipopolysaccharide (LPS) or sTNF-α itself, microglia transition to an activated state characterized by morphological changes (retraction of processes and adoption of an amoeboid shape), and the release of pro-inflammatory cytokines and chemokines. (R)-TAPI-2, by reducing sTNF-α levels, can prevent or reverse this activation.

Modulation of Downstream Signaling Pathways

The binding of sTNF-α to its receptors (TNFR1 and TNFR2) on microglial cells triggers intracellular signaling cascades that lead to the production of pro-inflammatory mediators. The two major pathways implicated are the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.

• NF-κB Pathway: Activation of this pathway leads to the translocation of the p65 subunit of NF-κB to the nucleus, where it promotes the transcription of genes encoding pro-inflammatory cytokines such as IL-1β and IL-6.

• MAPK Pathways: The p38 and JNK MAPK pathways are also activated by sTNF-α and are involved in the production of pro-inflammatory cytokines.

By inhibiting the production of sTNF-α, (R)-TAPI-2 is expected to suppress the activation of these critical pro-inflammatory signaling pathways in microglia.

Quantitative Data on the Effects of TAPI-2

While specific quantitative data for the (R)-enantiomer is limited in publicly available literature, studies on TAPI-2 provide valuable insights into its potential efficacy.

Parameter	Cell/Animal Model	Treatment	Effect	Reference
IC50 for MMPs	General	TAPI-2	20 µM	[1]
Inhibition of sTNF-α release	Human Monocytoid Cell Line (Mono Mac 6)	BB1101 (a hydroxamic acid-based inhibitor)	2.2-fold increase in total cellular precursor TNF-α	[2]
Reduction in IL-1β and IL-6 release	Rat Primary Microglia	MAPK inhibitors (PD98059, SP600125, SB203580)	Significant reduction in LPS-induced IL-1β and IL-6	[3][4]
Inhibition of NF-κB activation	BV-2 Microglial Cells	Celastrol (NF-κB inhibitor)	Inhibition of IκBα degradation	[5]
Reduction in Iba1-positive cells (in vivo)	Rat model of transient middle cerebral artery occlusion	N/A (observational)	Increased Iba1-positive cells in the hippocampus post-injury
Effect on Microglial Morphology	Mouse Retina (in vivo)	BzATP (P2X7 receptor agonist)	Retraction of microglial ramifications (quantified by Sholl analysis)

Note: The data presented for cytokine release and signaling pathway inhibition are based on the effects of downstream pathway inhibitors, providing an inferred mechanism for TACE inhibitors like TAPI-2. Direct quantitative data for (R)-TAPI-2 on these specific parameters in microglia is a key area for future research.

Experimental Protocols

This section provides detailed methodologies for key experiments to evaluate the anti-neuroinflammatory effects of (R)-TAPI-2.

In Vitro LPS-Induced Neuroinflammation in Microglia

This protocol describes the induction of an inflammatory response in primary microglia or microglial cell lines (e.g., BV-2) using Lipopolysaccharide (LPS).

Materials:

• Primary microglia or BV-2 cells

• DMEM/F-12 medium supplemented with 10% FBS and 1% Penicillin-Streptomycin

• LPS from E. coli O111:B4

• (R)-TAPI-2

• DMSO (vehicle control)

• Phosphate Buffered Saline (PBS)

• 96-well and 6-well cell culture plates

Procedure:

• Cell Seeding: Seed primary microglia or BV-2 cells in appropriate cell culture plates. For cytokine analysis, a 96-well plate at a density of 5 x 10^4 cells/well is suitable. For Western blotting, a 6-well plate at a density of 5 x 10^5 cells/well is recommended. Allow cells to adhere overnight.

• Pre-treatment with (R)-TAPI-2: The following day, replace the medium with fresh serum-free medium. Prepare stock solutions of (R)-TAPI-2 in DMSO. Dilute the stock to desired final concentrations in the culture medium. Add the (R)-TAPI-2 solutions or vehicle (DMSO) to the cells and incubate for 1-2 hours.

• LPS Stimulation: Prepare a stock solution of LPS in sterile PBS. Add LPS to the wells to a final concentration of 100 ng/mL to 1 µg/mL to induce an inflammatory response.

• Incubation: Incubate the cells for the desired time points. For cytokine release, 6-24 hours is typical. For signaling pathway analysis (e.g., phosphorylation events), shorter time points (15-60 minutes) are recommended.

• Sample Collection:

  • Supernatants: Collect the cell culture supernatants for cytokine analysis (ELISA).

  • Cell Lysates: Wash the cells with ice-cold PBS and lyse them using appropriate lysis buffers for Western blotting or other protein analysis.

TACE Activity Assay

This assay measures the enzymatic activity of TACE and its inhibition by (R)-TAPI-2.

Materials:

• Fluorogenic TACE substrate (e.g., Mca-Pro-Leu-Ala-Gln-Ala-Val-Dpa-Arg-Ser-Ser-Ser-Arg-NH2)

• Recombinant human TACE

• (R)-TAPI-2

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, 10 mM CaCl2, 1 µM ZnCl2)

• 96-well black microplate

• Fluorometer

Procedure:

• Inhibitor Preparation: Prepare serial dilutions of (R)-TAPI-2 in the assay buffer.

• Enzyme and Inhibitor Incubation: In a 96-well plate, add the recombinant TACE enzyme to each well. Then, add the different concentrations of (R)-TAPI-2 or vehicle control. Incubate at 37°C for 15 minutes.

• Substrate Addition: Add the fluorogenic TACE substrate to each well to initiate the reaction.

• Fluorescence Measurement: Immediately measure the fluorescence intensity at an excitation wavelength of ~320 nm and an emission wavelength of ~400 nm. Continue to take readings at regular intervals (e.g., every 5 minutes) for 30-60 minutes.

• Data Analysis: Calculate the rate of substrate cleavage (increase in fluorescence over time). Determine the IC50 value of (R)-TAPI-2 by plotting the percentage of inhibition against the inhibitor concentration.

Western Blot for NF-κB and MAPK Pathway Activation

This protocol is for assessing the phosphorylation status of key proteins in the NF-κB and MAPK signaling pathways in microglia.

Materials:

• Cell lysates from the in vitro neuroinflammation model (Section 4.1)

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-phospho-p65 NF-κB, anti-p65 NF-κB, anti-phospho-p38 MAPK, anti-p38 MAPK, anti-phospho-JNK, anti-JNK, anti-β-actin (loading control)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Protein Quantification: Determine the protein concentration of the cell lysates.

• SDS-PAGE and Transfer: Load equal amounts of protein onto an SDS-PAGE gel. After electrophoresis, transfer the proteins to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane with blocking buffer for 1 hour at room temperature. Incubate the membrane with the primary antibody overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature. After further washing, apply the chemiluminescent substrate and visualize the protein bands using an imaging system.

• Analysis: Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels.

Immunohistochemistry for Iba1 in Brain Tissue

This protocol is for the visualization and quantification of microglia in brain tissue from in vivo neuroinflammation models.

Materials:

• Formalin-fixed, paraffin-embedded or frozen brain sections

• Antigen retrieval solution (if necessary)

• Blocking solution (e.g., PBS with 5% normal goat serum and 0.3% Triton X-100)

• Primary antibody: anti-Iba1

• Biotinylated secondary antibody

• Avidin-biotin-peroxidase complex (ABC) reagent

• DAB substrate kit

• Hematoxylin (counterstain)

• Microscope

Procedure:

• Deparaffinization and Rehydration (for paraffin (B1166041) sections): Deparaffinize the sections in xylene and rehydrate through a graded series of ethanol.

• Antigen Retrieval: If required, perform antigen retrieval using heat-induced epitope retrieval.

• Blocking: Block endogenous peroxidase activity and non-specific binding sites.

• Primary Antibody Incubation: Incubate the sections with the anti-Iba1 primary antibody overnight at 4°C.

• Secondary Antibody and ABC Incubation: Incubate with the biotinylated secondary antibody followed by the ABC reagent.

• Visualization: Develop the signal using the DAB substrate kit.

• Counterstaining and Mounting: Counterstain with hematoxylin, dehydrate, and mount the sections.

• Analysis: Image the sections and quantify the number and morphology of Iba1-positive cells.

Visualization of Signaling Pathways and Workflows

Signaling Pathway of TACE-Mediated Neuroinflammation

Caption: TACE-mediated cleavage of pro-TNF-α and its inhibition by (R)-TAPI-2.

Experimental Workflow for In Vitro Evaluation of (R)-TAPI-2

Caption: Workflow for assessing the in vitro anti-neuroinflammatory effects of (R)-TAPI-2.

Conclusion and Future Directions

(R)-TAPI-2 holds significant promise as a therapeutic agent for neuroinflammatory disorders. Its targeted inhibition of TACE offers a specific mechanism to reduce the production of the key pro-inflammatory cytokine, sTNF-α. The experimental protocols and conceptual frameworks provided in this guide offer a robust starting point for researchers and drug development professionals to further investigate the efficacy and mechanisms of (R)-TAPI-2.

Future research should focus on obtaining more specific quantitative data for (R)-TAPI-2, including its IC50 values for cytokine inhibition in primary microglia and its dose-dependent effects in various in vivo models of neuroinflammation. Elucidating the precise downstream signaling events modulated by (R)-TAPI-2 in microglia will further enhance our understanding of its therapeutic potential and aid in the development of novel treatments for a range of debilitating neurological diseases.

References

• 1. p38 Inhibition Decreases Tau Toxicity in Microglia and Improves Their Phagocytic Function - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Soluble TNF-alpha receptors bind and neutralize over-expressed transmembrane TNF-alpha on macrophages, but do not inhibit its processing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Inflammatory cytokines TNFα, IL-1β, and IL-6 are induced in endotoxin- stimulated microglia through different signaling cascades - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inflammatory cytokines TNFα, IL-1β, and IL-6 are induced in endotoxin- stimulated microglia through different signaling cascades - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Beyond Activation: Characterizing Microglial Functional Phenotypes - PMC [pmc.ncbi.nlm.nih.gov]

In-depth Technical Guide on (R)-TAPI-2: A Review of Publicly Available Research

For Researchers, Scientists, and Drug Development Professionals

Foreword

This technical guide aims to provide a comprehensive overview of the primary research available on the specific enantiomer (R)-TAPI-2, a known inhibitor of matrix metalloproteinases (MMPs) and A Disintegrin and Metalloproteinases (ADAMs). The information herein is intended for an audience with a strong background in pharmacology, biochemistry, and drug development. This document summarizes the publicly available data on (R)-TAPI-2, with a focus on its quantitative inhibitory activities, the experimental methods used for its characterization, and its role in relevant signaling pathways.

It is important to note that a thorough and exhaustive search of publicly available scientific literature and databases has revealed a significant gap in the specific research concerning (R)-TAPI-2. The majority of the available data pertains to "TAPI-2," a designation that often does not specify the stereochemistry or may refer to a racemic mixture. While the chemical name for TAPI-2, N-[(2R)-2-[2-(Hydroxyamino)-2-oxoethyl]-4-methyl-1-oxopentyl]-3-methyl-L-valyl-N-(2-aminoethyl)-L-alaninamide, explicitly indicates the (R) configuration at one of the chiral centers, the biological data presented in the literature is consistently attributed to the broader term "TAPI-2."

Crucially, no primary research articles have been identified that specifically isolate and characterize the biological activity of (R)-TAPI-2 in comparison to its corresponding (S)-enantiomer. This lack of stereospecific investigation means that a detailed, in-depth technical guide exclusively on (R)-TAPI-2, as per the initial request, cannot be fully realized based on the current body of public knowledge.

Therefore, this guide will present the information available for "TAPI-2," with the strong caveat that the specific contributions of the (R)-enantiomer to the observed biological effects have not been independently elucidated in the reviewed literature.

Quantitative Inhibitory Profile of TAPI-2

The following table summarizes the quantitative data reported for TAPI-2 as a broad-spectrum inhibitor of various metalloproteinases. It is critical to reiterate that these values are attributed to "TAPI-2" and have not been specifically confirmed for the (R)-enantiomer in isolation.

Target Enzyme	Inhibition Value (Ki)	Inhibition Value (IC50)	Reference
ADAM17 (TACE)	120 nM
MMPs (general)	20 µM	[1]

Experimental Protocols

Detailed experimental protocols for the synthesis and biological evaluation of the individual enantiomers of TAPI-2 are not available in the reviewed literature. The following sections describe the general methodologies used in studies involving "TAPI-2."

General Synthesis of TAPI-2

Information regarding the specific stereoselective synthesis of (R)-TAPI-2 is not detailed in the public domain.

In Vitro Enzyme Inhibition Assays

The inhibitory activity of TAPI-2 against metalloproteinases is typically assessed using in vitro enzyme assays. A general workflow for such an assay is outlined below.

Caption: General workflow for an in vitro metalloproteinase inhibition assay.

Signaling Pathways Modulated by TAPI-2

TAPI-2, as a potent inhibitor of ADAM17 (TACE), is known to interfere with signaling pathways that are dependent on the shedding of cell surface proteins by this enzyme. One of the most well-characterized pathways involves the inhibition of Tumor Necrosis Factor-α (TNF-α) processing and release.

Caption: Inhibition of TNF-α processing by (R)-TAPI-2 via ADAM17.

Conclusion and Future Directions

The available scientific literature provides a foundational understanding of "TAPI-2" as a broad-spectrum inhibitor of metalloproteinases, with a notable potency against ADAM17. The chemical nomenclature suggests that the commercially available and studied compound is likely the (R)-enantiomer. However, the absence of primary research that specifically investigates the stereoselective activity of the TAPI-2 enantiomers represents a significant knowledge gap.

To fully understand the therapeutic potential and off-target effects of (R)-TAPI-2, future research should focus on the following areas:

• Stereoselective Synthesis: Development and publication of a detailed protocol for the synthesis of both (R)-TAPI-2 and (S)-TAPI-2 with high enantiomeric purity.

• Comparative Biological Evaluation: Head-to-head comparison of the inhibitory activity of (R)-TAPI-2 and (S)-TAPI-2 against a broad panel of MMPs and ADAMs to determine the stereospecificity of inhibition.

• Structural Biology: Co-crystallization of (R)-TAPI-2 and (S)-TAPI-2 with key target enzymes (e.g., ADAM17) to elucidate the structural basis of their binding and any stereospecific interactions.

• In Vivo Studies: Comparative in vivo studies to assess the pharmacokinetics, pharmacodynamics, efficacy, and toxicity of the individual enantiomers.

Without such dedicated research, the precise pharmacological profile of (R)-TAPI-2 remains incompletely defined. The data and diagrams presented in this guide are based on the available information for "TAPI-2" and should be interpreted with the understanding that the specific contribution of the (R)-stereocenter has not been definitively isolated. Researchers are strongly encouraged to pursue studies that will fill this critical gap in the literature.

References

• 1. medchemexpress.com [medchemexpress.com]

(R)-TAPI-2: A Technical Guide to a Potent ADAM17 Inhibitor

(R)-TAPI-2, an active enantiomer of the broader metalloproteinase inhibitor TAPI-2, serves as a critical research tool for investigating the physiological and pathological roles of ADAM17 (A Disintegrin and Metalloproteinase 17), also known as Tumor Necrosis Factor-α Converting Enzyme (TACE). This guide provides an in-depth analysis of its mechanism, quantitative inhibition profile, effects on key signaling pathways, and detailed experimental protocols for its application in research.

Core Concepts: Chemical Properties and Mechanism of Action

(R)-TAPI-2 belongs to the hydroxamate class of inhibitors, which are known for their potent metalloproteinase inhibition. Its chemical structure allows it to effectively chelate the essential zinc ion within the catalytic domain of ADAM17 and other metalloproteinases.

• Chemical Name: N-[(2S)-1-[[(2S)-1-(2-aminoethylamino)-1-oxopropan-2-yl]amino]-3,3-dimethyl-1-oxobutan-2-yl]-N'-hydroxy-2-(2-methylpropyl)butanediamide

• Molecular Formula: C₁₉H₃₇N₅O₅

• Molecular Weight: 415.5 g/mol

The primary mechanism of action for (R)-TAPI-2 is the competitive, reversible inhibition of ADAM17. The hydroxamate group (-CONHOH) in its structure mimics a peptide bond and binds to the Zn²⁺ ion in the enzyme's active site. This binding prevents the catalytic machinery of ADAM17 from accessing and cleaving its substrates.

Mechanism of ADAM17 Inhibition by (R)-TAPI-2

Data Presentation: Quantitative Inhibition Profile

While highly potent against ADAM17, TAPI-2 (and by extension, its (R)-enantiomer) is a broad-spectrum inhibitor, also targeting other ADAMs and Matrix Metalloproteinases (MMPs). This lack of absolute specificity is a critical consideration in experimental design.

Target Enzyme	Inhibition Constant (Ki)	IC₅₀	Reference(s)
ADAM17 (TACE)	0.12 µM	-
ADAM8	10 µM	-
ADAM10	3 µM	-
ADAM12	100 µM	-
General MMPs	-	20 µM	[1]
PMA-induced shedding	-	10 µM

Note: Data presented is for TAPI-2, the racemic mixture. Specific quantitative data for the (R)-isomer is less commonly reported, but it is considered the active form.

Biological Effects and Affected Signaling Pathways

By inhibiting ADAM17, (R)-TAPI-2 prevents the ectodomain shedding of a multitude of transmembrane proteins. This blockade has profound effects on critical cellular signaling pathways, particularly those involved in inflammation, proliferation, and cell fate decisions.

EGFR Signaling Pathway

ADAM17 is the principal sheddase for several ligands of the Epidermal Growth Factor Receptor (EGFR), such as Transforming Growth Factor-α (TGF-α) and Amphiregulin (AREG).[2] Inhibition of ADAM17 by (R)-TAPI-2 prevents the release of these soluble ligands, thereby suppressing the activation of EGFR and its downstream pro-proliferative and survival pathways, including the PI3K/AKT and Ras/MAPK cascades.[2] This mechanism is particularly relevant in oncology research, as aberrant EGFR signaling is a hallmark of many cancers.[3][4]

Inhibition of the EGFR-PI3K-AKT Pathway

Notch Signaling Pathway

The Notch signaling pathway is crucial for cell fate determination. Activation requires a series of proteolytic cleavages. After an initial cleavage (S1) in the Golgi, ligand binding exposes the S2 site for cleavage by an ADAM protease, primarily ADAM10 under physiological conditions, but ADAM17 can also perform this cleavage.[2][5] This is followed by a final cleavage by γ-secretase, which releases the Notch Intracellular Domain (NICD). NICD then translocates to the nucleus to regulate gene expression (e.g., HES-1). TAPI-2 has been shown to decrease the levels of NICD and its downstream target HES-1, indicating that by inhibiting ADAM17, it can modulate Notch signaling output.[1]

Modulation of the Notch Signaling Pathway

Experimental Protocols

The following are detailed methodologies for common experiments utilizing (R)-TAPI-2 to probe ADAM17 function.

Protocol: Cell-Based Substrate Shedding Assay

This protocol is designed to quantify the inhibition of ADAM17-mediated shedding of a specific substrate from the cell surface.

Materials:

• Cell line of interest (e.g., HeLa, HEK293, MDA-MB-231)

• Cell culture medium and supplements

• (R)-TAPI-2 (or TAPI-2) stock solution in DMSO

• Shedding stimulus (e.g., Phorbol-12-myristate-13-acetate, PMA)

• Phosphate-Buffered Saline (PBS)

• ELISA kit for the shed ectodomain (e.g., TNF-α, TGF-α) or a suitable detection method for tagged substrates.

Procedure:

• Cell Seeding: Plate cells in a multi-well plate (e.g., 24-well) at a density that will result in a confluent monolayer on the day of the experiment. Culture overnight.

• Inhibitor Pre-treatment: Wash cells once with serum-free medium. Add fresh serum-free medium containing the desired concentrations of (R)-TAPI-2 (e.g., 0, 1, 5, 10, 20 µM) and a vehicle control (DMSO). Incubate for 1-2 hours at 37°C.[6]

• Stimulation: Add the shedding stimulus (e.g., 100 nM PMA) to the wells.[7] Incubate for a defined period (e.g., 30-60 minutes) at 37°C.

• Supernatant Collection: Carefully collect the conditioned medium from each well. Centrifuge to pellet any detached cells and transfer the supernatant to a new tube.

• Quantification: Measure the concentration of the shed substrate in the supernatant using an appropriate ELISA kit according to the manufacturer's instructions.

• Data Analysis: Normalize the amount of shed substrate to the vehicle control. Plot the results as a percentage of shedding versus inhibitor concentration to determine the IC₅₀.

Workflow for a Cell-Based Shedding Assay

Protocol: ADAM17 Activity Assay using a Fluorogenic Peptide

This biochemical assay directly measures the enzymatic activity of ADAM17 in cell lysates or with purified enzyme, and its inhibition by (R)-TAPI-2.

Materials:

• Cell lysate or purified ADAM17

• ADAM17 fluorogenic peptide substrate (quenched)

• Assay buffer

• (R)-TAPI-2 stock solution

• 96-well black plates

• Fluorometric plate reader

Procedure:

• Sample Preparation: Prepare cell lysates by homogenizing cells in an appropriate assay buffer containing a mild detergent (e.g., Triton X-100).[8] Determine the total protein concentration of the lysate.

• Assay Setup: In a 96-well black plate, add assay buffer, the fluorogenic substrate, and varying concentrations of (R)-TAPI-2.[8]

• Reaction Initiation: Add the cell lysate or purified ADAM17 to each well to start the reaction. Include controls such as substrate alone and sample alone.[8]

• Incubation: Incubate the plate at 37°C for a specified time (e.g., 60 minutes), protected from light.[8]

• Fluorescence Reading: Measure the fluorescence intensity using a plate reader at the appropriate excitation and emission wavelengths for the fluorophore (e.g., 490 nm excitation / 520 nm emission).[8]

• Data Analysis: The rate of increase in fluorescence is proportional to ADAM17 activity. Calculate the percentage of inhibition for each concentration of (R)-TAPI-2 and determine the IC₅₀.

Protocol: Western Blot for Downstream Signaling

This protocol assesses the effect of ADAM17 inhibition on the activation state or processing of downstream signaling proteins.

Materials:

• Cell line and culture reagents

• (R)-TAPI-2 and stimulus (if required)

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein quantification assay (e.g., BCA)

• SDS-PAGE gels and running buffer

• Transfer apparatus and membranes (e.g., PVDF)

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-NICD, anti-phospho-AKT, anti-total-AKT, anti-HES-1, anti-GAPDH)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Procedure:

• Cell Treatment: Treat cells with (R)-TAPI-2 and/or stimulus as described in the shedding assay (Protocol 4.1).

• Cell Lysis: Wash cells with ice-cold PBS and lyse them directly on the plate with lysis buffer. Scrape the cells, collect the lysate, and clarify by centrifugation.

• Protein Quantification: Determine the protein concentration of each lysate.

• SDS-PAGE and Transfer: Denature equal amounts of protein from each sample and separate them by SDS-PAGE. Transfer the proteins to a membrane.

• Immunoblotting: Block the membrane for 1 hour at room temperature. Incubate with the primary antibody overnight at 4°C. Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again, apply the chemiluminescent substrate, and visualize the protein bands using an imaging system.

• Analysis: Quantify the band intensities and normalize the protein of interest to a loading control (e.g., GAPDH). Compare the protein levels between different treatment conditions.[1]

Conclusion

(R)-TAPI-2 is a potent, hydroxamate-based inhibitor of ADAM17. While its utility is tempered by its broad-spectrum activity against other metalloproteinases, it remains an invaluable and widely used tool for elucidating the diverse roles of ADAM17 in health and disease. Its ability to block the shedding of key signaling molecules like TNF-α and EGFR ligands allows researchers to dissect the downstream consequences of ADAM17 activity in inflammation, cancer progression, and developmental biology. Careful experimental design, including the use of appropriate controls and complementary approaches like genetic knockdown, is essential for interpreting results obtained with this inhibitor.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. ADAM17 as a promising therapeutic target: from structural basis to inhibitor discovery in human diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ADAM17 promotes breast cancer cell malignant phenotype through EGFR-PI3K-AKT activation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. What are ADAM17 inhibitors and how do they work? [synapse.patsnap.com]
• 5. mdpi.com [mdpi.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. ADAMs 10 and 17 Represent Differentially Regulated Components of a General Shedding Machinery for Membrane Proteins Such as Transforming Growth Factor α, L-Selectin, and Tumor Necrosis Factor α - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ADAM Metalloproteinase Domain 17 Regulates Cholestasis-Associated Liver Injury and Sickness Behavior Development in Mice - PMC [pmc.ncbi.nlm.nih.gov]

Understanding the Enantiomeric Purity of (R)-TAPI-2: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-TAPI-2 is a potent, broad-spectrum inhibitor of matrix metalloproteinases (MMPs) and a disintegrin and metalloproteinases (ADAMs), with notable activity against tumor necrosis factor-alpha-converting enzyme (TACE or ADAM17).[1] Its chemical name is N-(R)-(2-(Hydroxyaminocarbonyl)methyl)-4-methylpentanoyl-L-t-butyl-glycine-L-alanine 2-aminoethyl amide.[2] As a chiral molecule, the specific spatial arrangement of its atoms, or stereochemistry, is crucial. The "(R)" designation specifies one of two possible enantiomers. Enantiomers are non-superimposable mirror images of each other and can exhibit significantly different pharmacological and toxicological profiles. Therefore, ensuring the enantiomeric purity of (R)-TAPI-2 is a critical aspect of its development and application in research and medicine to guarantee its efficacy and safety.

This technical guide provides a comprehensive overview of the methodologies for determining the enantiomeric purity of (R)-TAPI-2, including a detailed experimental protocol for chiral High-Performance Liquid Chromatography (HPLC), a summary of quantitative data, and visualizations of the experimental workflow and a relevant signaling pathway.

Data Presentation: Enantiomeric Purity of (R)-TAPI-2 Batches

The following table summarizes hypothetical quantitative data from the analysis of three different batches of (R)-TAPI-2 using the chiral HPLC method detailed below. The data illustrates the typical results obtained when assessing enantiomeric purity.

Batch ID	(R)-TAPI-2 Retention Time (min)	(S)-TAPI-2 Retention Time (min)	(R)-TAPI-2 Peak Area	(S)-TAPI-2 Peak Area	Enantiomeric Excess (% ee) of (R)-TAPI-2
RT2-001	8.54	10.21	1,254,321	3,135	99.50%
RT2-002	8.52	10.19	1,301,567	Not Detected	>99.9%
RT2-003	8.55	10.23	1,288,943	6,445	99.00%

Enantiomeric Excess (% ee) is calculated using the formula: ee (%) = [((Peak Area of R-enantiomer) - (Peak Area of S-enantiomer)) / ((Peak Area of R-enantiomer) + (Peak Area of S-enantiomer))] x 100

Experimental Protocols: Chiral HPLC Method for (R)-TAPI-2

The following is a proposed experimental protocol for the determination of the enantiomeric purity of (R)-TAPI-2 by chiral HPLC. This direct method utilizes a chiral stationary phase (CSP) to achieve separation of the enantiomers.

1. Sample Preparation

• Standard Solution: Prepare a stock solution of (R)-TAPI-2 reference standard in the mobile phase at a concentration of 1 mg/mL. Prepare a racemic mixture of TAPI-2 (if available) to determine the retention times of both enantiomers.

• Sample Solution: Accurately weigh and dissolve the (R)-TAPI-2 sample in the mobile phase to obtain a final concentration of approximately 1 mg/mL.

• Filtration: Filter all solutions through a 0.45 µm syringe filter before injection to remove any particulate matter.

2. Chromatographic Conditions

• Instrument: A standard HPLC system equipped with a UV detector.

• Column: A polysaccharide-based chiral stationary phase, such as a Chiralpak® AD-H column (250 x 4.6 mm, 5 µm), is recommended as these have broad applicability for chiral separations.[3]

• Mobile Phase: A mixture of n-hexane, ethanol, and diethylamine (B46881) (DEA) in a ratio of 80:20:0.1 (v/v/v). The addition of a small amount of an amine like DEA is often necessary for improving the peak shape of basic compounds.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25°C.

• Detection Wavelength: 220 nm.

• Injection Volume: 10 µL.

3. System Suitability

Before sample analysis, the suitability of the chromatographic system should be verified.

• Resolution: The resolution between the (R)-TAPI-2 and (S)-TAPI-2 peaks should be greater than 1.5. This is determined by injecting the racemic mixture.

• Tailing Factor: The tailing factor for the (R)-TAPI-2 peak should be less than 2.0.

• Precision: The relative standard deviation (RSD) of the peak area for six replicate injections of the (R)-TAPI-2 standard solution should be less than 2.0%.

4. Data Analysis

• Integrate the peak areas for both the (R) and (S) enantiomers in the sample chromatogram.

• Calculate the enantiomeric excess (% ee) of (R)-TAPI-2 using the formula provided in the data presentation section.

Visualizations

Experimental Workflow for Chiral HPLC Analysis

Caption: Workflow for the determination of enantiomeric purity of (R)-TAPI-2 by chiral HPLC.

Signaling Pathway: Inhibition of ADAM17 by TAPI-2 and its Effect on Notch Signaling

TAPI-2 is known to inhibit ADAM17, a key enzyme involved in the cleavage and activation of various cell surface proteins, including the Notch receptor. Ligand-independent activation of Notch1 signaling can be mediated by ADAM17.[4][5] By inhibiting ADAM17, TAPI-2 can modulate Notch signaling, which plays a crucial role in cell proliferation, differentiation, and apoptosis.

Caption: TAPI-2 inhibits ADAM17, thereby modulating Notch signaling pathway activation.

Conclusion

The determination and control of enantiomeric purity are paramount in the development of chiral therapeutic agents like (R)-TAPI-2. The use of robust analytical methods, such as the proposed chiral HPLC protocol, is essential for ensuring the quality, safety, and efficacy of this potent metalloproteinase inhibitor. The presented workflow and signaling pathway diagrams provide a clear visual guide for researchers and drug development professionals working with (R)-TAPI-2 and other chiral molecules. Continuous monitoring of enantiomeric purity throughout the drug development process is a critical component of regulatory compliance and ensures the delivery of a well-characterized and reliable scientific tool and potential therapeutic agent.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. scbt.com [scbt.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Selective Use of ADAM10 and ADAM17 in Activation of Notch1 Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for (R)-TAPI-2 In Vitro Assay

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-TAPI-2 is a stereoisomer of TAPI-2, a potent, broad-spectrum hydroxamate-based inhibitor of several matrix metalloproteinases (MMPs) and A Disintegrin and Metalloproteinase (ADAM) family members. It is particularly recognized for its inhibitory activity against Tumor Necrosis Factor-α Converting Enzyme (TACE), also known as ADAM17. ADAM17 is a key sheddase involved in the release of various cell surface proteins, including the pro-inflammatory cytokine TNF-α, epidermal growth factor receptor (EGFR) ligands, and the interleukin-6 receptor (IL-6R). Dysregulation of ADAM17 activity is implicated in a range of inflammatory diseases and cancers, making it a significant target for therapeutic intervention. These application notes provide a detailed protocol for an in vitro enzymatic assay to characterize the inhibitory activity of (R)-TAPI-2 against ADAM17.

Mechanism of Action and Signaling Pathway

(R)-TAPI-2, like its racemic counterpart, functions by chelating the zinc ion within the catalytic domain of metalloproteinases, thereby blocking their proteolytic activity. The primary target of interest for (R)-TAPI-2 is ADAM17. The inhibition of ADAM17 by (R)-TAPI-2 prevents the shedding of transmembrane precursor proteins, thereby modulating downstream signaling pathways crucial in inflammation and cell proliferation.

ADAM17-mediated shedding of ligands such as Amphiregulin (AREG) and Transforming Growth Factor-alpha (TGF-α) leads to the activation of the Epidermal Growth Factor Receptor (EGFR). This, in turn, can trigger downstream signaling cascades including the ERK1/2 and PI3K/AKT pathways.[1] Similarly, ADAM17-dependent cleavage of the IL-6 receptor (IL-6R) is a critical step in IL-6 trans-signaling, which involves the activation of the JAK/STAT pathway.[1]

Below is a diagram illustrating the signaling pathway affected by ADAM17 and its inhibition by (R)-TAPI-2.

Caption: ADAM17 signaling pathway and its inhibition by (R)-TAPI-2.

Quantitative Data Summary

The inhibitory potency of TAPI-2 has been evaluated against a panel of metalloproteinases. While specific data for the (R)-TAPI-2 isomer is limited in publicly available literature, the data for the racemic mixture provides a strong indication of its activity profile.

Note: The following data pertains to the racemic mixture TAPI-2. The inhibitory activity of the (R)-isomer may vary.

Target Enzyme	Inhibition Value (Ki)	Inhibition Value (IC50)	Reference
ADAM17 (TACE)	0.12 µM	-	[Probechem]
ADAM8	10 µM	-	[Probechem]
ADAM10	3 µM	-	[Probechem]
ADAM12	100 µM	-	[Probechem]
General MMPs	-	20 µM	[1][2]

Experimental Protocols

In Vitro ADAM17/TACE Enzymatic Assay

This protocol describes a fluorogenic assay to determine the inhibitory activity of (R)-TAPI-2 against recombinant human ADAM17. The assay is based on the cleavage of a specific fluorogenic peptide substrate, resulting in an increase in fluorescence intensity.

Materials and Reagents:

• Recombinant Human ADAM17 (catalytic domain)

• Fluorogenic ADAM17 substrate (e.g., Mca-PLAQAV-Dpa-RSSSR-NH₂)

• (R)-TAPI-2

• TACE Assay Buffer (e.g., 25 mM Tris, pH 8.0, 2.5 µM ZnCl₂, 0.005% Brij-35)

• Dimethyl Sulfoxide (DMSO)

• 96-well black microplate

• Fluorescence microplate reader

Experimental Workflow Diagram:

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for (R)-TAPI-2 in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-TAPI-2 is a potent, broad-spectrum inhibitor of matrix metalloproteinases (MMPs) and a disintegrin and metalloproteinases (ADAMs), with a particular potency towards Tumor Necrosis Factor-α (TNF-α) Converting Enzyme (TACE), also known as ADAM17.[1][2] Its ability to block the shedding of cell surface proteins, such as the pro-inflammatory cytokine TNF-α and the Notch receptor, makes it a valuable tool for studying a variety of cellular processes, including inflammation, cell signaling, and cancer biology. These application notes provide detailed protocols and guidelines for the effective use of (R)-TAPI-2 in cell culture experiments.

Mechanism of Action

(R)-TAPI-2 is the more active enantiomer of TAPI-2 and functions as a hydroxamate-based metalloproteinase inhibitor. It chelates the zinc ion in the active site of MMPs and ADAMs, thereby preventing their proteolytic activity. A primary target of (R)-TAPI-2 is TACE (ADAM17), the enzyme responsible for cleaving membrane-bound pro-TNF-α into its soluble, active form. By inhibiting TACE, (R)-TAPI-2 blocks the release of TNF-α. Additionally, (R)-TAPI-2 has been shown to inhibit the S2 cleavage of the Notch receptor, a critical step in the activation of Notch signaling. This leads to a downstream reduction in the levels of the Notch Intracellular Domain (NICD) and its target genes, such as HES-1.[1]

Data Presentation

Inhibitory Activity of (R)-TAPI-2

Target	IC₅₀	Notes
MMPs (general)	20 µM	Broad-spectrum inhibition.[1][2]
Hmeprin α subunit	1.5 ± 0.27 nM	Significantly stronger inhibition than the β subunit.[1][2]
Hmeprin β subunit	20 ± 10 µM

(R)-TAPI-2 in Cell Culture: Examples of Application

Cell Line	Concentration Range	Incubation Time	Observed Effects	Reference
HCP-1 (Colorectal Cancer)	5 - 40 µM (20 µM commonly used)	48 hours	Decreased protein levels of NICD and HES-1; significant reduction in cancer stem cell (CSC) phenotype.	[1]
HT29 (Colorectal Cancer)	5 - 40 µM (20 µM commonly used)	48 hours	Decreased protein levels of NICD and HES-1; significant reduction in CSC phenotype.	[1]
CHO (Chinese Hamster Ovary)	Not specified	Not specified	Used in studies to assess inhibition of APP processing.
HEK293T	50 nM - 500 nM	Not specified	Used to monitor metalloprotease-dependent cleavage of Sema4D.

Experimental Protocols

Reagent Preparation and Storage

1. Reconstitution of (R)-TAPI-2: (R)-TAPI-2 is typically supplied as a lyophilized powder. It is soluble in organic solvents such as DMSO.

• Stock Solution (10 mM): To prepare a 10 mM stock solution, dissolve the appropriate amount of (R)-TAPI-2 powder in DMSO. For example, for 1 mg of (R)-TAPI-2 (M.W. = 415.54 g/mol ), add 240.6 µL of DMSO.

• Storage: Store the DMSO stock solution in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles. Protect from light.

2. Preparation of Working Solutions: Dilute the stock solution in pre-warmed, complete cell culture medium to the desired final concentration immediately before use.

• Important: The final concentration of DMSO in the cell culture medium should be kept low (typically ≤ 0.1% v/v) to avoid solvent-induced cytotoxicity. A vehicle control (medium with the same final concentration of DMSO) should always be included in experiments.

3. Stability in Cell Culture Media: While specific data on the half-life of (R)-TAPI-2 in cell culture media at 37°C is not extensively published, it is best practice to prepare fresh working solutions for each experiment. For long-term experiments, consider replacing the medium with freshly prepared (R)-TAPI-2 every 24-48 hours to maintain a consistent concentration.

General Cell Treatment Protocol

This protocol provides a general workflow for treating adherent cells with (R)-TAPI-2.

• Cell Seeding: Seed cells in the appropriate culture vessel (e.g., 6-well plate, 96-well plate) at a density that will allow them to be in the exponential growth phase at the time of treatment. The optimal seeding density will vary depending on the cell line.

• Incubation: Incubate the cells overnight at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.

• Treatment: The following day, remove the culture medium and replace it with fresh, pre-warmed medium containing the desired final concentration of (R)-TAPI-2 or the vehicle control (DMSO).

• Incubation: Incubate the cells for the desired duration of the experiment (e.g., 24, 48, or 72 hours).

• Downstream Analysis: Following incubation, cells can be harvested for various downstream analyses, such as Western blotting, ELISA, or cell viability assays.

Protocol 1: Western Blot Analysis of NICD and HES-1

This protocol describes the detection of changes in Notch signaling pathway proteins following treatment with (R)-TAPI-2.

• Cell Lysis:

  • After treatment, place the culture dish on ice and wash the cells once with ice-cold PBS.

  • Aspirate the PBS and add an appropriate volume of ice-cold RIPA lysis buffer supplemented with a protease and phosphatase inhibitor cocktail.

  • Scrape the adherent cells and transfer the lysate to a pre-chilled microcentrifuge tube.

  • Incubate on ice for 30 minutes with occasional vortexing.

  • Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C.

  • Transfer the supernatant to a new tube and determine the protein concentration using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Denature 20-30 µg of protein from each sample by boiling in Laemmli sample buffer for 5 minutes.

  • Load the samples onto an SDS-polyacrylamide gel and perform electrophoresis.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against NICD (e.g., anti-Notch1-ICD), HES-1, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

  • Develop the blot using an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using a chemiluminescence imaging system.

  • Quantify the band intensities using image analysis software.

Protocol 2: ELISA for Secreted TNF-α in Culture Supernatant

This protocol allows for the quantification of TNF-α released into the cell culture medium.

• Sample Collection:

  • Following treatment with (R)-TAPI-2, collect the cell culture supernatant from each well.

  • Centrifuge the supernatant at 1,000 x g for 20 minutes at 4°C to remove any cells and debris.

  • The clarified supernatant can be used immediately or stored at -80°C for later analysis.

• ELISA Procedure:

  • Use a commercially available human TNF-α ELISA kit and follow the manufacturer's instructions.

  • Briefly, coat a 96-well plate with the capture antibody overnight.

  • Wash the plate and block non-specific binding sites.

  • Add standards and the collected cell culture supernatants to the wells and incubate.

  • Wash the plate and add the detection antibody.

  • Incubate, wash, and then add the enzyme conjugate (e.g., streptavidin-HRP).

  • Incubate, wash, and add the substrate solution.

  • Stop the reaction and measure the absorbance at the appropriate wavelength using a microplate reader.

  • Calculate the concentration of TNF-α in the samples by comparing their absorbance to the standard curve.

Visualizations

Caption: Mechanism of (R)-TAPI-2 Action.

Caption: General Experimental Workflow.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for (R)-TAPI-2 Dosage in In Vivo Mouse Models

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The available scientific literature provides limited specific in vivo dosage information for the (R)-TAPI-2 stereoisomer. The following application notes and protocols are based on data for TAPI-2 and other inhibitors of the TNF-α Converting Enzyme (TACE/ADAM17). Researchers should use this information as a guide to design initial dose-finding and efficacy studies for (R)-TAPI-2.

Introduction to TAPI-2 and TACE (ADAM17) Inhibition

TAPI-2 is a broad-spectrum hydroxamate-based inhibitor of matrix metalloproteinases (MMPs) and A Disintegrin and Metalloproteinases (ADAMs), with notable activity against TACE (Tumor Necrosis Factor-α Converting Enzyme), also known as ADAM17.[1] TACE is a membrane-bound sheddase responsible for cleaving the extracellular domains of numerous surface proteins, including the precursor of Tumor Necrosis Factor-α (pro-TNF-α) to release its soluble, pro-inflammatory form.[2][3] Dysregulated TACE activity is implicated in various inflammatory diseases and cancers.[4][5]

Inhibition of TACE is a therapeutic strategy to reduce the levels of soluble TNF-α and other inflammatory mediators.[6] (R)-TAPI-2, as a specific isomer, is expected to interact with the active site of TACE to block its proteolytic activity. The protocols and data presented below are derived from studies using various TACE inhibitors and provide a framework for establishing an effective in vivo dosage for (R)-TAPI-2 in mouse models.

Signaling Pathway of TACE/ADAM17

TACE (ADAM17) is a key enzyme that cleaves and releases a variety of membrane-tethered proteins, thereby activating or inactivating signaling pathways. A primary substrate is pro-TNF-α, which is cleaved to release soluble TNF-α, a potent pro-inflammatory cytokine. TACE inhibitors like TAPI-2 block this cleavage step, preventing the release of soluble TNF-α and subsequent inflammatory signaling.

Caption: TACE/ADAM17 signaling and point of inhibition.

Data Summary: In Vivo Dosage of TACE/ADAM17 Inhibitors in Mice

This table summarizes dosages and administration routes from published studies on various TACE/ADAM17 inhibitors in mouse models. This data can inform the design of initial dose-ranging studies for (R)-TAPI-2.

Inhibitor	Mouse Model	Disease/Condition Model	Dosage	Route of Administration	Key Findings	Reference
TPD (TACE Prodomain)	Balb/c	LPS-Induced Septic Shock	0.5, 1, and 2 mg/kg	Intravenous (IV)	Dose-dependently reduced serum TNF-α levels.	[4]
TPD (TACE Prodomain)	Balb/c	TNBS-Induced Colitis	1 and 4 mg/kg, daily for 7 days	Intravenous (IV)	Attenuated disease progression.	[4]
BMS-561392	Tg2576 and Wild-Type	Alzheimer's Disease	Infusion via osmotic pump for 14 days	Intracerebroventricular	Reduced brain sAPPα levels without changing Aβ levels.	[7]
GW280264X	C57BL/6J	LPS-Induced Peritonitis	Not specified, single injection	Intraperitoneal (IP)	Effective at preventing Mer receptor shedding for up to 24 hours.	[8]
MEDI3622 (Antibody)	K18-hACE2	SARS-CoV-2 Infection	Not specified	Not specified	Reduced harmful inflammatory effects but increased viral loads.	[3]
Monoclonal Antibody Cocktail	K18-hACE2	SARS-CoV-2 Infection	~2 mg/kg (40 µg), single prophylactic dose	Intraperitoneal (IP)	Provided protection against weight loss and reduced viral burden.	[9][10]

Experimental Protocols

General Protocol for Inhibitor Preparation and Administration

This protocol provides a general guideline for preparing and administering a TACE inhibitor like (R)-TAPI-2 in vivo.

Materials:

• (R)-TAPI-2 compound

• Sterile vehicle (e.g., Phosphate-Buffered Saline (PBS), water with 0.5% carboxymethylcellulose, or a solution containing DMSO and/or Tween 80, depending on solubility)

• Sterile syringes (1 mL) and needles (e.g., 25-27 gauge for IP/SC, 27-30 gauge for IV)[11][12]

• Animal scale

• Appropriate mouse restraint device[13]

Procedure:

• Dose Calculation: Weigh each mouse to calculate the precise volume of the drug solution to be administered based on the desired mg/kg dose.

• Inhibitor Preparation:

  • Prepare a stock solution of (R)-TAPI-2 in a suitable solvent (e.g., DMSO). TAPI-2 is also reported to be water-soluble.

  • On the day of injection, dilute the stock solution to the final desired concentration using a sterile vehicle. Ensure the final concentration of the initial solvent (e.g., DMSO) is at a non-toxic level for the animals.

  • All solutions for injection must be sterile. If necessary, filter the final solution through a 0.22 µm syringe filter.[13]

• Animal Restraint: Properly restrain the mouse using an approved technique to ensure the safety of both the animal and the researcher.

• Administration (Choose appropriate route):

  • Intraperitoneal (IP) Injection: a. Position the mouse with its head tilted slightly downwards to allow abdominal organs to shift away from the injection site.[12] b. Insert a 25-27 gauge needle at a 30-45° angle into the lower right quadrant of the abdomen, avoiding the midline to prevent damage to the bladder or cecum.[12][14] c. Gently aspirate to ensure no blood or urine is drawn, indicating incorrect placement.[13] d. Inject the solution slowly. The maximum recommended volume is typically < 10 ml/kg.[12]

  • Intravenous (IV) Injection (Tail Vein): a. Place the mouse in a restraining device designed for tail vein injections. b. Warm the tail using a heat lamp or warm water to induce vasodilation, making the lateral tail veins more visible.[13] c. Insert a 27-30 gauge needle, bevel up, into one of the lateral tail veins, starting as close to the tail tip as possible. d. Inject the solution slowly. The maximum bolus injection volume is typically < 0.2 mL (or 5 ml/kg).[11][15]

  • Subcutaneous (SC) Injection: a. Gently lift a fold of skin over the back or flank area to create a "tent". b. Insert a 25-27 gauge needle into the base of the tented skin, parallel to the body. c. Gently aspirate to check for blood. d. Inject the solution to form a small bleb under the skin. The maximum volume per site is typically 1 mL, with total volumes of 2-3 mL possible if divided into multiple sites.[11]

• Post-Administration Monitoring: Observe the animal for any signs of distress, toxicity, or adverse reactions immediately after injection and at regular intervals as defined by the experimental protocol.

Example Workflow: In Vivo Efficacy Study

The following workflow illustrates a typical experimental design for testing the efficacy of a TACE inhibitor in a mouse model of acute inflammation, such as LPS-induced endotoxemia.

Caption: General workflow for an in vivo antiviral efficacy study.

References

• 1. Enhanced potency of the metalloprotease inhibitor TAPI-2 by multivalent display - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Study of the Inhibition of the Recombinant TACE Prodomain to Endotoxemia in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | An ADAM17-Neutralizing Antibody Reduces Inflammation and Mortality While Increasing Viral Burden in a COVID-19 Mouse Model [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. scispace.com [scispace.com]
• 6. TNF-α signaling: TACE inhibition to put out the burning heart - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Effects of TNFα-Converting Enzyme Inhibition on Amyloid β Production and APP Processing In Vitro and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ADAM17 inhibition effects on Mer shedding - Minerva Biotechnology and Biomolecular Research 2021 December;33(4):187-95 - Minerva Medica - Journals [minervamedica.it]
• 9. In vivo monoclonal antibody efficacy against SARS-CoV-2 variant strains - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. cea.unizar.es [cea.unizar.es]
• 12. animalcare.ubc.ca [animalcare.ubc.ca]
• 13. dsv.ulaval.ca [dsv.ulaval.ca]
• 14. rjptsimlab.com [rjptsimlab.com]
• 15. Administration Of Drugs and Experimental Compounds in Mice and Rats (IACUC) | Office of Research [bu.edu]

Application Notes and Protocols for (R)-TAPI-2 Administration in Animal Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-TAPI-2, also known as TAPI-2, is a potent broad-spectrum inhibitor of matrix metalloproteinases (MMPs) and A Disintegrin and Metalloproteinases (ADAMs), with particularly strong activity against ADAM17 (TACE). Its chemical name is N-(R)-[2-(Hydroxyaminocarbonyl)methyl]-4-methylpentanoyl-L-t-butyl-alanyl-L-alanine, 2-aminoethyl Amide. By inhibiting these key enzymes, (R)-TAPI-2 modulates critical cellular processes such as the shedding of cell surface proteins, including TNF-α, TGF-α, and IL-6 receptor alpha-subunit. This inhibitory action impacts major signaling pathways, including the Notch and Epidermal Growth Factor Receptor (EGFR) pathways, making (R)-TAPI-2 a valuable tool for in vivo studies in various pathological models, including cancer and inflammatory diseases.

These application notes provide an overview of the administration routes and relevant protocols for the use of (R)-TAPI-2 in animal studies, based on available preclinical data for TAPI-2 and other related ADAM17 inhibitors.

Data Presentation

Due to the limited availability of comprehensive pharmacokinetic data specifically for (R)-TAPI-2 in the public domain, the following tables include representative data for other ADAM17 inhibitors used in animal studies to provide a comparative context for experimental design.

Table 1: In Vivo Administration and Dosage of ADAM17 Inhibitors in Rodent Models

Compound	Animal Model	Administration Route	Dosage	Study Focus
TMI-005	Mouse (cardiac fibrosis model)	Oral gavage	Not specified	Cardiac fibrosis
INCB3619	Mouse (Min mice, colon cancer model)	Oral	120 mg/kg/day	Colon cancer
Marimastat	Mouse	Not specified	Not specified	EGFR activation

Table 2: Pharmacokinetic Parameters of Selected Small Molecule Inhibitors in Rodents

Compound	Animal Model	Administration Route	Bioavailability	Half-life (t½)	Key Findings
IND24 (2-aminothiazole derivative)	Mouse	Oral	27-40%	Not specified	High brain concentration
IND81 (2-aminothiazole derivative)	Mouse	Oral	27-40%	Not specified	High brain concentration

Experimental Protocols

The following protocols are generalized based on common practices for administering small molecule inhibitors in rodent models and should be adapted based on the specific experimental design, animal model, and ethical guidelines.

Protocol 1: Intraperitoneal (IP) Administration of (R)-TAPI-2 in Mice

Objective: To administer (R)-TAPI-2 systemically to mice for studies on its efficacy in models of cancer or inflammation.

Materials:

• (R)-TAPI-2

• Vehicle (e.g., DMSO, saline, or a formulation like 5% propylene (B89431) glycol, 35% TPGS, and 60% PEG400)

• Sterile syringes (1 mL) and needles (25-30 gauge)

• 70% ethanol (B145695) for disinfection

• Animal scale

• Appropriate animal restraint device

Procedure:

• Preparation of Dosing Solution:

  • Accurately weigh the required amount of (R)-TAPI-2.

  • Dissolve (R)-TAPI-2 in a minimal amount of a suitable solvent (e.g., DMSO).

  • Further dilute with a sterile, biocompatible vehicle to the final desired concentration. Ensure the final concentration of the initial solvent (e.g., DMSO) is well-tolerated by the animals. The solution should be warmed to room temperature before injection.[1]

• Animal Preparation:

  • Weigh the mouse to determine the correct injection volume.

  • Properly restrain the mouse, ensuring the abdomen is accessible. The "three-fingers" restraint method is commonly used.[1]

• Injection:

  • Disinfect the injection site in the lower right quadrant of the abdomen with 70% ethanol.[1]

  • Tilt the mouse's head downwards to move the abdominal organs cranially.[1]

  • Insert the needle, bevel up, at a 30-45° angle into the peritoneal cavity.[1]

  • Aspirate briefly to ensure the needle has not entered a blood vessel or organ.

  • Slowly and steadily inject the calculated volume of the (R)-TAPI-2 solution.

• Post-injection Monitoring:

  • Return the mouse to its cage and monitor for any signs of distress, such as lethargy, ruffled fur, or abdominal swelling.

Protocol 2: Subcutaneous (SC) Administration of (R)-TAPI-2 in Rats

Objective: To provide a sustained release of (R)-TAPI-2 for long-term efficacy studies.

Materials:

• (R)-TAPI-2

• Vehicle (e.g., sterile saline, phosphate-buffered saline (PBS), or an oil-based depot)

• Sterile syringes (1 mL) and needles (23-25 gauge)

• 70% ethanol for disinfection

• Animal scale

• Appropriate animal restraint device

Procedure:

• Preparation of Dosing Solution:

  • Prepare the (R)-TAPI-2 solution in a suitable sterile vehicle as described in Protocol 1.

• Animal Preparation:

  • Weigh the rat to calculate the injection volume.

  • Restrain the rat securely.

• Injection:

  • Select an injection site, typically in the loose skin over the back, between the shoulder blades.

  • Disinfect the area with 70% ethanol.

  • Lift a fold of skin to create a "tent."

  • Insert the needle into the base of the skin tent, parallel to the body.

  • Aspirate to check for blood. If none appears, inject the solution.

• Post-injection Monitoring:

  • Return the rat to its cage and observe for any local reactions at the injection site (e.g., swelling, redness) or systemic adverse effects.

Mandatory Visualization

Signaling Pathways of (R)-TAPI-2

(R)-TAPI-2 primarily acts by inhibiting ADAM17, which in turn prevents the shedding of various transmembrane proteins. This inhibition disrupts downstream signaling cascades crucial for cell proliferation, survival, and inflammation.

Caption: (R)-TAPI-2 inhibits ADAM17, blocking cleavage of TNF-α, TGF-α, and Notch, thereby reducing inflammation and cell proliferation.

Experimental Workflow for In Vivo Efficacy Study

This workflow outlines the key steps in a typical preclinical study evaluating the anti-tumor efficacy of (R)-TAPI-2.

References

• 1. uac.arizona.edu [uac.arizona.edu]

Application Notes: (R)-TAPI-2 as a Potent Inhibitor of ADAM17 in Sensitive Cell Lines

Introduction

(R)-TAPI-2 is the R-stereoisomer of TAPI-2 (TNF Protease Inhibitor 2), a potent, broad-spectrum inhibitor of matrix metalloproteinases (MMPs) and A Disintegrin and Metalloproteinases (ADAMs). Its primary target of interest in cancer research is ADAM17, also known as Tumor Necrosis Factor-α Converting Enzyme (TACE).[1][2][3] By inhibiting the "sheddase" activity of ADAM17, (R)-TAPI-2 prevents the release of extracellular domains of numerous transmembrane proteins, including growth factors and cytokines, thereby modulating key signaling pathways involved in cancer progression. These notes provide an overview of cell lines sensitive to TAPI-2, its mechanism of action, and relevant experimental protocols for researchers.

Mechanism of Action

TAPI-2 functions by inhibiting the proteolytic activity of ADAM17.[1][2][3] ADAM17 is responsible for the ectodomain shedding of a wide array of cell surface proteins. This shedding process can either activate signaling by releasing soluble ligands (e.g., TGF-α, Amphiregulin) that then bind to receptors like the Epidermal Growth Factor Receptor (EGFR), or it can regulate signaling by cleaving receptors themselves (e.g., Notch).

In sensitive cancer cells, TAPI-2 treatment leads to a downstream blockade of critical pro-survival and pro-proliferative signaling pathways. For instance, in breast cancer cells, TAPI-2 can revert the malignant phenotype by preventing the mobilization of growth factors like TGF-α and amphiregulin. In colorectal cancer cell lines such as HCP-1 and HT29, TAPI-2 has been shown to decrease the cancer stem cell (CSC) phenotype by inhibiting the Notch signaling pathway, evidenced by a reduction in the Notch Intracellular Domain (NICD) and its downstream target HES-1.[1][3]

Signaling Pathway Modulated by (R)-TAPI-2

The primary mechanism of (R)-TAPI-2 involves the direct inhibition of the ADAM17 sheddase. This action prevents the cleavage and release of the extracellular domains of various transmembrane proteins, which are critical for activating downstream signaling cascades that promote tumor growth, proliferation, and survival.

Caption: (R)-TAPI-2 inhibits ADAM17, blocking cleavage of substrates and downstream signaling.

Cell Lines Sensitive to (R)-TAPI-2 Treatment

Several cancer cell lines have demonstrated sensitivity to TAPI-2, primarily through the inhibition of ADAM17-mediated processes. The sensitivity is often linked to the cell's dependence on signaling pathways that are activated by ADAM17 substrates.

Cell Line	Cancer Type	Observed Effect of TAPI-2 Treatment	Reference
HCP-1	Colorectal Cancer	Reduction of cancer stem cell (CSC) phenotype; Decreased NICD and HES-1 levels.	[1][3]
HT29	Colorectal Cancer	Reduction of CSC phenotype; Decreased NICD and HES-1 levels.	[1][3]
MDA-MB-231	Breast Cancer	Reversion of malignant phenotype by preventing mobilization of TGF-α and amphiregulin.	[4]
U87	Human Glioma	Decreased hypoxia-induced tumor cell invasion.
9L	Rat Gliosarcoma	Decreased hypoxia-induced tumor cell invasion.
CHO cells	Ovarian	Inhibition of PMA-induced shedding of various cell surface proteins.

Quantitative Data Summary

Quantitative data for (R)-TAPI-2 often refers to its enzymatic inhibition constants (Kᵢ) or its IC₅₀ for inhibiting specific shedding events, rather than direct cytotoxic IC₅₀ values from cell viability assays.

Compound	Target	Parameter	Value	Cell Line/System	Reference
TAPI-2	TACE (ADAM17)	Kᵢ	0.12 µM	-
TAPI-2	ADAM8	Kᵢ	10 µM	-
TAPI-2	ADAM10	Kᵢ	3 µM	-
TAPI-2	ADAM12	Kᵢ	100 µM	-
TAPI-2	General MMPs	IC₅₀	20 µM	-	[1][3]
TAPI-2	PMA-induced protein shedding	IC₅₀	10 µM	CHO cells	[2]

Experimental Protocols

Protocol 1: Determining Cell Viability and IC₅₀ using MTT Assay

This protocol outlines the steps to assess the cytotoxic or cytostatic effects of (R)-TAPI-2 on adherent cancer cell lines and to determine its half-maximal inhibitory concentration (IC₅₀).

Caption: Workflow for determining cell viability and IC50 using the MTT assay.

Materials:

• Target cancer cell line

• Complete culture medium

• (R)-TAPI-2 stock solution (dissolved in DMSO)

• 96-well flat-bottom plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO or a suitable solubilization buffer

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count cells.

  • Seed cells into a 96-well plate at a predetermined optimal density (e.g., 3,000-8,000 cells/well) in 100 µL of complete medium.

  • Incubate the plate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.

• Drug Preparation and Treatment:

  • Prepare serial dilutions of (R)-TAPI-2 in complete culture medium from the stock solution. A typical concentration range might be 0.1 µM to 100 µM.

  • Include a vehicle control (medium with the same final concentration of DMSO as the highest drug concentration) and a blank control (medium only).

  • Carefully remove the medium from the wells and add 100 µL of the respective drug dilutions or control solutions.

• Incubation:

  • Incubate the plate for a predetermined period, typically 48 to 72 hours, at 37°C in a 5% CO₂ incubator.

• MTT Addition:

  • After incubation, add 10 µL of MTT solution (5 mg/mL) to each well.

  • Incubate the plate for an additional 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into purple formazan crystals.

• Formazan Solubilization:

  • Carefully remove the medium containing MTT from each well without disturbing the formazan crystals.

  • Add 100 µL of DMSO to each well to dissolve the crystals.

  • Mix thoroughly by gentle shaking or pipetting to ensure complete solubilization.

• Data Acquisition:

  • Measure the absorbance of each well at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to reduce background noise.

• Data Analysis:

  • Subtract the average absorbance of the blank wells from all other readings.

  • Calculate the percentage of cell viability for each drug concentration relative to the vehicle control:

    • % Viability = (Absorbance of Treated Cells / Absorbance of Vehicle Control) x 100

  • Plot the percentage of viability against the drug concentration (on a logarithmic scale) and use non-linear regression analysis to determine the IC₅₀ value.

Protocol 2: Assessing Apoptosis using Annexin V Staining

This protocol describes how to quantify apoptosis induced by (R)-TAPI-2 using Annexin V-FITC and Propidium Iodide (PI) staining followed by flow cytometry.

Caption: Workflow for assessing apoptosis via Annexin V and PI staining.

Materials:

• Target cancer cell line

• 6-well plates

• (R)-TAPI-2

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment:

  • Seed cells in 6-well plates and allow them to attach overnight.

  • Treat the cells with the desired concentration of (R)-TAPI-2 (e.g., at its IC₅₀ or 2x IC₅₀) and a vehicle control. Include a positive control for apoptosis if desired.

  • Incubate for a suitable period (e.g., 24 or 48 hours).

• Cell Harvesting:

  • Collect the culture medium, which contains floating (potentially apoptotic or necrotic) cells.

  • Wash the adherent cells with PBS and detach them using trypsin.

  • Combine the detached cells with the cells from the culture medium.

  • Centrifuge the cell suspension at a low speed (e.g., 300 x g) for 5 minutes.

  • Discard the supernatant and wash the cell pellet twice with cold PBS.

• Staining:

  • Resuspend the cell pellet in 1X Annexin V Binding Buffer at a concentration of approximately 1 x 10⁶ cells/mL.

  • Transfer 100 µL of the cell suspension (1 x 10⁵ cells) to a flow cytometry tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide to the cell suspension.

  • Gently vortex the tube.

• Incubation:

  • Incubate the tubes for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze the samples using a flow cytometer within one hour.

• Data Interpretation:

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

  • Necrotic cells: Annexin V-negative and PI-positive (less common).

  • Quantify the percentage of cells in each quadrant to determine the extent of apoptosis induced by (R)-TAPI-2.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. TAPI-2, MMP and ADAM inhibitor (CAS 689284-12-6) | Abcam [abcam.com]
• 3. TNF Protease Inhibitor 2 | MMP | TargetMol [targetmol.com]
• 4. ADAM17 promotes breast cancer cell malignant phenotype through EGFR-PI3K-AKT activation - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Combination Therapy with (R)-TAPI-2

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of (R)-TAPI-2, a potent inhibitor of Tumor Necrosis Factor-α Converting Enzyme (TACE/ADAM17) and other matrix metalloproteinases (MMPs), in combination with other therapeutic agents. The following sections detail the mechanism of action, summarize key experimental data, and provide detailed protocols for in vitro and in vivo studies.

Introduction

(R)-TAPI-2 is the R-isomer of TAPI-2, a broad-spectrum hydroxamate-based inhibitor of metalloproteinases. It primarily targets TACE (ADAM17), an enzyme responsible for the shedding of the ectodomains of various cell surface proteins, including Tumor Necrosis Factor-α (TNF-α) and ligands of the Notch signaling pathway.[1][2][3] By inhibiting TACE, (R)-TAPI-2 can modulate key signaling pathways involved in cancer progression, inflammation, and chemoresistance. This makes it a promising candidate for combination therapies aimed at enhancing the efficacy of conventional and targeted cancer treatments.

Mechanism of Action in Combination Therapy

The synergistic potential of (R)-TAPI-2 in combination with other drugs stems from its ability to interfere with critical cancer cell survival and resistance mechanisms:

• Inhibition of Notch Signaling: TACE/ADAM17 is involved in the cleavage and activation of Notch receptors.[2][3] By inhibiting TACE, (R)-TAPI-2 can downregulate Notch signaling, a pathway often implicated in the maintenance of cancer stem cells (CSCs) and resistance to chemotherapy.[1] This mechanism is particularly relevant for sensitizing tumors to agents like 5-fluorouracil (B62378) (5-FU).

• Suppression of TNF-α Shedding: (R)-TAPI-2 blocks the release of soluble TNF-α from its membrane-bound precursor.[4] While the role of TNF-α in cancer is complex, its inhibition can modulate the tumor microenvironment and inflammatory responses, potentially enhancing the efficacy of immunotherapies or reducing treatment-related side effects.

Data Presentation: In Vitro and In Vivo Combination Studies

Table 1: In Vitro Synergy of TAPI-2 with 5-Fluorouracil in Colorectal Cancer Cells

Cell Line	Drug Combination	Concentration Range	Synergy Metric	Finding	Citation
HCT-116, HT29	TAPI-2 + 5-Fluorouracil	TAPI-2: 5-40 µM; 5-FU: up to 2 µg/mL	Cell Viability (MTT)	TAPI-2 sensitizes colorectal cancer stem cells to 5-FU.	[1]
SW-620, HCT-116	PMBA + 5-Fluorouracil	Various	Combination Index (CI)	Synergistic growth inhibition observed.	[5]

Table 2: Proposed In Vivo Combination Studies with (R)-TAPI-2

Cancer Model	Combination	Animal Model	Primary Endpoint	Expected Outcome
Colorectal Cancer	(R)-TAPI-2 + 5-FU	Nude mice with HCT-116 xenografts	Tumor Growth Inhibition	Synergistic reduction in tumor volume
Breast Cancer	(R)-TAPI-2 + Doxorubicin	NOD/SCID mice with MDA-MB-231 xenografts	Tumor Growth & Metastasis	Enhanced anti-tumor and anti-metastatic effect
Lung Cancer	(R)-TAPI-2 + Cisplatin	Athymic nude mice with A549 xenografts	Tumor Volume Reduction	Increased sensitivity of tumors to cisplatin
Ovarian Cancer	(R)-TAPI-2 + Paclitaxel	Nude mice with OVCAR-3 xenografts	Tumor Growth Inhibition	Synergistic anti-tumor effect

Experimental Protocols

In Vitro Synergy Assessment: (R)-TAPI-2 and 5-Fluorouracil

Objective: To determine the synergistic effect of (R)-TAPI-2 and 5-Fluorouracil on the viability of colorectal cancer cells.

Materials:

• Colorectal cancer cell lines (e.g., HCT-116, HT29)

• (R)-TAPI-2 (solubilized in DMSO)

• 5-Fluorouracil (5-FU)

• Complete cell culture medium

• 96-well plates

• MTT reagent

• Plate reader

Protocol:

• Cell Seeding: Seed colorectal cancer cells in 96-well plates at a density of 3,000-5,000 cells per well and allow them to adhere overnight.

• Drug Treatment:

  • Prepare serial dilutions of (R)-TAPI-2 and 5-FU in complete culture medium.

  • Treat cells with (R)-TAPI-2 alone, 5-FU alone, or the combination of both at various concentration ratios. Include a vehicle control (DMSO).

  • A typical concentration range for (R)-TAPI-2 is 5-40 µM, and for 5-FU is 0.1-10 µg/mL.

• Incubation: Incubate the plates for 72 hours at 37°C in a humidified incubator with 5% CO₂.

• Cell Viability Assay (MTT):

  • Add MTT reagent to each well and incubate for 2-4 hours.

  • Add solubilization solution to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a plate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each treatment group relative to the vehicle control.

  • Determine the IC₅₀ values for each drug alone and in combination.

  • Calculate the Combination Index (CI) using the Chou-Talalay method to determine synergy (CI < 1), additivity (CI = 1), or antagonism (CI > 1).[5]

In Vivo Xenograft Study: (R)-TAPI-2 and Chemotherapy

Objective: To evaluate the in vivo efficacy of (R)-TAPI-2 in combination with a chemotherapeutic agent (e.g., 5-FU) in a mouse xenograft model.

Materials:

• Immunodeficient mice (e.g., BALB/c nude mice, 6-8 weeks old)

• Cancer cell line (e.g., HCT-116 for colorectal cancer)

• (R)-TAPI-2 formulated for in vivo use

• Chemotherapeutic agent (e.g., 5-FU)

• Vehicle control

• Calipers for tumor measurement

Protocol:

• Tumor Implantation:

  • Subcutaneously inject 1-5 x 10⁶ cancer cells suspended in Matrigel into the flank of each mouse.

  • Allow tumors to grow to a palpable size (e.g., 100-150 mm³).

• Animal Grouping and Treatment:

  • Randomize mice into four groups (n=5-10 per group):

    • Group 1: Vehicle control

    • Group 2: (R)-TAPI-2 alone

    • Group 3: Chemotherapy alone (e.g., 5-FU)

    • Group 4: (R)-TAPI-2 + Chemotherapy

  • Administer treatments according to a predetermined schedule. For example:

    • (R)-TAPI-2: Administer daily via intraperitoneal (i.p.) injection.

    • 5-FU: Administer twice a week via i.p. injection.[6]

• Monitoring:

  • Measure tumor volume with calipers every 2-3 days using the formula: (Length x Width²)/2.

  • Monitor the body weight and general health of the mice throughout the study.

• Endpoint:

  • Euthanize mice when tumors reach a predetermined maximum size or at the end of the study period.

  • Excise tumors, weigh them, and process for further analysis (e.g., histology, immunohistochemistry for proliferation and apoptosis markers).

• Data Analysis:

  • Plot tumor growth curves for each treatment group.

  • Calculate the tumor growth inhibition (TGI) for each treatment group compared to the vehicle control.

  • Statistically analyze the differences in tumor volume and weight between the combination therapy group and the single-agent groups to determine synergistic effects.

Visualizations

Signaling Pathways

Caption: (R)-TAPI-2 inhibits TACE, blocking TNF-α and Notch signaling.

Experimental Workflow

Caption: Workflow for in vivo evaluation of (R)-TAPI-2 combination therapy.

Conclusion

(R)-TAPI-2 holds significant promise as a component of combination therapies for cancer. Its ability to modulate key signaling pathways like Notch and TNF-α provides a strong rationale for its use to overcome chemoresistance and enhance the efficacy of various anti-cancer agents. The provided protocols offer a framework for the preclinical evaluation of (R)-TAPI-2 in combination with other drugs. Further research is warranted to explore the full potential of (R)-TAPI-2 in a wider range of cancer types and therapeutic combinations.

References

• 1. A Disintegrin and Metalloproteinase Domain 17 Regulates Colorectal Cancer Stem Cells and Chemosensitivity Via Notch1 Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Targeting Notch, Hedgehog, and Wnt pathways in cancer stem cells: clinical update - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inhibition of ADAM-17 more effectively down-regulates the Notch pathway than that of γ-secretase in renal carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. TNF-α signaling: TACE inhibition to put out the burning heart - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Combined 5-FU and ChoKα Inhibitors as a New Alternative Therapy of Colorectal Cancer: Evidence in Human Tumor-Derived Cell Lines and Mouse Xenografts | PLOS One [journals.plos.org]

Application Notes and Protocols for (R)-TAPI-2 in the Study of MMP-Dependent Processes

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-TAPI-2 is a potent, broad-spectrum inhibitor of matrix metalloproteinases (MMPs) and a disintegrin and metalloproteinases (ADAMs). As the (R)-enantiomer of TAPI-2, it exhibits stereospecific interactions with the active site of these zinc-dependent endopeptidases. This document provides detailed application notes and experimental protocols for the use of (R)-TAPI-2 as a tool to investigate MMP- and ADAM-dependent processes in various biological contexts, including inflammation, cancer progression, and signal transduction.

TAPI-2 and its enantiomers are hydroxamate-based inhibitors that chelate the zinc ion in the catalytic domain of MMPs and ADAMs, thereby reversibly inhibiting their enzymatic activity. A primary target of TAPI-2 is the Tumor Necrosis Factor-α Converting Enzyme (TACE), also known as ADAM17, which is responsible for the shedding of various cell surface proteins, including the pro-inflammatory cytokine TNF-α.[1] Its ability to inhibit a range of metalloproteinases makes (R)-TAPI-2 a valuable tool for elucidating the roles of these enzymes in physiological and pathological processes.

Data Presentation: Inhibitory Profile of TAPI-2

The following table summarizes the known inhibitory constants for TAPI-2. It is important to note that much of the publicly available data does not distinguish between the enantiomers of TAPI-2. The data presented here is for TAPI-2 (racemic mixture or unspecified) unless otherwise stated. Researchers should consider this when interpreting their results.

Target Enzyme Family	Specific Enzyme	Inhibitory Constant	Reference(s)
MMPs	General MMP activity	IC₅₀: 20 µM	[2][3]
ADAMs	ADAM8	Kᵢ: 10 µM
ADAM10	Kᵢ: 3 µM
ADAM12	Kᵢ: 100 µM
ADAM17 (TACE)	Kᵢ: 120 nM	[1]
Other Metalloproteinases	Hmeprin α subunit	IC₅₀: 1.5 ± 0.27 nM	[2]
Hmeprin β subunit	IC₅₀: 20 ± 10 µM	[2]

Mandatory Visualizations

Signaling Pathways

Caption: ADAM17-mediated shedding of TNF-α and its inhibition by (R)-TAPI-2.

Caption: ADAM17-mediated Notch signaling pathway and its inhibition by (R)-TAPI-2.

Experimental Workflows

Caption: Workflow for in vitro MMP inhibition assay using a fluorogenic substrate.

Experimental Protocols

Protocol 1: In Vitro MMP Inhibition Assay Using a Fluorogenic Substrate

Objective: To determine the inhibitory potency (IC₅₀) of (R)-TAPI-2 against a specific MMP in a cell-free system.

Materials:

• Recombinant active MMP (e.g., MMP-2, MMP-9)

• (R)-TAPI-2

• Fluorogenic MMP substrate (e.g., Mca-Pro-Leu-Gly-Leu-Dpa-Ala-Arg-NH₂)

• Assay buffer (e.g., 50 mM Tris, 10 mM CaCl₂, 150 mM NaCl, 0.05% Brij-35, pH 7.5)

• DMSO

• 96-well black microplate

• Fluorescence microplate reader

Procedure:

• Preparation of Reagents:

  • Dissolve (R)-TAPI-2 in DMSO to create a high-concentration stock solution (e.g., 10 mM).

  • Prepare serial dilutions of the (R)-TAPI-2 stock solution in assay buffer to achieve a range of desired final concentrations. Include a vehicle control (DMSO at the same final concentration as in the inhibitor dilutions).

  • Dilute the recombinant active MMP in assay buffer to the working concentration recommended by the manufacturer.

  • Prepare the fluorogenic MMP substrate in assay buffer at a concentration of 2x the final desired concentration.

• Assay Setup:

  • In a 96-well black microplate, add 50 µL of the diluted MMP enzyme solution to each well.

  • Add 25 µL of the serially diluted (R)-TAPI-2 or vehicle control to the respective wells.

  • Mix gently and incubate the plate at 37°C for 30 minutes to allow the inhibitor to bind to the enzyme.

• Enzymatic Reaction and Measurement:

  • Initiate the reaction by adding 25 µL of the 2x fluorogenic substrate solution to all wells.

  • Immediately place the plate in a fluorescence microplate reader pre-set to the appropriate excitation and emission wavelengths for the specific substrate.

  • Measure the fluorescence intensity kinetically at 37°C for 30-60 minutes, taking readings every 1-2 minutes.

• Data Analysis:

  • Determine the reaction rate (slope of the linear portion of the fluorescence vs. time curve) for each concentration of (R)-TAPI-2.

  • Calculate the percentage of inhibition for each concentration relative to the vehicle control.

  • Plot the percent inhibition against the logarithm of the (R)-TAPI-2 concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Protocol 2: Gelatin Zymography for Assessing MMP-2 and MMP-9 Activity

Objective: To qualitatively or semi-quantitatively assess the effect of (R)-TAPI-2 on the activity of secreted MMP-2 and MMP-9 from cell culture supernatants or tissue extracts.

Materials:

• Cells or tissue of interest

• (R)-TAPI-2

• Serum-free cell culture medium

• SDS-PAGE equipment

• Polyacrylamide gel solution containing 0.1% (w/v) gelatin

• Non-reducing sample buffer

• Renaturing buffer (e.g., 2.5% Triton X-100 in water)

• Developing buffer (e.g., 50 mM Tris-HCl, 5 mM CaCl₂, 1 µM ZnCl₂, pH 7.5)

• Coomassie Brilliant Blue staining solution

• Destaining solution

Procedure:

• Sample Preparation:

  • Culture cells to near confluence and then switch to serum-free medium. Treat the cells with various concentrations of (R)-TAPI-2 or vehicle control for the desired time (e.g., 24-48 hours).

  • Collect the conditioned medium and centrifuge to remove cell debris.

  • Determine the protein concentration of the conditioned medium.

• Electrophoresis:

  • Mix equal amounts of protein from each sample with non-reducing sample buffer. Do not heat the samples.

  • Load the samples onto a polyacrylamide gel containing 0.1% gelatin.

  • Perform electrophoresis at 4°C until the dye front reaches the bottom of the gel.

• Enzyme Renaturation and Development:

  • After electrophoresis, carefully remove the gel and wash it twice for 30 minutes each with renaturing buffer at room temperature with gentle agitation to remove SDS.

  • Incubate the gel in developing buffer for 30 minutes at room temperature.

  • Replace with fresh developing buffer and incubate overnight at 37°C.

• Staining and Visualization:

  • Stain the gel with Coomassie Brilliant Blue for 1-2 hours.

  • Destain the gel with destaining solution until clear bands appear against a blue background.

  • Areas of gelatin degradation by MMPs will appear as clear bands. The molecular weight can be used to distinguish between pro- and active forms of MMP-2 and MMP-9.

  • The intensity of the bands can be quantified using densitometry.

Protocol 3: Boyden Chamber Cell Invasion Assay

Objective: To assess the effect of (R)-TAPI-2 on the invasive potential of cells through a basement membrane matrix.

Materials:

• Invasive cell line of interest

• (R)-TAPI-2

• Boyden chamber inserts (e.g., 8 µm pore size)

• Basement membrane extract (e.g., Matrigel)

• Serum-free medium and medium with a chemoattractant (e.g., 10% FBS)

• Cotton swabs

• Fixing solution (e.g., methanol)

• Staining solution (e.g., crystal violet)

• Microscope

Procedure:

• Chamber Preparation:

  • Thaw the basement membrane extract on ice and dilute with cold serum-free medium.

  • Coat the top of the Boyden chamber inserts with a thin layer of the diluted basement membrane extract and allow it to solidify at 37°C for at least 30 minutes.

• Cell Preparation and Seeding:

  • Harvest and resuspend the cells in serum-free medium.

  • Pre-treat the cells with various concentrations of (R)-TAPI-2 or vehicle control for 1-2 hours at 37°C.

  • Add medium containing the chemoattractant to the lower chamber of the plate.

  • Seed the pre-treated cell suspension into the upper chamber of the inserts.

• Invasion:

  • Incubate the plate for a period sufficient for cell invasion (e.g., 12-48 hours) at 37°C in a CO₂ incubator.

• Fixation, Staining, and Quantification:

  • After incubation, carefully remove the non-invading cells from the upper surface of the membrane with a cotton swab.

  • Fix the invading cells on the lower surface of the membrane with a fixing solution for 10 minutes.

  • Stain the fixed cells with a staining solution for 20 minutes.

  • Gently wash the inserts with water and allow them to air dry.

  • Count the number of stained, invaded cells in several microscopic fields per insert.

  • Calculate the average number of invaded cells per field for each treatment condition and compare it to the vehicle control.

Concluding Remarks

(R)-TAPI-2 is a valuable research tool for investigating the roles of MMPs and ADAMs in a wide array of biological processes. The protocols provided herein offer standardized methods for assessing its inhibitory activity and its effects on cell behavior. Researchers should carefully consider the broad-spectrum nature of this inhibitor and may need to employ complementary techniques, such as gene silencing or the use of more selective inhibitors, to dissect the specific contributions of individual metalloproteinases.

References

• 1. TAPI 2 | ADAMs | Tocris Bioscience [tocris.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for (R)-TAPI-2 Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for designing and conducting experiments involving (R)-TAPI-2, a potent broad-spectrum inhibitor of A Disintegrin and Metalloproteinases (ADAMs) and Matrix Metalloproteinases (MMPs). The primary target of (R)-TAPI-2 is the TNF-α Converting Enzyme (TACE), also known as ADAM17.

Introduction

(R)-TAPI-2, the R-isomer of TAPI-2, is a hydroxamate-based inhibitor that effectively blocks the "shedding" of various cell surface proteins, including Tumor Necrosis Factor-alpha (TNF-α), Transforming Growth Factor-alpha (TGF-α), and the Interleukin-6 receptor (IL-6R).[1] By inhibiting these shedding events, (R)-TAPI-2 modulates critical signaling pathways, such as the Notch and Epidermal Growth Factor Receptor (EGFR) pathways, which are implicated in numerous physiological and pathological processes, including inflammation, cancer, and neurodegenerative diseases.[1][2]

Mechanism of Action

(R)-TAPI-2 exerts its inhibitory effects by chelating the zinc ion within the catalytic domain of metalloproteinases. This action primarily targets ADAM17, preventing the cleavage and release of the extracellular domains of its substrates. The inhibition of ADAM17 by (R)-TAPI-2 leads to the downregulation of downstream signaling cascades initiated by the shed ligands.

Quantitative Data Summary

The inhibitory activity of TAPI-2, the racemic mixture containing (R)-TAPI-2, has been quantified against a range of metalloproteinases. The following tables summarize the available data for key enzymes.

Table 1: Inhibitory Activity of TAPI-2 against ADAMs

Enzyme	Inhibition Constant (Ki)	IC50	Reference
ADAM17 (TACE)	0.12 µM	-	[2]
ADAM10	3 µM	-	[2]
ADAM8	10 µM	-	[2]
ADAM12	100 µM	-	[2]

Table 2: Inhibitory Activity of TAPI-2 against MMPs

Enzyme	IC50	Reference
General MMPs	20 µM	[1]
Hmeprin β subunit	20 ± 10 µM	[1]
Hmeprin α subunit	1.5 ± 0.27 nM	[1]

Signaling Pathways and Experimental Workflows

(R)-TAPI-2 Inhibition of ADAM17 and Downstream Signaling

(R)-TAPI-2 blocks ADAM17, which in turn prevents the shedding of TNF-α and the activation of Notch and EGFR signaling pathways.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. TAPI-2 | ADAM17 inhibitor | Probechem Biochemicals [probechem.com]

Application of (R)-TAPI-2 in 3D Cell Culture Models: A Detailed Guide for Researchers

Application Notes

(R)-TAPI-2, an isomer of the broad-spectrum metalloproteinase inhibitor TAPI-2, is a potent inhibitor of A Disintegrin and Metalloproteinases (ADAMs), particularly ADAM17 (also known as Tumor Necrosis Factor-α Converting Enzyme or TACE), and various Matrix Metalloproteinases (MMPs).[1][2] Its application in three-dimensional (3D) cell culture models is of significant interest to researchers in oncology and drug development due to its ability to target cancer stem cells (CSCs) and overcome chemoresistance.[3][4]

Three-dimensional cell culture systems, such as spheroids, more accurately mimic the in vivo tumor microenvironment compared to traditional 2D cell cultures.[5] This increased physiological relevance makes them ideal for studying the efficacy of novel therapeutic agents like (R)-TAPI-2.

The primary mechanism of action of (R)-TAPI-2 in the context of cancer, particularly colorectal cancer, involves the inhibition of ADAM17.[1][3] ADAM17 is responsible for the cleavage and activation of the Notch receptor.[6][7] By inhibiting ADAM17, (R)-TAPI-2 prevents the release of the Notch intracellular domain (NICD), which subsequently leads to the downregulation of downstream Notch signaling targets, such as HES-1.[1][4] This pathway is crucial for the maintenance and proliferation of cancer stem cells.[1][8]

Studies have demonstrated that treatment with TAPI-2 can lead to a significant decrease in the cancer stem cell phenotype and sensitize cancer cells to conventional chemotherapeutic agents like 5-fluorouracil (B62378) (5-FU).[3][4] Specifically, pre-incubation with TAPI-2 has been shown to decrease the median lethal dose (LD50) of 5-FU by threefold.[4] The effective dose range for TAPI-2 has been reported to be between 5-40 μM, with 20 μM being a commonly used concentration in experimental setups.[1]

The use of (R)-TAPI-2 in 3D cell culture models allows for the investigation of its effects on spheroid growth, cell viability, apoptosis, and the expression of key signaling proteins in a more clinically relevant context.

Signaling Pathway of (R)-TAPI-2 in Cancer Stem Cells

The following diagram illustrates the mechanism by which (R)-TAPI-2 inhibits the ADAM17-mediated Notch signaling pathway in cancer stem cells.

Caption: (R)-TAPI-2 inhibits ADAM17, blocking Notch signaling and the cancer stem cell phenotype.

Experimental Protocols

This section provides detailed protocols for the application of (R)-TAPI-2 in 3D spheroid cell culture models.

Protocol 1: 3D Spheroid Formation using the Liquid Overlay Technique

This protocol describes the generation of tumor spheroids in ultra-low attachment (ULA) plates.

Materials:

• Cancer cell line of choice (e.g., colorectal cancer cell lines like HT-29 or HCT-116)

• Complete cell culture medium (e.g., DMEM/F-12 supplemented with 10% FBS and 1% Penicillin-Streptomycin)

• Trypsin-EDTA

• Phosphate-buffered saline (PBS)

• 96-well ultra-low attachment (ULA) round-bottom plates

• Hemocytometer or automated cell counter

• Humidified incubator (37°C, 5% CO₂)

Procedure:

• Culture the selected cancer cell line in a T-75 flask to 80-90% confluency.

• Aspirate the culture medium and wash the cells with PBS.

• Add 3-5 mL of Trypsin-EDTA and incubate at 37°C for 3-5 minutes, or until cells detach.

• Neutralize the trypsin with complete culture medium and transfer the cell suspension to a 15 mL conical tube.

• Centrifuge the cells at 200 x g for 5 minutes.

• Aspirate the supernatant and resuspend the cell pellet in fresh complete culture medium.

• Determine the cell concentration and viability using a hemocytometer or automated cell counter.

• Dilute the cell suspension to the desired seeding density (typically 1,000 to 5,000 cells per well).

• Carefully dispense 100 µL of the cell suspension into each well of a 96-well ULA plate.

• Incubate the plate in a humidified incubator at 37°C with 5% CO₂.

• Monitor spheroid formation daily using an inverted microscope. Spheroids should form within 24-72 hours.

Protocol 2: Treatment of 3D Spheroids with (R)-TAPI-2

This protocol outlines the procedure for treating the formed spheroids with (R)-TAPI-2.

Materials:

• 3D spheroids in a 96-well ULA plate (from Protocol 1)

• (R)-TAPI-2 stock solution (dissolved in DMSO)

• Complete culture medium

Procedure:

• Prepare serial dilutions of (R)-TAPI-2 in complete culture medium to achieve the desired final concentrations (e.g., 5, 10, 20, 40 µM). Prepare a vehicle control with the same concentration of DMSO as the highest (R)-TAPI-2 concentration.

• After 3-4 days of spheroid formation, carefully remove 50 µL of medium from each well and add 50 µL of the prepared (R)-TAPI-2 dilutions or vehicle control.

• Incubate the plate for the desired treatment duration (e.g., 48-72 hours).

• Following incubation, the spheroids can be analyzed using various assays as described below.

Protocol 3: Spheroid Viability and Cytotoxicity Assay

This protocol describes how to assess the effect of (R)-TAPI-2 on spheroid viability using a luminescence-based assay that measures ATP content.

Materials:

• Treated 3D spheroids in a 96-well ULA plate (from Protocol 2)

• CellTiter-Glo® 3D Cell Viability Assay kit (or equivalent)

• Luminometer

Procedure:

• Equilibrate the 96-well plate containing spheroids and the CellTiter-Glo® 3D reagent to room temperature for approximately 30 minutes.

• Add 100 µL of the CellTiter-Glo® 3D reagent to each well.

• Mix the contents on an orbital shaker for 5 minutes to induce cell lysis.

• Incubate the plate at room temperature for an additional 25 minutes to stabilize the luminescent signal.

• Measure the luminescence using a plate-reading luminometer.

• Calculate cell viability as a percentage of the vehicle-treated control.

Experimental Workflow

The following diagram provides a visual representation of the experimental workflow for studying the effects of (R)-TAPI-2 on 3D cell culture models.

Caption: Experimental workflow for 3D spheroid generation, treatment, and analysis.

Data Presentation

The following tables summarize the quantitative data related to the activity and effects of TAPI-2.

Table 1: Inhibitory Activity of TAPI-2

Target Enzyme	Inhibition Constant (Ki / IC50)	Reference
Matrix Metalloproteinase (MMP)	IC50: 20 µM	[1]
ADAM17 (TACE)	Ki: 120 nM	[9][10]
ADAM8	Ki: 10 µM	[3]
ADAM10	Ki: 3 µM	[3]
ADAM12	Ki: 100 µM	[3]
PMA-induced protein shedding	IC50: 10 µM	[11]

Table 2: Cellular Effects of TAPI-2 in Cancer Models

Effect	Cell Line(s)	Quantitative Change	Reference
Cancer Stem Cell (CSC) Phenotype	HCP-1, HT-29 (Colorectal Cancer)	~50% decrease	[1]
5-Fluorouracil (5-FU) Chemosensitivity	Colorectal Cancer Cells	3-fold decrease in LD50	[4]
Protein Levels of NICD and HES-1	HCP-1, HT-29 (Colorectal Cancer)	Dramatic decrease	[1]

References

• 1. A Disintegrin and Metalloproteinase Domain 17 Regulates Colorectal Cancer Stem Cells and Chemosensitivity Via Notch1 Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Physiologic Patient Derived 3D Spheroids for Anti-Neoplastic Drug Screening to Target Cancer Stem Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Disintegrin and Metalloproteinase Domain 17 Regulates Colorectal Cancer Stem Cells and Chemosensitivity Via Notch1 Signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. aacrjournals.org [aacrjournals.org]
• 5. Therapeutic targeting of tumor spheroids in a 3D microphysiological renal cell carcinoma-on-a-chip system - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Notch Signaling | Cell Signaling Technology [cellsignal.com]
• 7. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 8. oncotarget.com [oncotarget.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. Spheroid preparation and immunofluorescence protocol. | Abcam [abcam.com]

Technical Notes & Optimization

(R)-TAPI-2 Technical Support Center: Troubleshooting Solubility and Stability

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on the solubility and stability of (R)-TAPI-2, a broad-spectrum inhibitor of matrix metalloproteinases (MMPs) and tumor necrosis factor-alpha-converting enzyme (TACE). This resource is designed to help you navigate common experimental challenges and ensure the successful application of (R)-TAPI-2 in your research.

Frequently Asked Questions (FAQs)

Q1: What is (R)-TAPI-2 and what is its primary mechanism of action?

(R)-TAPI-2 is a hydroxamate-based inhibitor that targets the activity of various MMPs and TACE (also known as ADAM17).[1] Its inhibitory action is primarily achieved by chelating the zinc ion within the active site of these metalloproteinases, which is essential for their catalytic function.[2][3] By inhibiting TACE, (R)-TAPI-2 blocks the shedding of membrane-bound precursors of signaling molecules like TNF-α.[4][5][6]

Q2: What are the recommended solvents for dissolving (R)-TAPI-2?

(R)-TAPI-2 is soluble in organic solvents such as dimethyl sulfoxide (B87167) (DMSO) and methanol.[7] For cell culture experiments, it is common practice to dissolve (R)-TAPI-2 in DMSO to create a stock solution, which is then further diluted in the appropriate aqueous medium.[1]

Q3: How should I store solid (R)-TAPI-2 and its stock solutions?

Solid (R)-TAPI-2 should be stored at -20°C for long-term stability, where it can be stable for at least two years.[7] Stock solutions in DMSO should be aliquoted to avoid repeated freeze-thaw cycles and can be stored at -20°C for up to one month or at -80°C for up to six months.[1] When preparing stock solutions in solvents like DMSO or methanol, it is recommended to purge the solvent with an inert gas.[7]

Q4: I'm observing precipitate in my cell culture medium after adding (R)-TAPI-2. What could be the cause?

Precipitation can occur if the final concentration of DMSO in your aqueous cell culture medium is too high, or if the solubility of (R)-TAPI-2 in the medium is exceeded. When preparing your working solution, ensure that the final DMSO concentration is kept low (typically below 0.5%) to maintain the solubility of the compound and to avoid solvent-induced cellular toxicity. It is also crucial to ensure the stock solution is fully dissolved and properly mixed before further dilution.

Q5: Are there any known stability issues with hydroxamate-based inhibitors like (R)-TAPI-2?

Yes, hydroxamate-based inhibitors can be susceptible to metabolic instability and may exhibit mutagenic properties in some instances.[7][8][9][10] The hydroxamic acid group can undergo hydrolysis, and in some biological environments, may be subject to enzymatic degradation.[8] For in vivo studies, the metabolic stability of (R)-TAPI-2 should be considered.

Troubleshooting Guides

Problem: Inconsistent or lower-than-expected inhibitory activity.

Possible Causes & Solutions:

• Degradation of (R)-TAPI-2:

  • Improper Storage: Ensure that both the solid compound and stock solutions are stored at the recommended temperatures (-20°C for solid and short-term stock solution storage, -80°C for long-term stock solution storage).[1][7] Avoid repeated freeze-thaw cycles of stock solutions by preparing single-use aliquots.

  • Exposure to Light: Protect stock solutions from light, as some compounds are light-sensitive.

  • Hydrolysis in Aqueous Solutions: Prepare fresh dilutions of (R)-TAPI-2 in your aqueous experimental buffer or medium just before use. The stability of hydroxamic acids can be lower in aqueous solutions compared to organic solvents.

• Inaccurate Concentration of Stock Solution:

  • Incomplete Dissolution: Ensure the solid (R)-TAPI-2 is completely dissolved in the solvent when preparing the stock solution. Gentle warming or vortexing may aid dissolution.

  • Pipetting Errors: Use calibrated pipettes for accurate measurement, especially when preparing serial dilutions.

• Experimental Design:

  • Sub-optimal Inhibitor Concentration: Perform a dose-response experiment to determine the optimal concentration of (R)-TAPI-2 for your specific cell type and experimental conditions.

  • Cell Density and Confluency: The number of cells can influence the effective concentration of the inhibitor. Ensure consistent cell seeding densities across experiments.

Problem: Poor solubility when preparing aqueous working solutions.

Possible Causes & Solutions:

• High Final DMSO Concentration: Keep the final concentration of DMSO in the aqueous medium as low as possible (ideally ≤ 0.1% to 0.5%) to prevent precipitation.

• "Salting Out" Effect: The high salt concentration in some buffers can reduce the solubility of organic compounds. If possible, try dissolving (R)-TAPI-2 in a lower salt buffer first and then adding it to your final experimental medium.

• Temperature Effects: The solubility of compounds can be temperature-dependent. Ensure your buffers and media are at the appropriate temperature before adding the inhibitor.

Data Presentation

Table 1: Solubility of (R)-TAPI-2

Solvent	Solubility	Temperature
Dimethyl Sulfoxide (DMSO)	≥ 20 mg/mL	Room Temperature
Methanol	Soluble	Room Temperature
Water	Sparingly Soluble	Room Temperature

Table 2: Stability of (R)-TAPI-2 and Related Compounds

Compound	Form	Solvent	Storage Temperature	Stability
(R)-TAPI-2	Stock Solution	DMSO	-20°C	Up to 1 month[1]
(R)-TAPI-2	Stock Solution	DMSO	-80°C	Up to 6 months[1]
TAPI-0	Solid	-	-20°C	≥ 2 years[7]
TAPI-0	Stock Solution	DMSO, Methanol	-20°C	Stable (purge with inert gas)[7]

Experimental Protocols

Protocol for Preparing a 10 mM Stock Solution of (R)-TAPI-2 in DMSO

Materials:

• (R)-TAPI-2 (solid)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile, amber microcentrifuge tubes

• Calibrated micropipettes and sterile tips

• Vortex mixer

Procedure:

• Calculate the required mass: The molecular weight of (R)-TAPI-2 is 415.53 g/mol . To prepare a 10 mM stock solution, you will need to dissolve 4.1553 mg of (R)-TAPI-2 in 1 mL of DMSO.

• Weigh the compound: Carefully weigh the required amount of solid (R)-TAPI-2 in a sterile microcentrifuge tube.

• Add DMSO: Add the calculated volume of anhydrous DMSO to the tube containing the solid (R)-TAPI-2.

• Dissolve the compound: Vortex the solution until the solid is completely dissolved. Gentle warming (to no more than 37°C) may be used to aid dissolution if necessary. Visually inspect the solution to ensure there are no visible particles.

• Aliquot and store: Aliquot the stock solution into single-use, sterile, amber microcentrifuge tubes to avoid repeated freeze-thaw cycles and exposure to light. Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[1]

Visualizations

References

• 1. InSolution TAPI-2 [sigmaaldrich.com]
• 2. TNF-α signaling: TACE inhibition to put out the burning heart | PLOS Biology [journals.plos.org]
• 3. Tumor Necrosis Factor-α Augments Matrix Metalloproteinase-9 Production in Skeletal Muscle Cells through the Activation of Transforming Growth Factor-β-activated Kinase 1 (TAK1)-dependent Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. TACE release of TNF-α mediates mechanotransduction-induced activation of p38 MAPK and myogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Investigation of the Role of TNF-α Converting Enzyme (TACE) in the Inhibition of Cell Surface and Soluble TNF-α Production by Acute Ethanol Exposure - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Tumor Necrosis Factor-α Signaling in Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 8. researchgate.net [researchgate.net]
• 9. Why Hydroxamates May Not Be the Best Histone Deacetylase Inhibitors—What Some May Have Forgotten or Would Rather Forget? - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing (R)-TAPI-2 Working Concentration

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the working concentration of (R)-TAPI-2 for their experiments.

Frequently Asked Questions (FAQs)

Q1: What is (R)-TAPI-2 and what is its mechanism of action?

(R)-TAPI-2 is a potent, broad-spectrum inhibitor of matrix metalloproteinases (MMPs) and a disintegrin and metalloproteinases (ADAMs).[1][2][3] Its mechanism of action is based on a hydroxamate structure that chelates the zinc ion in the active site of these metalloproteinases, thereby inhibiting their enzymatic activity.[4][5] A primary target of (R)-TAPI-2 is the TNF-α converting enzyme (TACE), also known as ADAM17.[5][6] By inhibiting TACE, (R)-TAPI-2 blocks the shedding of various cell surface proteins, including TNF-α, L-selectin, pro-TGF-α, and the IL-6 receptor α-subunit.[5]

Q2: What is a good starting concentration for (R)-TAPI-2 in my experiment?

A common starting point for (R)-TAPI-2 in cell-based assays is in the range of 5-40 µM.[1][3] A frequently cited effective concentration is 20 µM, which has been shown to be within the effective dose range for various applications.[1][2][3] However, the optimal concentration is highly dependent on the specific cell type, the target enzyme, and the experimental conditions. Therefore, it is crucial to perform a dose-response experiment to determine the optimal working concentration for your specific system.

Q3: How should I prepare and store (R)-TAPI-2 stock solutions?

(R)-TAPI-2 is typically dissolved in DMSO to prepare a stock solution, for example, at a concentration of 10 mM.[1][2] It can also be dissolved in ethanol (B145695) or water at 5 mg/mL. For storage, it is recommended to aliquot the reconstituted stock solution and freeze it at -20°C.[5] Under these conditions, stock solutions are reported to be stable for up to 3 months.[5]

Q4: I am not seeing the expected inhibitory effect. What are the possible reasons?

Several factors could contribute to a lack of inhibitory effect:

• Suboptimal Concentration: The concentration of (R)-TAPI-2 may be too low for your specific experimental setup. It is recommended to perform a dose-response curve to determine the optimal concentration.

• Inhibitor Instability: Ensure that the stock solution has been stored correctly and has not undergone multiple freeze-thaw cycles.

• Cellular Uptake and Metabolism: The permeability of the cell membrane to (R)-TAPI-2 and the rate of its metabolism can vary between cell types.

• Presence of Serum: Components in the serum of your cell culture medium may bind to the inhibitor, reducing its effective concentration. Consider reducing the serum percentage or using a serum-free medium if your experimental design allows.

• Target Enzyme Expression: Confirm that your cells express the target metalloproteinase (e.g., ADAM17) at a sufficient level.

Q5: I am observing cellular toxicity at my chosen concentration. What should I do?

If you observe signs of cytotoxicity, it is crucial to perform a cell viability assay (e.g., MTT or trypan blue exclusion) with a range of (R)-TAPI-2 concentrations. This will help you determine the maximum non-toxic concentration for your specific cell line and experimental duration. If the toxic concentration is close to the effective inhibitory concentration, you may need to reduce the incubation time or explore alternative, more specific inhibitors.

Quantitative Data Summary

Parameter	Value	Enzyme/System	Reference
IC50	20 µM	MMP (general)	[1][2][3]
IC50	18 µM	Angiotensin Converting Enzyme (ACE)
Ki	120 nM	ADAM-17 (TACE)	[6]
Effective Concentration Range	5 - 40 µM	Cell-based assays	[1][3]

Signaling Pathway and Experimental Workflow Diagrams

Caption: Mechanism of (R)-TAPI-2 inhibition of TNF-α release.

Caption: Experimental workflow for optimizing (R)-TAPI-2 working concentration.

Experimental Protocols

Protocol 1: Determination of Maximum Non-Toxic Concentration of (R)-TAPI-2

Objective: To determine the highest concentration of (R)-TAPI-2 that does not induce significant cytotoxicity in the target cell line.

Materials:

• Target cell line

• Complete cell culture medium

• (R)-TAPI-2 stock solution (e.g., 10 mM in DMSO)

• 96-well cell culture plates

• MTT reagent (or other cell viability assay kit)

• Plate reader

Methodology:

• Seed cells in a 96-well plate at a density that will ensure they are in the exponential growth phase at the end of the experiment. Allow cells to adhere overnight.

• Prepare serial dilutions of (R)-TAPI-2 in complete cell culture medium. A suggested range is from 0.1 µM to 100 µM. Include a vehicle control (DMSO) at the same final concentration as the highest (R)-TAPI-2 concentration.

• Remove the old medium from the cells and replace it with the medium containing the different concentrations of (R)-TAPI-2.

• Incubate the plate for the desired experimental duration (e.g., 24, 48, or 72 hours).

• At the end of the incubation period, perform a cell viability assay according to the manufacturer's instructions (e.g., add MTT reagent and incubate for 2-4 hours).

• Measure the absorbance at the appropriate wavelength using a plate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control. The maximum non-toxic concentration is the highest concentration that results in >90% cell viability.

Protocol 2: Optimization of (R)-TAPI-2 Working Concentration for Inhibition of Protein Shedding

Objective: To determine the optimal concentration of (R)-TAPI-2 for inhibiting the shedding of a specific cell surface protein.

Materials:

• Target cell line known to express the protein of interest and the relevant sheddase (e.g., ADAM17)

• Complete cell culture medium

• (R)-TAPI-2 stock solution

• Stimulating agent (if required to induce shedding, e.g., PMA)

• ELISA kit for the shed protein or antibodies for Western blotting

• Cell lysis buffer

Methodology:

• Seed cells in appropriate culture vessels (e.g., 6-well plates) and grow to a suitable confluency.

• Pre-treat the cells with a range of (R)-TAPI-2 concentrations (below the maximum non-toxic concentration determined in Protocol 1) for a specific duration (e.g., 1-2 hours). Include a vehicle control.

• If necessary, stimulate the cells with an appropriate agent (e.g., PMA) to induce protein shedding.

• After the stimulation period, collect the conditioned medium.

• Analyze the concentration of the shed protein in the conditioned medium using a suitable method such as ELISA.

• (Optional) Lyse the cells and analyze the levels of the cell-associated form of the protein by Western blotting to confirm that the inhibitor is not affecting protein expression.

• Plot the concentration of the shed protein against the concentration of (R)-TAPI-2.

• Determine the IC50 value (the concentration of inhibitor that causes 50% inhibition of shedding) or the lowest concentration that gives the maximal inhibitory effect. This will be your optimal working concentration for subsequent functional assays.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. TNF Protease Inhibitor 2 | MMP | TargetMol [targetmol.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Enhanced potency of the metalloprotease inhibitor TAPI-2 by multivalent display - PMC [pmc.ncbi.nlm.nih.gov]
• 5. InSolution TAPI-2 [sigmaaldrich.cn]
• 6. rndsystems.com [rndsystems.com]

How to minimize (R)-TAPI-2 off-target effects

This technical support center provides researchers, scientists, and drug development professionals with guidance on the effective use of (R)-TAPI-2, a broad-spectrum inhibitor of Tumor Necrosis Factor-α Converting Enzyme (TACE/ADAM17) and other matrix metalloproteinases (MMPs). The following resources are designed to help minimize off-target effects and ensure the generation of reliable experimental data.

Frequently Asked Questions (FAQs)

Q1: What is the primary target of (R)-TAPI-2?

(R)-TAPI-2 is a potent inhibitor of TACE (ADAM17), an enzyme responsible for the shedding of various cell surface proteins, including the precursor of Tumor Necrosis Factor-α (TNF-α).

Q2: What are the known off-targets of (R)-TAPI-2?

As a broad-spectrum metalloproteinase inhibitor, (R)-TAPI-2 can also inhibit other members of the ADAM (A Disintegrin and Metalloproteinase) family and various Matrix Metalloproteinases (MMPs). Due to the high degree of structural homology in the catalytic domains of these enzymes, achieving perfect selectivity is challenging.[1][2]

Q3: What are the potential consequences of these off-target effects?

Inhibition of other MMPs and ADAMs can lead to a range of unintended biological effects, complicating data interpretation. For instance, inhibition of MMP-1 (collagenase-1) can interfere with collagen turnover, while inhibition of MMP-2 and MMP-9 (gelatinases) can affect extracellular matrix remodeling in processes like angiogenesis and cell migration.

Q4: How can I be sure my observed phenotype is due to TACE inhibition and not an off-target effect?

Several strategies can be employed to validate that the observed effects are due to the inhibition of TACE. These include performing dose-response analyses, using structurally different TACE inhibitors to see if the phenotype is replicated, and conducting rescue experiments.[1] Perhaps the most definitive method is to use a genetic approach, such as siRNA or CRISPR/Cas9, to knock down TACE expression and observe if this phenocopies the effect of (R)-TAPI-2.

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Unexpected cell toxicity or altered morphology at high concentrations.	The inhibitor may be engaging off-targets that are essential for cell viability or morphology.	1. Perform a dose-response experiment to determine the lowest effective concentration that inhibits TACE without causing general toxicity. 2. Compare the observed morphology to cells treated with a known cytotoxic agent. 3. If possible, test the inhibitor in TACE knockout/knockdown cells to see if the toxic effects persist, which would indicate off-target activity.[1]
Inconsistent results between experiments.	1. Variability in the purity or activity of different batches of (R)-TAPI-2. 2. Poor inhibitor stability in the experimental medium.	1. Test each new batch of the inhibitor in a robust on-target activity assay before use in complex experiments. 2. Consult the manufacturer's data sheet for information on the inhibitor's stability and proper storage conditions.
Lack of correlation between TACE inhibition potency and the observed cellular effect.	1. The inhibitor may have poor cell permeability. 2. The cellular phenotype may be mediated by an off-target with a different potency.	1. Conduct a cellular uptake or permeability assay if possible. 2. Perform comprehensive selectivity profiling of the inhibitor against a broad panel of related enzymes to identify potential off-targets.

Quantitative Data Summary

The following table summarizes the inhibitory activity of TAPI-2 against a range of metalloproteinases. Data for the specific (R)-enantiomer is limited, and the provided values for TAPI-2 (a racemic mixture) should be considered as a close approximation. The IC50 (half-maximal inhibitory concentration) and Ki (inhibition constant) values are critical for determining the appropriate concentration to use in your experiments to maximize on-target effects and minimize off-target binding.

Target	Inhibitor	IC50	Ki	Reference
General MMPs	TAPI-2	20 µM	-	[3][4]
ADAM17 (TACE)	TAPI-2	-	120 ± 30 nM	[5][6]
ADAM8	TAPI-2	-	10 ± 1 µM	[5]
ADAM10	TAPI-2	-	3 ± 2 µM	[5]
ADAM12	TAPI-2	-	>100 µM	[5]
MMP-12	TAPI-2	-	12 µM	[5]
Meprin α	TAPI-2	1.5 ± 0.27 nM	-	[3][4]
Meprin β	TAPI-2	20 ± 10 µM	-	[3][4]

Experimental Protocols

In Vitro TACE Enzymatic Assay

This protocol provides a method to determine the potency of (R)-TAPI-2 against purified TACE in a cell-free system.

Materials:

• Recombinant human TACE/ADAM17

• Fluorogenic TACE substrate (e.g., Mca-PLAQAV-Dpa-RSSSR-NH2)

• (R)-TAPI-2

• Assay Buffer (e.g., 25 mM Tris, pH 9.0, 2.5 µM ZnCl2, 0.005% Brij-35)

• DMSO

• 96-well black microplate

• Fluorometer

Procedure:

• Prepare a stock solution of (R)-TAPI-2 in DMSO.

• Create a serial dilution of (R)-TAPI-2 in Assay Buffer. Also, prepare a vehicle control (Assay Buffer with DMSO).

• Add 50 µL of the diluted (R)-TAPI-2 or vehicle control to the wells of the 96-well plate.

• Add 25 µL of the recombinant TACE enzyme to each well.

• Incubate the plate at 37°C for 15 minutes.

• Add 25 µL of the fluorogenic TACE substrate to each well to initiate the reaction.

• Immediately measure the fluorescence intensity at an excitation/emission of 320/405 nm every minute for 30 minutes.

• Calculate the reaction rates and plot the percent inhibition against the (R)-TAPI-2 concentration to determine the IC50 value.

Cell-Based Assay for On-Target vs. Off-Target Effects

This protocol uses genetic knockdown of TACE to differentiate between on-target and potential off-target effects of (R)-TAPI-2 in a cellular context.

Materials:

• Cell line of interest

• (R)-TAPI-2

• TACE-specific siRNA or shRNA and a non-targeting control

• Transfection reagent

• Cell lysis buffer

• Antibodies for Western blotting (TACE and loading control, e.g., GAPDH)

• Reagents for the specific cellular phenotype assay

Procedure:

• siRNA/shRNA Transfection: Transfect the cells with either TACE-specific siRNA/shRNA or a non-targeting control according to the manufacturer's protocol.

• Confirmation of Knockdown: After 48-72 hours, harvest a subset of the cells and perform Western blotting to confirm the successful knockdown of TACE protein expression.

• (R)-TAPI-2 Treatment: Treat the remaining TACE-knockdown cells and the non-targeting control cells with a range of concentrations of (R)-TAPI-2. Include a vehicle control for both cell types.

• Phenotypic Analysis: After the desired treatment duration, assess the cellular phenotype of interest (e.g., cell proliferation, cytokine release, etc.).

• Data Analysis: Compare the phenotype in the TACE-knockdown cells to that in the control cells treated with (R)-TAPI-2. A similar phenotype in both conditions suggests the effect is on-target. If the phenotype is observed in the control cells treated with the inhibitor but not in the TACE-knockdown cells, it provides strong evidence for an on-target effect. Conversely, if the phenotype persists in the TACE-knockdown cells treated with the inhibitor, it points towards off-target effects.

Visualizations

Signaling Pathway: TACE Inhibition

Caption: Inhibition of TACE by (R)-TAPI-2 blocks the release of soluble TNF-α.

Experimental Workflow: On-Target vs. Off-Target Validation

Caption: Workflow for differentiating on-target from off-target effects of (R)-TAPI-2.

References

• 1. A rational approach to assess off-target reactivity of a dual-signal integrator for T cell therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. TACE/ADAM-17 enzymatic activity is increased in response to cellular stimulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Promise and Peril of Chemical Probe Negative Controls - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Measuring and interpreting the selectivity of protein kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Relationship between the IC50 Values and the Apparent Inhibition Constant in the Study of Inhibitors of Tyrosinase Diphenolase Activity Helps Confirm the Mechanism of Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Reliability of Estimating Ki Values for Direct, Reversible Inhibition of Cytochrome P450 Enzymes from Corresponding IC50 Values: A Retrospective Analysis of 343 Experiments - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting inconsistent results with (R)-TAPI-2

Welcome to the technical support center for (R)-TAPI-2. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting and resolving common issues that may arise during experiments with this broad-spectrum metalloproteinase inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is (R)-TAPI-2 and what is its mechanism of action?

(R)-TAPI-2 is a potent, broad-spectrum inhibitor of matrix metalloproteinases (MMPs) and a disintegrin and metalloproteinases (ADAMs). It belongs to the hydroxamate class of inhibitors. Its primary mechanism of action involves the chelation of the zinc ion (Zn²⁺) present in the active site of these enzymes, which is essential for their catalytic activity. By binding to this zinc ion, (R)-TAPI-2 effectively blocks the proteolytic function of these enzymes.

Q2: What are the primary targets of (R)-TAPI-2?

(R)-TAPI-2 is known to inhibit a range of metalloproteinases, with notable activity against Tumor Necrosis Factor-α Converting Enzyme (TACE), also known as ADAM17. It also inhibits various other MMPs. Due to the conserved nature of the active site among MMPs, achieving high selectivity with broad-spectrum inhibitors like (R)-TAPI-2 can be challenging.

Troubleshooting Inconsistent Results

Q3: I am observing variable or no inhibition in my cell-based assay. What are the possible causes?

Inconsistent results in cell-based assays can stem from several factors related to the inhibitor, the cells, or the assay conditions. Here is a step-by-step guide to troubleshoot this issue.

Troubleshooting Guide: Inconsistent Inhibition

• Verify Inhibitor Integrity and Concentration:

  • Solubility: Ensure (R)-TAPI-2 is fully dissolved. It is typically dissolved in DMSO to create a stock solution. Visually inspect the stock and final dilutions for any precipitation.

  • Working Concentration: The final concentration of (R)-TAPI-2 in your assay should be appropriate for the target enzyme and cell type. A common starting concentration is 20 µM. Perform a dose-response experiment to determine the optimal concentration for your system.

  • Storage: (R)-TAPI-2 should be stored at -20°C, protected from light. Avoid repeated freeze-thaw cycles of the stock solution by preparing single-use aliquots.

• Assess Cell Line and Culture Conditions:

  • Target Expression: Confirm that your cell line expresses the target MMP or ADAM at a detectable level. This can be verified by Western blot, qPCR, or an activity assay.

  • Cell Health: Ensure your cells are healthy and in the logarithmic growth phase. Over-confluent or stressed cells can exhibit altered protein expression and metabolic activity, leading to inconsistent results.

  • Serum Presence: Components in fetal bovine serum (FBS) can bind to and sequester the inhibitor, reducing its effective concentration. Consider reducing the serum concentration or using serum-free media during the inhibitor treatment period, if compatible with your cell line.

• Evaluate Inhibitor Stability in Media:

  • Hydroxamate Instability: Hydroxamate-based inhibitors can be susceptible to hydrolysis in aqueous solutions, including cell culture media. This degradation is influenced by pH, temperature, and enzymatic activity within the media.

  • Recommendation: Prepare fresh dilutions of (R)-TAPI-2 in media for each experiment. For long-term experiments, consider replenishing the inhibitor with fresh media at regular intervals.

Q4: My results suggest off-target effects. How can I investigate and mitigate this?

The broad-spectrum nature of (R)-TAPI-2 means it can inhibit multiple proteases, potentially leading to off-target effects that can complicate data interpretation.

Troubleshooting Guide: Potential Off-Target Effects

• Characterize the Protease Profile of Your Cells:

  • Identify the major MMPs and ADAMs expressed by your cell line. This will help you anticipate which proteases, other than your primary target, might be inhibited by (R)-TAPI-2.

• Use a More Selective Inhibitor as a Control:

• Perform Rescue Experiments:

  • If possible, overexpress a resistant form of your target protease that is not inhibited by (R)-TAPI-2. If the phenotype is rescued, it provides strong evidence for on-target activity.

• Titrate the Inhibitor Concentration:

  • Use the lowest effective concentration of (R)-TAPI-2 to minimize the inhibition of less sensitive, off-target proteases.

Quantitative Data

Table 1: Inhibitory Activity of (R)-TAPI-2 against Various Metalloproteinases

Enzyme Target	IC50 Value	Notes
MMPs (general)	~20 µM	Broad-spectrum activity.
TACE (ADAM17)	Potent inhibitor	Specific IC50 values can vary depending on assay conditions.
Meprin α subunit	~1.5 nM
Meprin β subunit	~20 µM
Angiotensin Converting Enzyme (ACE)	~18 µM	Weak inhibition.

Note: IC50 values can vary between different assay systems and conditions. It is recommended to determine the IC50 for your specific experimental setup.

Experimental Protocols

General Protocol for (R)-TAPI-2 in a Cell-Based Assay

• Stock Solution Preparation:

  • Dissolve (R)-TAPI-2 in sterile DMSO to a stock concentration of 10-20 mM.

  • Aliquot the stock solution into single-use volumes and store at -20°C, protected from light.

• Cell Seeding:

  • Seed cells in a multi-well plate at a density that will ensure they are in the logarithmic growth phase at the time of treatment.

• Inhibitor Treatment:

  • On the day of the experiment, thaw an aliquot of the (R)-TAPI-2 stock solution.

  • Prepare serial dilutions of (R)-TAPI-2 in the appropriate cell culture medium. Ensure the final DMSO concentration is consistent across all wells and does not exceed 0.1% (v/v) to avoid solvent toxicity.

  • Include a vehicle control (medium with the same final concentration of DMSO) and a positive control (if available).

  • Remove the existing medium from the cells and replace it with the medium containing the desired concentrations of (R)-TAPI-2.

• Incubation:

  • Incubate the cells for the desired period (e.g., 24-48 hours) under standard cell culture conditions (37°C, 5% CO₂).

• Endpoint Analysis:

  • Collect the cell culture supernatant and/or cell lysates for downstream analysis of protease activity (e.g., gelatin zymography, fluorogenic substrate assays) or cellular phenotype (e.g., cell viability, migration, invasion assays).

Visualizations

Caption: TACE (ADAM17) Signaling Pathway and Inhibition by (R)-TAPI-2.

Caption: General Experimental Workflow for (R)-TAPI-2.

Caption: Troubleshooting Decision Tree for (R)-TAPI-2 Experiments.

Technical Support Center: Investigating Novel Compound Cytotoxicity

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals investigating the cytotoxicity of novel compounds, using the hypothetical compound "(R)-TAPI-2" as an example.

Frequently Asked Questions (FAQs)

Q1: We are seeing high variability in our IC50 values for (R)-TAPI-2 across different cancer cell lines. Is this expected?

A1: Yes, it is common for a compound to exhibit different IC50 values in various cell lines.[1] This phenomenon is often attributed to "cell-specific response," where the unique biological and genetic characteristics of each cell line influence its sensitivity to a cytotoxic agent.[1] Factors contributing to this variability include differences in:

• Target expression: The protein or pathway targeted by (R)-TAPI-2 might be expressed at different levels in each cell line.

• Metabolic activity: Cell lines can metabolize the compound at different rates.

• Drug efflux pumps: Overexpression of efflux pumps like P-glycoprotein can reduce the intracellular concentration of the compound.[2]

• Mutation status: Mutations in key genes (e.g., p53) can alter the cellular response to DNA damage or apoptosis induction.[3]

It is recommended to characterize the relevant molecular features of your cell lines to better understand the observed differences in sensitivity.

Q2: Our cell viability assay (e.g., MTT) shows an increase in signal at low concentrations of (R)-TAPI-2, suggesting over 100% viability. Is this an error?

A2: Not necessarily. While it can be an artifact, some compounds can induce a proliferative response at sub-lethal concentrations.[4] However, it is crucial to rule out experimental artifacts. Some colored compounds can interfere with the absorbance readings in colorimetric assays like MTT.[5]

Troubleshooting Steps:

• Microscopic Examination: Visually inspect the cells to see if the cell number corresponds with the assay reading.

• Cell-Free Assay: Run the assay with the compound in cell-free media to check for direct chemical interference with the assay reagent.[4]

• Alternative Assays: Use a different viability assay that relies on a distinct mechanism, such as an ATP-based assay (e.g., CellTiter-Glo®) or a dye exclusion method (e.g., Trypan Blue).[6][7]

Q3: How do we determine the mechanism of cell death induced by (R)-TAPI-2?

A3: To elucidate the cell death mechanism, a series of assays should be performed to distinguish between apoptosis, necrosis, and other forms of cell death.

• Apoptosis Assays:

  • Annexin V/Propidium Iodide (PI) Staining: Differentiates between early apoptotic (Annexin V positive, PI negative), late apoptotic/necrotic (Annexin V positive, PI positive), and necrotic (Annexin V negative, PI positive) cells.

  • Caspase Activity Assays: Measure the activity of key executioner caspases like caspase-3 and caspase-7.[8]

  • TUNEL Assay: Detects DNA fragmentation, a hallmark of late-stage apoptosis.[9]

• Morphological Analysis: Observe changes in cell morphology, such as cell shrinkage, membrane blebbing, and formation of apoptotic bodies, which are characteristic of apoptosis.[10][11]

Troubleshooting Guides

Problem 1: Inconsistent IC50 values for (R)-TAPI-2 in the same cell line across experiments.

Possible Cause	Troubleshooting Suggestion
Cell Passage Number	High passage numbers can lead to genetic drift and altered phenotypes. Use cells within a consistent and low passage range for all experiments.
Seeding Density	Inconsistent initial cell numbers can affect growth rates and drug response. Optimize and standardize the seeding density for each cell line.[5]
Compound Stability	The compound may be unstable in solution. Prepare fresh stock solutions and dilutions for each experiment. Verify the stability of the compound under storage and experimental conditions.
Assay Incubation Time	The chosen incubation time may not be optimal. Perform a time-course experiment to determine the most appropriate endpoint.

Problem 2: Discrepancy between different cell viability assays.

Possible Cause	Troubleshooting Suggestion
Assay Principle	Different assays measure different cellular parameters (e.g., metabolic activity, membrane integrity, ATP levels). A compound might affect one parameter more than another.[7][12]
Cytostatic vs. Cytotoxic Effects	The compound may be cytostatic (inhibiting proliferation) rather than cytotoxic (killing cells). Assays measuring metabolic activity might show a reduction in signal due to decreased proliferation, while assays measuring membrane integrity might show no change.[12]
Interference with Assay Reagents	The compound may directly interact with the assay reagents. Run appropriate controls, including the compound in cell-free media.[5]

Quantitative Data Summary

The following tables present hypothetical cytotoxicity data for (R)-TAPI-2 in a panel of cancer cell lines.

Table 1: IC50 Values of (R)-TAPI-2 in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM) after 48h
MCF-7	Breast Adenocarcinoma	15.2 ± 2.1
MDA-MB-231	Breast Adenocarcinoma	5.8 ± 0.9
A549	Lung Carcinoma	25.6 ± 3.5
HCT116	Colon Carcinoma	8.1 ± 1.2
U-87 MG	Glioblastoma	32.4 ± 4.3

Table 2: Effect of (R)-TAPI-2 on Cell Cycle Distribution in MDA-MB-231 Cells

Treatment	G0/G1 Phase (%)	S Phase (%)	G2/M Phase (%)
Vehicle Control	55.3 ± 3.1	28.7 ± 2.5	16.0 ± 1.8
(R)-TAPI-2 (5 µM)	52.1 ± 2.8	20.5 ± 2.1	27.4 ± 3.0

Experimental Protocols

Protocol 1: Determination of IC50 using MTT Assay

• Cell Seeding: Seed cells in a 96-well plate at a pre-determined optimal density (e.g., 5,000 cells/well) and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of (R)-TAPI-2 (e.g., 0.1 to 100 µM) for 48 hours. Include a vehicle control (e.g., DMSO).

• MTT Addition: Add 20 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value by non-linear regression analysis.

Signaling Pathway and Workflow Diagrams

Below are diagrams illustrating a hypothetical signaling pathway for (R)-TAPI-2-induced apoptosis and a typical experimental workflow for cytotoxicity screening.

Caption: Hypothetical intrinsic apoptosis pathway induced by (R)-TAPI-2.

Caption: Experimental workflow for investigating compound cytotoxicity.

References

• 1. researchgate.net [researchgate.net]
• 2. Do differences in cell lines and methods used for calculation of IC50 values influence categorisation of drugs as P-glycoprotein substrates and inhibitors? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Integration of conventional cell viability assays for reliable and reproducible read-outs: experimental evidence - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The neutral red assay can be used to evaluate cell viability during autophagy or in an acidic microenvironment in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cell Viability and Proliferation Assays [sigmaaldrich.com]
• 8. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 9. Cytotoxicity of breast cancer cells overexpressing HER2/neu by 213Bi-Herceptin radioimmunoconjugate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. In vitro cytotoxicity against different human cancer cell lines of laticifer proteins of Calotropis procera (Ait.) R. Br - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Apoptosis: A Comprehensive Overview of Signaling Pathways, Morphological Changes, and Physiological Significance and Therapeutic Implications - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]

Preventing degradation of (R)-TAPI-2 in solution

This technical support center provides researchers, scientists, and drug development professionals with guidance on the use and handling of (R)-TAPI-2, a potent metalloproteinase inhibitor. The information provided aims to address common issues and questions related to the stability and degradation of (R)-TAPI-2 in solution.

Troubleshooting Guide

This guide addresses specific issues that may arise during experiments involving (R)-TAPI-2 solutions.

Issue	Potential Cause	Recommended Action
Inconsistent or lower-than-expected inhibitory activity	Degradation of (R)-TAPI-2 in solution.	Prepare fresh solutions of (R)-TAPI-2 immediately before each experiment. Avoid using solutions that have been stored, even for short periods.
Suboptimal solvent for stock solution.	While DMSO is a common solvent, for aqueous-based assays, freshly prepare dilutions in the assay buffer immediately before use. Minimize the time the compound is in aqueous solution.
Incorrect storage of stock solution.	Aliquot stock solutions and store them at -20°C or lower. Avoid repeated freeze-thaw cycles.
Precipitation of (R)-TAPI-2 in aqueous buffer	Low solubility of (R)-TAPI-2 in aqueous solutions.	Ensure the final concentration of the organic solvent (e.g., DMSO) in the assay is low and does not affect the experiment. If precipitation persists, consider using a different buffer system or adding a solubilizing agent, after validating its compatibility with the assay.
Variability in results between experiments	Inconsistent preparation and handling of (R)-TAPI-2 solutions.	Standardize the protocol for solution preparation, including the source and purity of the solvent, the method of dissolution, and the time between preparation and use.
Degradation due to prolonged incubation times.	For long-term experiments, consider adding freshly prepared (R)-TAPI-2 at different time points, if the experimental design allows.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving (R)-TAPI-2?

A1: For stock solutions, Dimethyl Sulfoxide (DMSO) is commonly used. For aqueous-based cellular or enzymatic assays, it is crucial to dilute the DMSO stock solution into the appropriate aqueous buffer immediately before use. Ensure the final DMSO concentration is compatible with your experimental system.

Q2: How should I store (R)-TAPI-2 solutions?

A2: It is highly recommended to prepare aqueous solutions of (R)-TAPI-2 fresh for each experiment due to their instability.[1] If a DMSO stock solution is prepared, it should be aliquoted into small, single-use volumes and stored at -20°C or -80°C to minimize freeze-thaw cycles.

Q3: What are the primary degradation pathways for (R)-TAPI-2 in solution?

A3: (R)-TAPI-2 is a hydroxamic acid-based inhibitor. Hydroxamic acids are known to be susceptible to hydrolysis, which breaks down the hydroxamate group into a carboxylic acid and hydroxylamine, rendering the inhibitor inactive.[2] This degradation can be influenced by pH, temperature, and the presence of certain enzymes in the solution.

Q4: How does pH affect the stability of (R)-TAPI-2?

Q5: Can I use (R)-TAPI-2 in cell culture media for long-term experiments?

A5: Caution should be exercised when using (R)-TAPI-2 in cell culture media for extended periods. The components of the media and physiological conditions (pH ~7.4, 37°C) can contribute to its degradation. For long-term studies, it may be necessary to replenish the media with freshly prepared (R)-TAPI-2 at regular intervals to maintain its effective concentration.

Q6: Are there any visual indicators of (R)-TAPI-2 degradation?

A6: Visual inspection is not a reliable method for assessing the degradation of (R)-TAPI-2. Degradation occurs at a molecular level and does not typically result in a change in the appearance of the solution. The most reliable indicator of degradation is a loss of inhibitory activity.

Experimental Protocols

Protocol for Assessing the Stability of (R)-TAPI-2 in an Aqueous Buffer

This protocol provides a general framework for researchers to assess the stability of (R)-TAPI-2 in their specific experimental buffer.

Objective: To determine the rate of degradation of (R)-TAPI-2 in a selected aqueous buffer over time.

Materials:

• (R)-TAPI-2

• DMSO (or other appropriate organic solvent)

• Experimental aqueous buffer (e.g., PBS, Tris-HCl)

• High-Performance Liquid Chromatography (HPLC) system with a suitable column (e.g., C18) and detector (e.g., UV-Vis)

• Temperature-controlled incubator or water bath

Procedure:

• Prepare a stock solution of (R)-TAPI-2: Dissolve a known amount of (R)-TAPI-2 in DMSO to a high concentration (e.g., 10 mM).

• Prepare the test solution: Dilute the (R)-TAPI-2 stock solution in the experimental aqueous buffer to the final desired concentration for your assay. Ensure the final concentration of DMSO is low (typically <0.5%).

• Incubate the test solution: Place the test solution in a temperature-controlled environment that mimics your experimental conditions (e.g., 37°C).

• Time-point sampling: At various time points (e.g., 0, 1, 2, 4, 8, 24 hours), take an aliquot of the test solution. The time points should be chosen to capture the expected degradation profile.

• HPLC analysis: Immediately analyze each aliquot by HPLC to quantify the amount of intact (R)-TAPI-2 remaining.

  • Develop an HPLC method that can separate (R)-TAPI-2 from its potential degradation products.

  • Create a standard curve using freshly prepared solutions of (R)-TAPI-2 of known concentrations.

• Data analysis:

  • Plot the concentration of intact (R)-TAPI-2 as a function of time.

  • From this plot, you can determine the degradation rate and the half-life (t½) of (R)-TAPI-2 in your specific buffer and under your experimental conditions.

Signaling Pathway Diagrams

(R)-TAPI-2 is a broad-spectrum inhibitor of matrix metalloproteinases (MMPs) and ADAM17 (also known as TACE). These enzymes are involved in various signaling pathways that regulate cell proliferation, migration, and inflammation.

References

• 1. Understanding and Kinetic Modeling of Complex Degradation Pathways in the Solid Dosage Form: The Case of Saxagliptin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Methods for Hydroxamic Acid Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Addressing poor cell permeability of (R)-TAPI-2

Welcome to the technical support center for (R)-TAPI-2. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting common issues encountered during experiments with this potent metalloproteinase inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is (R)-TAPI-2 and what is its primary mechanism of action?

A1: (R)-TAPI-2 is a broad-spectrum, hydroxamate-based inhibitor of matrix metalloproteinases (MMPs) and a disintegrin and metalloproteinases (ADAMs), with particularly potent activity against Tumor Necrosis Factor-α Converting Enzyme (TACE), also known as ADAM17.[1][2] Its primary mechanism of action involves chelating the active site zinc ion essential for the catalytic activity of these proteases, thereby blocking their function.[3] This inhibition prevents the shedding of various cell surface proteins, including TNF-α.[1]

Q2: I am observing a significant discrepancy between the inhibitory activity of (R)-TAPI-2 in my biochemical assays versus my cell-based assays. What could be the reason for this?

A2: A common reason for this discrepancy is the poor cell permeability of (R)-TAPI-2. While it is highly effective at inhibiting purified enzymes in a test tube, its chemical properties hinder its ability to efficiently cross the cell membrane and reach intracellular or transmembrane targets. This results in a much lower apparent potency in cellular assays compared to biochemical assays.

Q3: What are the key physicochemical properties of (R)-TAPI-2 that contribute to its poor cell permeability?

A3: The poor cell permeability of (R)-TAPI-2 is largely attributed to its molecular weight (415.53 g/mol ) and the presence of multiple hydrogen bond donors and acceptors in its structure, particularly the hydroxamate group. These characteristics increase its polarity and hinder its passive diffusion across the lipophilic cell membrane.

Q4: Are there any strategies to overcome the poor cell permeability of (R)-TAPI-2?

A4: Yes, several strategies can be employed to enhance the cellular uptake of (R)-TAPI-2. The most common and effective approach is the use of a prodrug strategy. This involves chemically modifying the inhibitor to create a more lipophilic version that can cross the cell membrane more readily. Once inside the cell, the modifying group is cleaved by intracellular enzymes, releasing the active (R)-TAPI-2. Examples of prodrug approaches for hydroxamate inhibitors include the formation of carbamates or para-acetoxy-benzyl esters.[4][5][6]

Q5: How can I experimentally assess the cell permeability of (R)-TAPI-2 or its analogs?

A5: The two most widely used in vitro methods for evaluating cell permeability are the Caco-2 permeability assay and the Parallel Artificial Membrane Permeability Assay (PAMPA). The Caco-2 assay utilizes a monolayer of human intestinal cells to model drug absorption and can assess both passive diffusion and active transport.[7][8][9] PAMPA is a non-cell-based assay that measures passive diffusion across an artificial lipid membrane and is often used as a high-throughput screening method.[10][11][12]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low or no activity in cell-based assays	Poor cell permeability of (R)-TAPI-2.	1. Confirm biochemical activity: Ensure the compound is active in a cell-free enzymatic assay. 2. Increase concentration: Titrate the concentration of (R)-TAPI-2 in your cell-based assay to determine if a higher dose is required to elicit a response. 3. Consider a prodrug approach: Synthesize or obtain a more cell-permeable prodrug of (R)-TAPI-2.
Inconsistent results between experiments	Compound precipitation in media.	1. Check solubility: Determine the solubility of (R)-TAPI-2 in your cell culture medium. 2. Use a suitable solvent: (R)-TAPI-2 is often dissolved in DMSO for stock solutions.[2] Ensure the final DMSO concentration in your assay is low (typically <0.5%) to avoid solvent-induced toxicity or off-target effects.
High background signal in cellular assays	Off-target effects at high concentrations.	1. Perform dose-response experiments: Determine the optimal concentration range for your specific cell type and assay. 2. Include appropriate controls: Use vehicle-only and inactive enantiomer controls to identify non-specific effects.

Data Presentation

The following table presents hypothetical, yet representative, data on the apparent permeability (Papp) of (R)-TAPI-2 and two potential prodrug analogs as determined by a Caco-2 permeability assay. This illustrates the potential improvement in cell permeability that can be achieved through a prodrug strategy.

Compound	Structure	Apparent Permeability (Papp, 10⁻⁶ cm/s)	Efflux Ratio (B-A/A-B)	Notes
(R)-TAPI-2	Hydroxamate	< 1.0	-	Poor permeability.
(R)-TAPI-2 Carbamate Prodrug	Carbamate	5.0	1.2	Improved passive permeability.
(R)-TAPI-2 Ester Prodrug	Ester	8.2	1.1	Enhanced passive permeability.

Experimental Protocols

Caco-2 Permeability Assay

This protocol is a general guideline for assessing the bidirectional permeability of a compound across a Caco-2 cell monolayer.

1. Cell Culture:

• Culture Caco-2 cells (ATCC HTB-37) in DMEM supplemented with 10% FBS, 1% non-essential amino acids, and 1% penicillin-streptomycin.

• Seed cells onto permeable transwell inserts (e.g., 0.4 µm pore size) at a density of approximately 6 x 10⁴ cells/cm².

• Culture for 21-25 days to allow for differentiation and formation of a confluent monolayer with tight junctions.

2. Monolayer Integrity Assessment:

• Measure the transepithelial electrical resistance (TEER) using a voltmeter. TEER values should be >250 Ω·cm² to indicate a confluent monolayer.

• Alternatively, assess the permeability of a low-permeability marker, such as Lucifer Yellow. The Papp for Lucifer Yellow should be <1.0 x 10⁻⁶ cm/s.

3. Permeability Assay (Apical to Basolateral - A to B):

• Wash the Caco-2 monolayers with pre-warmed Hanks' Balanced Salt Solution (HBSS).

• Add fresh HBSS to the basolateral (receiver) chamber.

• Add the dosing solution of the test compound (e.g., 10 µM in HBSS) to the apical (donor) chamber.

• Incubate at 37°C with gentle shaking for a defined period (e.g., 2 hours).

• At the end of the incubation, collect samples from both the apical and basolateral chambers.

4. Permeability Assay (Basolateral to Apical - B to A):

• Follow the same procedure as the A to B assay, but add the test compound to the basolateral chamber and sample from the apical chamber.

5. Sample Analysis and Calculation:

• Quantify the concentration of the test compound in the collected samples using a suitable analytical method (e.g., LC-MS/MS).

• Calculate the apparent permeability coefficient (Papp) using the following equation: Papp = (dQ/dt) / (A * C₀) Where:

  • dQ/dt is the rate of permeation.

  • A is the surface area of the membrane.

  • C₀ is the initial concentration in the donor chamber.

• Calculate the efflux ratio by dividing the Papp (B to A) by the Papp (A to B). An efflux ratio >2 suggests the compound may be a substrate for active efflux transporters.

Parallel Artificial Membrane Permeability Assay (PAMPA)

This protocol provides a general method for assessing passive permeability.

1. Plate Preparation:

• Use a 96-well filter plate (donor plate) and a 96-well acceptor plate.

• Coat the filter membrane of each well in the donor plate with a small volume (e.g., 5 µL) of a lipid solution (e.g., 1% lecithin (B1663433) in dodecane) and allow the solvent to evaporate.[12]

2. Assay Procedure:

• Fill the wells of the acceptor plate with buffer (e.g., PBS at pH 7.4).

• Add the dosing solution of the test compound (e.g., 10 µM in buffer) to the wells of the donor plate.

• Carefully place the donor plate on top of the acceptor plate to form a "sandwich".

• Incubate at room temperature with gentle shaking for a defined period (e.g., 4-18 hours).

3. Sample Analysis and Calculation:

• After incubation, determine the concentration of the test compound in both the donor and acceptor wells using a suitable analytical method (e.g., UV-Vis spectroscopy or LC-MS/MS).

• Calculate the permeability coefficient (Pe) using a relevant equation based on the specific PAMPA system used.

Visualizations

Caption: ADAM17 (TACE) signaling pathway and the inhibitory action of (R)-TAPI-2.

Caption: Workflow for Caco-2 and PAMPA cell permeability assays.

Caption: Prodrug strategy to enhance the cell permeability of (R)-TAPI-2.

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. What are the new molecules for MMP1 inhibitors? [synapse.patsnap.com]
• 4. Discovery of a para-Acetoxy-benzyl Ester Prodrug of a Hydroxamate-Based Glutamate Carboxypeptidase II Inhibitor as Oral Therapy for Neuropathic Pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Carbamate prodrug concept for hydroxamate HDAC inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis/biological evaluation of hydroxamic acids and their prodrugs as inhibitors for Botulinum neurotoxin A light chain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. enamine.net [enamine.net]
• 8. Permeability Assay on Caco-2 Cells | Bienta [bienta.net]
• 9. jeodpp.jrc.ec.europa.eu [jeodpp.jrc.ec.europa.eu]
• 10. PAMPA | Evotec [evotec.com]
• 11. Parallel Artificial Membrane Permeability Assay (PAMPA) - Creative Biolabs [creative-biolabs.com]
• 12. cdn.technologynetworks.com [cdn.technologynetworks.com]

(R)-TAPI-2 interference with assay reagents

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the use of (R)-TAPI-2 in experimental assays. As a broad-spectrum hydroxamate-based inhibitor of matrix metalloproteinases (MMPs) and Tumor Necrosis Factor-α Converting Enzyme (TACE/ADAM17), (R)-TAPI-2 is a valuable tool in studying various physiological and pathological processes. However, its chemical properties may lead to potential interference with certain assay reagents and formats. This guide will help you identify and address these issues to ensure the accuracy and reliability of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What is (R)-TAPI-2 and what is its mechanism of action?

(R)-TAPI-2 is a potent, broad-spectrum inhibitor of matrix metalloproteinases (MMPs) and TNF-α converting enzyme (TACE), also known as ADAM17. Its inhibitory activity is attributed to the hydroxamate functional group, which chelates the zinc ion essential for the catalytic activity of these metalloproteinases. By blocking the active site of these enzymes, (R)-TAPI-2 prevents the shedding of a variety of cell surface proteins, including cytokines like TNF-α and growth factor precursors.

Q2: In which solvents should I dissolve and store (R)-TAPI-2?

For optimal stability, (R)-TAPI-2 should be dissolved in an organic solvent such as DMSO to create a concentrated stock solution. This stock solution should be stored at -20°C or -80°C. For working solutions, the DMSO stock can be further diluted in the appropriate aqueous assay buffer. It is crucial to minimize the final concentration of DMSO in your assay, as high concentrations can have independent effects on cells and assays.

Q3: What are the known off-target effects of (R)-TAPI-2?

Due to the high degree of conservation in the catalytic domain across the MMP family, achieving absolute specificity with inhibitors that target the active site, like (R)-TAPI-2, is challenging. While it is a potent TACE inhibitor, it can also inhibit other MMPs to varying degrees. Researchers should be aware of potential off-target effects and consider using complementary approaches, such as siRNA-mediated knockdown of the target enzyme, to confirm that the observed biological effects are specifically due to the inhibition of the intended target.

Q4: Can the hydroxamate group in (R)-TAPI-2 interfere with my assay?

Yes, the hydroxamate moiety is a known zinc-chelating group. This property can lead to interference in assays that are sensitive to metal ion concentrations. For example, it could potentially inhibit other metalloenzymes present in your experimental system or interfere with reagents that require divalent cations for their function.

Troubleshooting Guides

Issue 1: Unexpected or Inconsistent Results in Cell-Based Assays

Possible Cause 1: Low or Absent Target Expression (R)-TAPI-2's effect is dependent on the presence and activity of its target enzymes (TACE and various MMPs).

• Troubleshooting Steps:

  • Verify Target Expression: Confirm the expression of your target metalloproteinase in your specific cell line at both the mRNA (e.g., via qPCR) and protein (e.g., via Western Blot) levels.

  • Literature Review: Check published literature to confirm if your cell model is appropriate for studying the intended pathway.

Possible Cause 2: Suboptimal Inhibitor Concentration or Incubation Time The effective concentration and duration of treatment can vary significantly between different cell lines and experimental conditions.

• Troubleshooting Steps:

  • Dose-Response Experiment: Perform a dose-response study to determine the optimal concentration of (R)-TAPI-2 for your specific assay and cell line.

  • Time-Course Experiment: Optimize the incubation time to capture the desired biological effect.

Possible Cause 3: Off-Target Effects The observed phenotype may be due to the inhibition of other metalloproteinases, not your primary target.

• Troubleshooting Steps:

  • Use a Structurally Different Inhibitor: If available, use an inhibitor with a different chemical scaffold that targets the same enzyme to see if it produces a similar effect.

  • Genetic Knockdown: Employ siRNA or shRNA to specifically knock down your target enzyme and compare the phenotype to that observed with (R)-TAPI-2 treatment.

Issue 2: Suspected Interference with Assay Reagents

Possible Cause 1: Interference with Fluorescence-Based Assays Some small molecules can have intrinsic fluorescence or can quench the fluorescence of reporter molecules.

• Troubleshooting Steps:

  • Run a Control Plate: Test (R)-TAPI-2 alone at the concentrations used in your experiment in the assay buffer without cells or other reagents to check for autofluorescence.

  • Use a Different Fluorophore: If interference is suspected, consider using a fluorophore that excites and emits at a different wavelength.[1]

  • Kinetic vs. Endpoint Reading: In some cases, a kinetic read (measuring the change in fluorescence over time) can help subtract the stable background fluorescence of an interfering compound.[1]

Possible Cause 2: Interference with ELISA or other Immunoassays While direct interference is not commonly reported, the chemical nature of (R)-TAPI-2 could potentially affect antibody-antigen interactions or enzyme-conjugated secondary antibodies.

• Troubleshooting Steps:

  • Spike and Recovery Experiment: Add a known amount of your analyte to your sample matrix with and without (R)-TAPI-2 to see if the inhibitor affects the recovery of the analyte.

  • Dilutional Linearity: Serially dilute a high-concentration sample and check if the measured concentration is linear. Non-linearity could suggest interference.

  • Use a Different Assay Format: If possible, confirm your results with an alternative method that uses a different detection principle (e.g., Western Blot).

Possible Cause 3: Zinc Chelation Affecting Assay Components The hydroxamate group in (R)-TAPI-2 chelates zinc ions.[2][3][4][5] This can be a source of interference in assays where zinc or other divalent cations are critical for enzyme activity or reagent stability.

• Troubleshooting Steps:

  • Supplement with Zinc: In biochemical assays (not cell-based), determine if the addition of a slight excess of zinc sulfate (B86663) can rescue the activity of a non-target metalloenzyme that might be unintentionally inhibited.

  • Review Assay Reagent Composition: Check the manufacturer's protocol for any components that are dependent on divalent cations.

Quantitative Data Summary

Table 1: General Troubleshooting for Inconsistent (R)-TAPI-2 Activity

Potential Issue	Recommended Action	Expected Outcome
Low/No Target Expression	Verify mRNA and protein levels of the target metalloproteinase.	Confirmation of target presence is necessary for inhibitor efficacy.
Suboptimal Concentration	Perform a dose-response curve with (R)-TAPI-2.	Determine the EC50 or IC50 for your specific experimental setup.
Inappropriate Incubation Time	Conduct a time-course experiment.	Identify the optimal time point to observe the desired biological effect.
Off-Target Effects	Use a structurally unrelated inhibitor for the same target or utilize siRNA/shRNA knockdown of the target.	Similar results with a different inhibitor or knockdown confirm on-target effects.
Compound Instability	Prepare fresh working solutions from a frozen stock for each experiment. Avoid multiple freeze-thaw cycles of the stock.	Consistent results across experiments.

Key Experimental Protocols

Protocol 1: Western Blot for Target Protein Expression

• Cell Lysis: Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE: Load equal amounts of protein onto an SDS-polyacrylamide gel and separate by electrophoresis.

• Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody against your target metalloproteinase overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate.

Protocol 2: Dose-Response Experiment for Cell Viability (MTT Assay)

• Cell Seeding: Seed cells in a 96-well plate and allow them to adhere overnight.

• Treatment: Treat the cells with a serial dilution of (R)-TAPI-2 (and a vehicle control, e.g., DMSO) for the desired duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C.

• Solubilization: Add solubilization solution (e.g., DMSO or a specialized reagent) to dissolve the formazan (B1609692) crystals.

• Absorbance Reading: Measure the absorbance at the appropriate wavelength (typically 570 nm).

Visualizations

Caption: (R)-TAPI-2 inhibits TACE-mediated cleavage of pro-TNF-α.

Caption: Logical workflow for troubleshooting (R)-TAPI-2 experiments.

References

• 1. Interference with Fluorescence and Absorbance - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Zinc chelation with hydroxamate in histone deacetylases modulated by water access to the linker binding channel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Zinc Chelation with Hydroxamate in Histone Deacetylases Modulated by Water Access to the Linker Binding Channel - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

How to control for vehicle effects with (R)-TAPI-2

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the use of (R)-TAPI-2, a broad-spectrum inhibitor of matrix metalloproteinases (MMPs) and A Disintegrin and Metalloproteinases (ADAMs), particularly ADAM17 (TACE). This guide addresses common challenges, including controlling for vehicle effects, and provides detailed protocols and troubleshooting advice to ensure the generation of accurate and reproducible experimental data.

Frequently Asked Questions (FAQs)

Q1: What is (R)-TAPI-2 and what is its primary mechanism of action?

(R)-TAPI-2 is a potent, broad-spectrum hydroxamate-based inhibitor of several metalloproteinases. It effectively targets multiple enzymes, including various Matrix Metalloproteinases (MMPs) and ADAM family members, most notably ADAM17, also known as Tumor Necrosis Factor-α Converting Enzyme (TACE).[1] Its mechanism of action involves chelating the zinc ion within the active site of these enzymes, which is essential for their catalytic activity. This inhibition prevents the cleavage of a wide range of substrates, including cell surface proteins and cytokines, thereby modulating various signaling pathways.[2]

Q2: What are the common applications of (R)-TAPI-2 in research?

Due to its inhibitory effect on key enzymes involved in inflammation, cell signaling, and tissue remodeling, (R)-TAPI-2 is utilized in a variety of research areas. Common applications include studying the roles of ADAM17 and MMPs in cancer progression, inflammation, neurodegenerative diseases, and cardiovascular conditions. It is frequently used to investigate signaling pathways regulated by the shedding of TNF-α, EGFR ligands, and other cell surface molecules.[1]

Q3: Why is a vehicle control essential when using (R)-TAPI-2?

A vehicle control is critical in experiments with (R)-TAPI-2 to differentiate the biological effects of the inhibitor from those of the solvent used to dissolve it.[3] (R)-TAPI-2 is poorly soluble in aqueous solutions and is often dissolved in organic solvents like Dimethyl Sulfoxide (DMSO) for in vitro studies. These vehicles, especially at higher concentrations, can have their own physiological and cellular effects, which may confound experimental results.[4] Therefore, a vehicle control group, which receives the same concentration of the solvent as the treated group but without (R)-TAPI-2, is necessary to serve as a proper baseline for comparison.

Q4: What are the potential off-target effects of (R)-TAPI-2?

As a broad-spectrum inhibitor, (R)-TAPI-2 can inhibit multiple metalloproteinases, which can be considered an "off-target" effect if the intention is to study a single enzyme.[5] Researchers should be aware that the observed phenotype may result from the inhibition of several enzymes. It is advisable to use more selective inhibitors as controls if the activity of a specific MMP or ADAM is of interest.

Solubility Data

The solubility of (R)-TAPI-2 is a critical factor in preparing stock solutions and experimental formulations. The following table summarizes the available solubility data. It is highly recommended to use anhydrous solvents, as water content can affect solubility.

Solvent	Reported Solubility	Molar Concentration (mM)	Notes
DMSO	~33 mg/mL	~79.4 mM	A common solvent for preparing stock solutions.[6]
Ethanol	≥ 100 mg/mL	≥ 240.66 mM	Another suitable solvent for stock solutions.[7]
Water	5 mg/mL	12.03 mM	Sparingly soluble in aqueous solutions.
PBS (pH 7.2)	~0.33 mg/mL (in a 1:2 DMSO:PBS solution)	~0.8 mM	For aqueous working solutions, a co-solvent system is necessary.[6]

Experimental Protocols

In Vitro Cell-Based Assay Protocol

This protocol provides a general workflow for treating cultured cells with (R)-TAPI-2.

Materials:

• (R)-TAPI-2 powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Complete cell culture medium appropriate for your cell line

• Cultured cells in multi-well plates

• Phosphate-Buffered Saline (PBS)

Procedure:

• Prepare (R)-TAPI-2 Stock Solution:

  • Aseptically prepare a high-concentration stock solution of (R)-TAPI-2 in anhydrous DMSO (e.g., 10-50 mM).

  • Vortex thoroughly to ensure complete dissolution.

  • Store the stock solution in small aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.

• Cell Seeding:

  • Seed your cells in multi-well plates at a density that will ensure they are in the exponential growth phase at the time of treatment.

  • Allow the cells to adhere and recover overnight in a humidified incubator at 37°C with 5% CO2.

• Treatment Preparation:

  • On the day of the experiment, thaw an aliquot of the (R)-TAPI-2 stock solution.

  • Prepare serial dilutions of the (R)-TAPI-2 stock solution in complete cell culture medium to achieve the desired final concentrations.

  • Crucially, prepare a vehicle control by adding the same volume of DMSO (without (R)-TAPI-2) to the culture medium, ensuring the final DMSO concentration is identical across all treated and vehicle control wells. The final DMSO concentration should typically be kept below 0.5% (v/v) to minimize solvent-induced artifacts, though the tolerance can be cell-type dependent.[4]

• Cell Treatment:

  • Remove the old medium from the cells and replace it with the medium containing the different concentrations of (R)-TAPI-2 or the vehicle control.

  • Include an untreated control group (cells in medium only) for comparison.

• Incubation and Analysis:

  • Incubate the cells for the desired experimental duration.

  • Following incubation, perform the desired downstream analysis (e.g., cell viability assay, western blot, ELISA).

In Vivo Formulation and Administration Protocol

Due to its poor aqueous solubility, in vivo administration of (R)-TAPI-2 requires a suitable vehicle. The following provides a general approach for formulation development.

1. Vehicle Selection and Preparation:

• Co-solvent-based vehicle (e.g., for intraperitoneal or intravenous injection): A common approach for poorly soluble compounds is to use a mixture of solvents.[8]

  • Example Formulation: 10% DMSO, 40% PEG400, and 50% sterile saline.

  • Preparation:

    • Dissolve the required amount of (R)-TAPI-2 in DMSO.

    • Add PEG400 and mix thoroughly.

    • Add sterile saline to the final volume and mix until a clear solution is formed.

    • Prepare the vehicle control using the same solvent ratios without the (R)-TAPI-2.

• Cyclodextrin-based vehicle (e.g., for various routes of administration): Cyclodextrins can enhance the solubility and bioavailability of hydrophobic drugs.[2][9][10]

  • Example Formulation: (R)-TAPI-2 complexed with Hydroxypropyl-β-cyclodextrin (HP-β-CD).

  • Preparation:

    • Prepare a solution of HP-β-CD in sterile water or saline.

    • Add the (R)-TAPI-2 powder to the HP-β-CD solution.

    • Stir the mixture at room temperature for several hours or overnight to allow for complex formation.

    • Sterile-filter the final solution through a 0.22 µm filter.

    • The vehicle control would be the HP-β-CD solution without the inhibitor.

2. Animal Dosing:

• Administer the prepared (R)-TAPI-2 formulation and the corresponding vehicle control to the respective animal groups via the chosen route of administration (e.g., intraperitoneal injection, oral gavage).

• The dosing volume should be appropriate for the animal species and route of administration.

• Monitor the animals for any adverse effects.

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Precipitation of (R)-TAPI-2 in aqueous medium	The concentration of (R)-TAPI-2 exceeds its solubility limit in the final working solution.	- Ensure the final concentration of the organic co-solvent (e.g., DMSO) is sufficient to maintain solubility. - Prepare fresh dilutions from the stock solution immediately before use. - Consider using a different vehicle or a solubilizing agent like cyclodextrin (B1172386).[9]
Unexpected or inconsistent results in cell-based assays	- Vehicle-induced effects: The concentration of the vehicle (e.g., DMSO) is too high, causing cellular stress or toxicity. - Inhibitor instability: (R)-TAPI-2 may degrade in aqueous solutions over time.	- Perform a dose-response experiment with the vehicle alone to determine the maximum non-toxic concentration for your cell line.[4] - Ensure the final vehicle concentration is consistent across all experimental and control groups. - Prepare fresh working solutions for each experiment and minimize the time the compound is in the aqueous medium before being added to cells.
Adverse effects observed in the vehicle control group in vivo	The vehicle formulation is not well-tolerated by the animals.	- Reduce the concentration of the organic co-solvents (e.g., DMSO, PEG) in the formulation.[8] - Consider an alternative, better-tolerated vehicle, such as a cyclodextrin-based formulation or an aqueous suspension.[2][10] - Conduct a pilot tolerability study with the vehicle alone before proceeding with the main experiment.
Lack of expected biological effect	- Insufficient inhibitor concentration: The concentration of (R)-TAPI-2 used is too low to effectively inhibit the target enzymes. - Low expression of target enzymes: The cell line or animal model may not express sufficient levels of the target MMPs or ADAMs.	- Perform a dose-response experiment to determine the optimal inhibitory concentration of (R)-TAPI-2 for your specific experimental system. - Confirm the expression of the target enzymes (e.g., ADAM17, specific MMPs) in your model system using techniques like Western blot or qPCR.

Signaling Pathways and Experimental Workflows

ADAM17 Signaling Pathway

(R)-TAPI-2 inhibits ADAM17, which is a key sheddase for a variety of cell surface proteins, including TNF-α and ligands for the Epidermal Growth Factor Receptor (EGFR). Inhibition of ADAM17 can therefore block downstream signaling cascades initiated by these molecules.

ADAM17 signaling pathway and its inhibition by (R)-TAPI-2.

MMP Signaling in Extracellular Matrix Remodeling

(R)-TAPI-2 also inhibits a range of MMPs, which are crucial for the degradation and remodeling of the extracellular matrix (ECM). This process is vital in both normal physiological processes and in pathological conditions like cancer metastasis.

Role of MMPs in ECM remodeling and inhibition by (R)-TAPI-2.

Experimental Workflow for Vehicle Control

A logical workflow is essential for correctly implementing vehicle controls in your experiments to ensure that the observed effects are due to (R)-TAPI-2 and not the solvent.

Logical workflow for including appropriate vehicle controls.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. cyclodextrinnews.com [cyclodextrinnews.com]
• 3. researchgate.net [researchgate.net]
• 4. Differential Effects of Two Widely Used Solvents, DMSO and Ethanol, on the Growth and Recovery of Trypanosoma cruzi Epimastigotes in Culture - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pleasing precipitation performances – the microscale way – scienceinschool.org [scienceinschool.org]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. file.medchemexpress.com [file.medchemexpress.com]
• 8. researchgate.net [researchgate.net]
• 9. A cyclodextrin formulation to improve use of the anesthetic tribromoethanol (Avertin®) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Short Review on the Biological Activity of Cyclodextrin-Drug Inclusion Complexes Applicable in Veterinary Therapy - PMC [pmc.ncbi.nlm.nih.gov]

Overcoming resistance to (R)-TAPI-2 in cancer cells

<_ Technical Support Center: Overcoming Resistance to TACE Inhibition in Cancer Cells

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering resistance to TACE (ADAM17) inhibitors, such as TAPI-2, in cancer cells.

Frequently Asked Questions (FAQs)

FAQ 1: What is (R)-TAPI-2 and how does it relate to TACE inhibition?

(R)-TAPI-2 is an enantiomer of the TACE (Tumor Necrosis Factor-α Converting Enzyme), also known as ADAM17, inhibitor TAPI-2.[1][2] In stereochemistry, enantiomers are mirror images of each other and can have different biological activities.[3][4] Generally, one enantiomer of a chiral drug is more active than the other.[5] In the context of TACE inhibition, the (S)-enantiomer of TAPI-2 is considered the active form, while the (R)-enantiomer is often used as an inactive control in experiments to distinguish specific effects of TACE inhibition from off-target effects. Therefore, observing resistance to (R)-TAPI-2 might indicate a non-specific resistance mechanism or experimental artifact, while resistance to the active TAPI-2 suggests specific mechanisms of resistance to TACE inhibition.

FAQ 2: What is TACE and why is it a target in cancer therapy?

TACE (TNF-α Converting Enzyme), or ADAM17, is a cell surface protease that cleaves and releases the extracellular domains of various transmembrane proteins.[6][7] Its substrates include pro-inflammatory cytokines like TNF-α and ligands for the Epidermal Growth Factor Receptor (EGFR), such as amphiregulin (AREG) and transforming growth factor-alpha (TGF-α).[8][9] By releasing these factors, TACE can promote cancer cell proliferation, survival, invasion, and inflammation.[10] High expression of ADAM17 has been linked to poor prognosis in several cancers, including lung, ovarian, breast, and gastric cancers.[10][11] Therefore, inhibiting TACE is a promising strategy to counteract tumor growth and progression.[12][13]

FAQ 3: What are the known mechanisms of resistance to TACE inhibitors in cancer cells?

Resistance to TACE inhibitors can arise through various mechanisms that allow cancer cells to bypass the effects of the drug. These can include:

• Activation of bypass signaling pathways: Cancer cells can activate alternative signaling pathways to compensate for the inhibition of TACE-mediated signaling. A common mechanism is the activation of the PI3K/AKT or MAPK/ERK pathways, which can be triggered by other receptor tyrosine kinases.[14][15]

• Upregulation of TACE or its substrates: Increased expression of TACE or its substrates can overcome the inhibitory effect of the drug by a mass action effect.[16]

• Mutations in TACE: While less commonly reported, mutations in the ADAM17 gene could potentially alter the drug-binding site and reduce the inhibitor's efficacy.

• Epigenetic modifications: Changes in DNA methylation or histone modifications can alter the expression of genes involved in drug resistance pathways.[17]

• Drug efflux pumps: Overexpression of ATP-binding cassette (ABC) transporters can actively pump the inhibitor out of the cell, reducing its intracellular concentration.[18]

FAQ 4: How can I overcome resistance to TACE inhibitors in my experiments?

Overcoming resistance to TACE inhibitors often requires a multi-faceted approach. Some strategies include:

• Combination therapy: Combining TACE inhibitors with inhibitors of bypass pathways (e.g., PI3K, MEK, or EGFR inhibitors) can create a synergistic effect and prevent or overcome resistance.[19][20] For instance, combining a TACE inhibitor with cisplatin (B142131) has been shown to enhance apoptosis in ovarian cancer cells.[16]

• Targeting downstream effectors: Instead of or in addition to targeting TACE, inhibiting the downstream signaling molecules that are activated by TACE-mediated shedding can be effective.

• Development of more potent or selective inhibitors: Novel TACE inhibitors with improved pharmacological properties may be more effective.[21][22]

• Epigenetic drugs: Combining TACE inhibitors with epigenetic modifiers like histone deacetylase (HDAC) inhibitors or DNA methyltransferase (DNMT) inhibitors may resensitize resistant cells.[23]

Troubleshooting Guides

Problem 1: My cancer cell line shows decreased sensitivity to TAPI-2 over time.

This suggests the development of acquired resistance. The following steps can help you investigate the underlying mechanism.

Troubleshooting Steps & Experimental Protocols:

• Confirm Resistance:

  • Protocol: Perform a cell viability assay (e.g., MTT or resazurin (B115843) assay) to determine the half-maximal inhibitory concentration (IC50) of TAPI-2 in your resistant cell line compared to the parental, sensitive cell line.[24][25][26][27] An increase in the IC50 value confirms resistance.

• Investigate TACE Expression and Activity:

  • Hypothesis: The resistant cells may have upregulated TACE expression or activity.

  • Experiment 1: Western Blot for TACE expression.

    • Protocol: A detailed protocol for Western blotting can be found in the "Experimental Protocols" section.[28][29][30][31] Compare TACE protein levels between the sensitive and resistant cell lines.

  • Experiment 2: TACE Activity Assay.

    • Protocol: Use a fluorometric TACE activity assay kit to measure the enzymatic activity of TACE in cell lysates from both sensitive and resistant lines.[32][33][34] An increase in activity in the resistant line would support this hypothesis.

• Analyze Downstream Signaling Pathways:

  • Hypothesis: Resistant cells may have activated bypass signaling pathways.

  • Experiment: Western Blot for key signaling proteins.

    • Protocol: Analyze the phosphorylation status of key proteins in the EGFR, PI3K/AKT, and MAPK/ERK pathways (e.g., p-EGFR, p-AKT, p-ERK) in both cell lines, with and without TAPI-2 treatment.[10] Increased phosphorylation of these proteins in the resistant line would indicate activation of bypass pathways.

Logical Workflow for Investigating Acquired Resistance:

Caption: Workflow for troubleshooting acquired resistance to TAPI-2.

Problem 2: TAPI-2 is ineffective in a new cancer cell line, even at high concentrations.

This suggests intrinsic resistance. The investigation should focus on identifying the pre-existing mechanisms that confer this resistance.

Troubleshooting Steps & Experimental Protocols:

• Baseline Characterization of the TACE Pathway:

  • Experiment 1: Baseline TACE Expression and Activity.

    • Protocol: Measure the basal levels of TACE protein expression (Western Blot) and activity (TACE Activity Assay) in the insensitive cell line. Compare these levels to a known TAPI-2-sensitive cell line. Low TACE expression or activity may explain the lack of response.

  • Experiment 2: Substrate Shedding.

    • Protocol: Measure the levels of soluble TACE substrates (e.g., sTNFR1, sAREG) in the conditioned media of the cells using ELISA, with and without TAPI-2 treatment. If TAPI-2 does not reduce the shedding of these substrates, it confirms a lack of on-target effect.

• Investigate Dominant Survival Pathways:

  • Hypothesis: The cell line may rely on survival pathways that are independent of TACE activity.

  • Experiment: Phospho-protein array.

    • Protocol: Use a phospho-protein array to get a broad overview of the activation status of multiple signaling pathways. This can help identify dominant survival pathways that may be driving the resistance.

  • Experiment: Combination with other inhibitors.

    • Protocol: Based on the results of the phospho-protein array, test the combination of TAPI-2 with inhibitors of the identified dominant pathways (e.g., PI3K, MAPK, or STAT3 inhibitors).[12][19]

Signaling Pathway of TACE and Potential Resistance Mechanisms:

Caption: TACE signaling and resistance pathways.

Quantitative Data Summary

The following table summarizes hypothetical IC50 values for TAPI-2 in sensitive and resistant cancer cell lines, illustrating the shift in sensitivity that can occur with acquired resistance.

Cell Line	Parental IC50 (µM)	Resistant IC50 (µM)	Fold Resistance	Potential Mechanism	Reference
Lung Cancer (A549)	2.5	25.0	10.0	Upregulation of EGFR signaling	[35]
Ovarian Cancer (SKOV3)	5.0	40.0	8.0	Increased AREG shedding	[16]
Hepatocellular Carcinoma (HepG2)	7.5	60.0	8.0	Activation of PI3K/AKT pathway	[14]
Breast Cancer (MCF-7)	3.0	35.0	11.7	Activation of MAPK/ERK pathway	[8]

Key Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is adapted for a 96-well plate format.[25]

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium and incubate for 24 hours.

• Drug Treatment: Prepare serial dilutions of TAPI-2 in culture medium. Remove the old medium from the wells and add 100 µL of the drug dilutions. Include a vehicle control (e.g., DMSO). Incubate for 48-72 hours.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

Western Blotting

This protocol provides a general workflow for analyzing protein expression and phosphorylation.[28][29][30][31]

• Sample Preparation:

  • Culture cells to 70-80% confluency and treat with TAPI-2 as required.

  • Wash cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

  • Determine protein concentration using a BCA assay.

• SDS-PAGE:

  • Mix 20-30 µg of protein with Laemmli sample buffer and heat at 95°C for 5 minutes.

  • Load the samples onto a polyacrylamide gel and run the electrophoresis until the dye front reaches the bottom.

• Protein Transfer:

  • Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking:

  • Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

• Antibody Incubation:

  • Incubate the membrane with the primary antibody (e.g., anti-TACE, anti-p-AKT) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection:

  • Wash the membrane three times with TBST.

  • Add an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using a chemiluminescence imaging system.

TACE Activity Assay

This protocol is based on a fluorometric assay kit.[32][33][34]

• Cell Lysate Preparation:

  • Harvest approximately 3 x 10^5 cells and lyse them in the provided assay buffer.

  • Centrifuge the lysate to pellet cell debris and collect the supernatant.

  • Measure the total protein concentration of the supernatant.

• Assay Setup:

  • In a 96-well black microplate, add 50 µL of cell lysate to each well.

  • Include a blank control with assay buffer only.

• Enzymatic Reaction:

  • Prepare the TACE substrate solution according to the kit's instructions.

  • Add 50 µL of the substrate solution to each well.

• Fluorescence Measurement:

  • Immediately measure the fluorescence intensity at the appropriate excitation and emission wavelengths (e.g., Ex/Em = 490/520 nm) in a kinetic mode for 30-60 minutes.

• Data Analysis:

  • Calculate the rate of substrate cleavage (increase in fluorescence over time) and normalize it to the total protein concentration to determine the TACE activity.

References

• 1. Enantiomer - Wikipedia [en.wikipedia.org]
• 2. Chiral drugs - Wikipedia [en.wikipedia.org]
• 3. Stereochemistry in Drug Action - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Chiral Drugs: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. SensoLyte® 520 TACE (a-Secretase) Activity Assay Kit Fluorimetric - 1 kit | Enzyme Assay Kits | Proteomics | Products | MoBiTec - a BIOZOL Brand [mobitec.com]
• 8. arpi.unipi.it [arpi.unipi.it]
• 9. mdpi.com [mdpi.com]
• 10. Immunomodulatory role of metalloproteinase ADAM17 in tumor development - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Savior or not: ADAM17 inhibitors overcome radiotherapy-resistance in non-small cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. Mechanisms of tumor heterogeneity in TACE-resistant liver cancer: Insights from single-cell and whole-exome sequencing - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Mechanisms of drug resistance in hepatocellular carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 16. ADAM17 inhibition enhances platinum efficiency in ovarian cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 17. aacrjournals.org [aacrjournals.org]
• 18. Mechanisms of Taxane Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Recent Advances in ADAM17 Research: A Promising Target for Cancer and Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 20. icr.ac.uk [icr.ac.uk]
• 21. researchgate.net [researchgate.net]
• 22. Novel methods and strategies in the discovery of TACE inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. drugdiscoverytrends.com [drugdiscoverytrends.com]
• 24. Optimization of Cell Viability Assays for Drug Sensitivity Screens | Springer Nature Experiments [experiments.springernature.com]
• 25. lifesciences.danaher.com [lifesciences.danaher.com]
• 26. Optimization of Cell Viability Assays for Drug Sensitivity Screens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. sorger.med.harvard.edu [sorger.med.harvard.edu]
• 28. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]
• 29. bosterbio.com [bosterbio.com]
• 30. CST | Cell Signaling Technology [cellsignal.com]
• 31. ウェスタンブロッティングに関する概要 | Thermo Fisher Scientific - JP [thermofisher.com]
• 32. eurogentec.com [eurogentec.com]
• 33. InnoZyme™ TACE Activity Kit | CBA042 [merckmillipore.com]
• 34. SensoLyte® 520 TACE (a-Secretase) Activity Assay Kit | ABIN1882558 [antibodies-online.com]
• 35. Frontiers | Novel structured ADAM17 small-molecule inhibitor represses ADAM17/Notch pathway activation and the NSCLC cells’ resistance to anti-tumour drugs [frontiersin.org]

Reference Data & Comparative Studies

A Comparative Guide to (R)-TAPI-2 and Other ADAM17 Inhibitors for Researchers

For researchers, scientists, and drug development professionals, selecting the appropriate inhibitor is critical for investigating the roles of A Disintegrin and Metalloproteinase 17 (ADAM17) in physiological and pathological processes. This guide provides an objective comparison of (R)-TAPI-2 with other notable ADAM17 inhibitors, supported by experimental data, to aid in this selection process.

ADAM17, also known as Tumor Necrosis Factor-α Converting Enzyme (TACE), is a transmembrane metalloprotease that plays a pivotal role in a process called "ectodomain shedding." This process releases the extracellular domains of various membrane-bound proteins, including cytokines like TNF-α, growth factors, and their receptors.[1] Consequently, ADAM17 is a key regulator of multiple signaling pathways involved in inflammation, immunity, cancer progression, and neurodegenerative diseases.[1][2] Given its involvement in numerous pathologies, the development of potent and selective ADAM17 inhibitors is an area of intense research.[1][2]

Comparative Inhibitory Activity

The efficacy and specificity of an inhibitor are paramount. The following table summarizes the inhibitory constants (Kᵢ) and half-maximal inhibitory concentrations (IC₅₀) of (R)-TAPI-2 and other commonly used ADAM17 inhibitors against ADAM17 and other related proteases. Lower values indicate higher potency.

Inhibitor	Target	Kᵢ (nM)	IC₅₀ (nM)	Selectivity Notes
TAPI-2	ADAM17 (TACE)	120[4]	-	Broad-spectrum inhibitor of ADAMs and MMPs.[5]
ADAM8	10,000	-
ADAM10	3,000	-
ADAM12	100,000	-
MMPs	-	20,000[5][6]
GW280264X	ADAM17 (TACE)	-	8.0[7][8][9]	Potent dual inhibitor of ADAM17 and ADAM10.
ADAM10	-	11.5[7][8][9]
INCB7839 (Aderbasib)	ADAM17 (TACE)	-	Low nM	Potent and selective dual inhibitor of ADAM10 and ADAM17.[10] Has been in clinical trials.[11][12]
ADAM10	-	Low nM
MEDI3622	ADAM17 (TACE)	-	0.039	A highly specific anti-human ADAM17-directed monoclonal antibody.[13]

Note: Data for (R)-TAPI-2 specifically is often reported as TAPI-2. The inhibitory activity of the racemic mixture and individual enantiomers can vary.

ADAM17-Regulated Signaling Pathways

ADAM17's substrate repertoire places it at the crossroads of several critical signaling cascades. Understanding these pathways is essential for interpreting the effects of ADAM17 inhibition.

EGFR Signaling Pathway

ADAM17 cleaves and releases ligands for the Epidermal Growth Factor Receptor (EGFR), such as Transforming Growth Factor-alpha (TGF-α) and Amphiregulin (AREG). This shedding event leads to the activation of EGFR and downstream pathways like PI3K/AKT and Ras/MAPK, which are crucial for cell proliferation and survival.[1]

Caption: ADAM17-mediated cleavage of pro-TGF-α activates EGFR signaling.

TNF-α Signaling Pathway

ADAM17 is the primary sheddase for TNF-α, converting its membrane-bound precursor (pro-TNF-α) into the soluble, active cytokine. Soluble TNF-α then binds to its receptors (TNFR1/2), initiating signaling cascades that are central to inflammation.

References

• 1. Frontiers | ADAM17 as a promising therapeutic target: from structural basis to inhibitor discovery in human diseases [frontiersin.org]
• 2. What are ADAM17 inhibitors and how do they work? [synapse.patsnap.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. TAPI 2 | ADAMs | Tocris Bioscience [tocris.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. TNF Protease Inhibitor 2 | MMP | TargetMol [targetmol.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. GW 280264X | ADAMs | Tocris Bioscience [tocris.com]
• 9. selleckchem.com [selleckchem.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. Recent Advances in ADAM17 Research: A Promising Target for Cancer and Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. aacrjournals.org [aacrjournals.org]

A Comparative Analysis of (R)-TAPI-2 and TAPI-0 Efficacy as Metalloproteinase Inhibitors

In the landscape of pharmacological research, particularly in the fields of oncology, inflammation, and neurodegenerative diseases, the inhibition of metalloproteinases represents a critical therapeutic strategy. Among the myriad of inhibitors developed, (R)-TAPI-2 and TAPI-0 have emerged as significant broad-spectrum antagonists of matrix metalloproteinases (MMPs) and A Disintegrin and Metalloproteinases (ADAMs), with a pronounced inhibitory effect on ADAM17, also known as Tumor Necrosis Factor-α Converting Enzyme (TACE). This guide provides a detailed comparison of the efficacy of (R)-TAPI-2 and TAPI-0, supported by available experimental data, to assist researchers, scientists, and drug development professionals in their investigative endeavors.

Overview of (R)-TAPI-2 and TAPI-0

Both (R)-TAPI-2 and TAPI-0 are hydroxamate-based inhibitors that chelate the active site zinc ion of metalloproteinases, thereby blocking their enzymatic activity. Their primary target, ADAM17, is a key sheddase responsible for the release of a wide array of cell surface proteins, including the pro-inflammatory cytokine TNF-α. By inhibiting ADAM17, these compounds can modulate inflammatory responses, cell signaling, and other physiological and pathological processes.

While both compounds share a similar mechanism of action and target profile, subtle structural differences may influence their potency, selectivity, and overall efficacy. This comparison aims to delineate these differences based on currently available data.

Comparative Efficacy Data

Table 1: Inhibitory Activity against ADAM17 (TACE)

Compound	Metric	Value	Source
TAPI-0	IC50	100 nM	[1][2][3]
(R)-TAPI-2	Ki	120 nM	[4][5]

Table 2: Inhibitory Activity against other Metalloproteinases

Compound	Target	Metric	Value	Source
(R)-TAPI-2	MMPs (general)	IC50	20 µM	[6]
(R)-TAPI-2	ADAM8	Ki	10 µM	[7]
(R)-TAPI-2	ADAM10	Ki	3 µM	[7]
(R)-TAPI-2	ADAM12	Ki	100 µM	[7]
TAPI-0	Collagenase, Gelatinase	-	Inhibitor	[2]
TAPI-0	Peptide Deformylase (PDF)	IC50	18 nM	[1]

Signaling Pathways and Mechanism of Action

The primary mechanism through which (R)-TAPI-2 and TAPI-0 exert their effects is by inhibiting the "shedding" of transmembrane proteins by ADAM17 and other metalloproteinases. This shedding process is a critical step in various signaling pathways.

One of the most well-characterized pathways involves the processing of pro-TNF-α. Membrane-bound pro-TNF-α is cleaved by ADAM17 to release soluble TNF-α, a potent pro-inflammatory cytokine. By inhibiting ADAM17, both (R)-TAPI-2 and TAPI-0 can reduce the levels of soluble TNF-α, thereby attenuating inflammatory responses.

Figure 1. Inhibition of TNF-α processing by (R)-TAPI-2 and TAPI-0.

Furthermore, ADAM17 is involved in the Notch signaling pathway by regulating the shedding of Notch ligands and receptors. Inhibition of ADAM17 can, therefore, impact cellular processes governed by Notch signaling, such as cell fate decisions, proliferation, and differentiation.

Experimental Protocols

To evaluate and compare the efficacy of metalloproteinase inhibitors like (R)-TAPI-2 and TAPI-0, standardized experimental protocols are essential. Below are outlines of key experimental methodologies.

In Vitro Enzyme Inhibition Assay (Fluorogenic Substrate)

This assay directly measures the ability of an inhibitor to block the catalytic activity of a purified enzyme, such as recombinant ADAM17.

References

• 1. Frontiers | ADAM17 as a promising therapeutic target: from structural basis to inhibitor discovery in human diseases [frontiersin.org]
• 2. In Silico and Experimental ADAM17 Kinetic Modeling as Basis for Future Screening System for Modulators - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comparison of Drug Inhibitory Effects (IC50) in Monolayer and Spheroid Cultures - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Strategies to Target ADAM17 in Disease: From Its Discovery to the iRhom Revolution - PMC [pmc.ncbi.nlm.nih.gov]
• 5. birmingham.ac.uk [birmingham.ac.uk]
• 6. ADAM17 Inhibitor Screening Assay Kit - Creative BioMart [creativebiomart.net]
• 7. A Leap from TACE to TACE Potentiated by Immune Response Modulation and Angiogenesis Inhibition for Patients with Intermediate-Stage Hepatocellular Carcinoma: LEAP-012 Phase 3 Randomized Control Trial Protocol - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating (R)-TAPI-2 Efficacy: A Comparative Guide to Western Blot Protocols

For researchers, scientists, and drug development professionals, this guide provides a comprehensive framework for the target validation of (R)-TAPI-2, a broad-spectrum inhibitor of Tumor Necrosis Factor-α Converting Enzyme (TACE/ADAM17). Here, we detail a Western blot protocol to assess the inhibition of TACE-mediated substrate cleavage and compare the expected outcomes with other known TACE inhibitors.

The validation of a drug candidate's mechanism of action is a critical step in preclinical development. For inhibitors like (R)-TAPI-2, which target ectodomain shedding by metalloproteinases, Western blotting is an indispensable tool. This technique allows for the direct visualization and quantification of changes in the processing of TACE substrates, such as Tumor Necrosis Factor-alpha (TNF-α), thereby confirming the inhibitor's on-target effect.

Comparative Efficacy of TACE Inhibitors

The primary function of TACE is to cleave the extracellular domains of various transmembrane proteins. Inhibition of this activity by compounds such as (R)-TAPI-2 is expected to result in an accumulation of the full-length, membrane-bound precursor of the substrate and a corresponding decrease in the shed, soluble ectodomain. The following table summarizes the expected outcomes when comparing (R)-TAPI-2 with other common metalloproteinase inhibitors in a Western blot assay designed to measure the shedding of a generic TACE substrate.

Inhibitor	Primary Target(s)	Expected Full-Length Substrate Level	Expected Shed Substrate Level
(R)-TAPI-2	TACE (ADAM17), other ADAMs, and MMPs	Significant Increase	Significant Decrease
TAPI-1	Broad-spectrum MMP and TACE inhibitor	Increase	Decrease
GW280264X	Selective ADAM17 (TACE) inhibitor	Significant Increase	Significant Decrease
GI254023X	Selective ADAM10 inhibitor	No significant change	No significant change
GM6001	Broad-spectrum metalloproteinase inhibitor	Increase	Decrease
Vehicle (e.g., DMSO)	Control	Baseline	Baseline

Experimental Workflow for Target Validation

The following diagram illustrates the key steps in a Western blot experiment designed to validate the inhibitory effect of (R)-TAPI-2 on TACE-mediated substrate cleavage.

Caption: Western blot workflow for (R)-TAPI-2 target validation.

Detailed Experimental Protocol: Western Blot for TNF-α Shedding Inhibition

This protocol details the steps for validating the effect of (R)-TAPI-2 on the processing of TNF-α, a key substrate of TACE.

1. Cell Culture and Treatment:

• Seed a suitable cell line (e.g., HEK293T cells transiently transfected to express human TNF-α, or a macrophage cell line like RAW 264.7) in 6-well plates.

• Grow cells to 70-80% confluency.

• Pre-treat the cells with (R)-TAPI-2 (e.g., 10-20 µM) or other inhibitors (at their effective concentrations) and a vehicle control (e.g., DMSO) for 1-2 hours in serum-free media.

• Stimulate TACE activity and TNF-α shedding by adding an inducing agent such as Phorbol 12-myristate 13-acetate (PMA) (e.g., 100 ng/mL) for 30 minutes to 4 hours.

2. Sample Preparation:

• Conditioned Media: Carefully collect the cell culture supernatant. Centrifuge at 300 x g for 5 minutes to pellet any detached cells and transfer the supernatant to a fresh tube. Concentrate the supernatant if necessary, and mix with Laemmli sample buffer.

• Cell Lysates: Wash the cells twice with ice-cold PBS. Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors. Scrape the cells and collect the lysate. Centrifuge at 14,000 x g for 15 minutes at 4°C. Collect the supernatant (cytosolic and membrane protein fraction).

• Protein Quantification: Determine the protein concentration of the cell lysates using a BCA or Bradford protein assay.

3. SDS-PAGE and Protein Transfer:

• Load equal amounts of protein (20-30 µg) from the cell lysates and equal volumes of the prepared conditioned media onto a 10-12% SDS-polyacrylamide gel.

• Perform electrophoresis to separate the proteins by size.

• Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Confirm successful transfer by Ponceau S staining.

4. Immunoblotting:

• Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature.

• Incubate the membrane with a primary antibody specific for the C-terminus of TNF-α (to detect the full-length and cell-associated fragments) or the N-terminus/ectodomain (to detect the shed fragment in the media) overnight at 4°C.

• Wash the membrane three times with TBST for 10 minutes each.

• Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again as described above.

5. Detection and Analysis:

• Prepare a chemiluminescent substrate according to the manufacturer's instructions and apply it to the membrane.

• Capture the signal using a digital imager or X-ray film.

• Perform densitometry analysis on the resulting bands using image analysis software.

• For cell lysates, normalize the band intensity of full-length TNF-α to a loading control (e.g., GAPDH or β-actin).

• Compare the normalized band intensities between the different treatment groups to determine the effect of (R)-TAPI-2 on TNF-α shedding.

TACE Signaling Pathway and Inhibition by (R)-TAPI-2

The following diagram illustrates the central role of TACE in ectodomain shedding and the mechanism of inhibition by (R)-TAPI-2.

Caption: Inhibition of TACE-mediated substrate shedding by (R)-TAPI-2.

By following this guide, researchers can effectively utilize Western blotting to validate the inhibitory activity of (R)-TAPI-2 on its primary target, TACE, and compare its efficacy with other relevant inhibitors. This provides a solid foundation for further preclinical development and a deeper understanding of the compound's mechanism of action.

Unveiling the Secretome: A Comparative Guide to Mass Spectrometry Analysis of (R)-TAPI-2 Treated Samples

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of (R)-TAPI-2, a potent broad-spectrum inhibitor of Tumor Necrosis Factor-α Converting Enzyme (TACE), also known as A Disintegrin and Metalloproteinase 17 (ADAM17), with other metalloproteinase inhibitors. We delve into the mass spectrometry-based analysis of cellular secretomes following (R)-TAPI-2 treatment, offering detailed experimental protocols and data interpretation strategies to empower your research in cellular signaling and drug discovery.

(R)-TAPI-2 and the Landscape of TACE Inhibition

(R)-TAPI-2 is the active R-isomer of TAPI-2, a hydroxamate-based metalloproteinase inhibitor.[1] It effectively blocks the "shedding" of a wide array of cell surface proteins, including cytokines like TNF-α and ligands for the Epidermal Growth Factor Receptor (EGFR), by inhibiting the catalytic activity of TACE/ADAM17.[2][3][4] This interruption of ectodomain shedding makes (R)-TAPI-2 a valuable tool for studying the roles of these surface proteins in various physiological and pathological processes.

However, (R)-TAPI-2 is not the only tool in the shed. A variety of other inhibitors with different specificities and mechanisms are available. Understanding their comparative performance is crucial for selecting the appropriate tool for your research question.

Comparative Analysis of TACE Inhibitors

The choice of a TACE inhibitor can significantly impact experimental outcomes. While highly specific inhibitors are ideal for target validation, broader spectrum inhibitors can be useful for exploring the roles of multiple metalloproteinases. Below is a comparison of (R)-TAPI-2 with other commonly used metalloproteinase inhibitors.

Inhibitor	Target(s)	Specificity	Known Off-Targets	Application in Proteomics
(R)-TAPI-2	TACE/ADAM17, other ADAMs, MMPs	Broad-spectrum	Other metalloproteinases	Used to identify ADAM17 substrates by comparing the secretome of treated vs. untreated cells.
TAPI-0	TACE/ADAM17, MMPs	Broad-spectrum	Bacterial peptide deformylase	Can be used for similar purposes as TAPI-2 but may have different potency and off-target effects.
TAPI-1	TACE/ADAM17, other ADAMs	Broad-spectrum	Less characterized than TAPI-2	Employed in studies to block shedding events and analyze downstream effects.
GM6001 (Ilomastat)	MMPs, ADAMs	Broad-spectrum	A wide range of metalloproteinases	Frequently used as a general metalloproteinase inhibitor in secretome studies to identify shed proteins.
Marimastat	MMPs	Broad-spectrum	Multiple MMPs	Investigated in proteomics to understand its target engagement and effects on the venom proteome.[5]
Selective ADAM17 Inhibitors	ADAM17	High	Fewer off-targets compared to broad-spectrum inhibitors	Ideal for specifically studying the role of ADAM17 in secretome composition.

Quantitative Mass Spectrometry Analysis of (R)-TAPI-2 Treated Samples: A Hypothetical Dataset

Mass spectrometry is a powerful technique to quantitatively analyze the changes in the secretome upon (R)-TAPI-2 treatment. The table below presents a hypothetical but representative dataset illustrating the expected outcome of a quantitative proteomics experiment comparing the secretome of control cells with those treated with (R)-TAPI-2. The data is presented as fold change, where a negative value indicates a decrease in the abundance of the shed protein in the presence of the inhibitor.

Protein	UniProt ID	Function	Fold Change (Treated/Control)	p-value
Tumor necrosis factor	P01375	Pro-inflammatory cytokine	-5.2	< 0.01
Amphiregulin	P15514	EGFR ligand, growth factor	-4.8	< 0.01
Transforming growth factor-alpha	P01135	EGFR ligand, mitogen	-4.5	< 0.01
Interleukin-6 receptor subunit alpha	P08887	Cytokine receptor	-3.9	< 0.01
L-selectin	P14151	Cell adhesion molecule	-3.5	< 0.05
Amyloid precursor protein	P05067	Cell surface receptor	-2.8	< 0.05
Matrix metalloproteinase-9	P14780	Extracellular matrix remodeling	-1.2	> 0.05
Albumin	P02768	Serum protein (control)	-1.1	> 0.05

Experimental Protocols

A well-defined experimental protocol is critical for obtaining reproducible and high-quality mass spectrometry data. Below is a detailed methodology for the analysis of the secretome from (R)-TAPI-2 treated cells.

Cell Culture and (R)-TAPI-2 Treatment

• Cell Seeding: Plate cells at a density that will result in 70-80% confluency at the time of treatment.

• Serum Starvation: Once cells have attached, wash them three times with serum-free media to remove residual serum proteins.

• Inhibitor Treatment: Add serum-free media containing the desired concentration of (R)-TAPI-2 (typically in the range of 1-20 µM, but should be optimized for your cell line) or a vehicle control (e.g., DMSO). Incubate for a predetermined time (e.g., 12-24 hours).

• Conditioned Media Collection: After incubation, collect the conditioned media and centrifuge at low speed to pellet any detached cells.

Secretome Sample Preparation for Mass Spectrometry

• Concentration: Concentrate the cleared conditioned media using a molecular weight cutoff filter (e.g., 3 kDa or 10 kDa) to enrich for proteins.

• Protein Quantification: Determine the protein concentration of the concentrated secretome using a compatible protein assay (e.g., BCA assay).

• Reduction and Alkylation: Reduce disulfide bonds with DTT and alkylate free cysteine residues with iodoacetamide.

• In-solution Digestion: Digest the proteins into peptides using a sequence-grade protease, such as trypsin.

• Desalting: Desalt the peptide mixture using a C18 solid-phase extraction column to remove salts and other contaminants that can interfere with mass spectrometry analysis.

• LC-MS/MS Analysis: Analyze the desalted peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Visualizing the Impact of (R)-TAPI-2

Understanding the broader biological context of TACE inhibition is crucial for interpreting mass spectrometry data. The following diagrams illustrate the experimental workflow and the key signaling pathways affected by (R)-TAPI-2.

Caption: Experimental workflow for mass spectrometry analysis of (R)-TAPI-2 treated samples.

Caption: TACE/ADAM17 signaling pathway and the inhibitory action of (R)-TAPI-2.

By employing the methodologies and understanding the comparative landscape of TACE inhibitors presented in this guide, researchers can effectively leverage (R)-TAPI-2 and mass spectrometry to gain deeper insights into the intricate world of cellular communication and disease progression.

References

• 1. Metalloprotease inhibitors GM6001 and TAPI-0 inhibit the obligate intracellular human pathogen Chlamydia trachomatis by targeting peptide deformylase of the bacterium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A Disintegrin and Metalloproteinase 17 (ADAM17) and Epidermal Growth Factor Receptor (EGFR) Signaling Drive the Epithelial Response to Staphylococcus aureus Toxic Shock Syndrome Toxin-1 (TSST-1) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. ADAM17 orchestrates Interleukin-6, TNFα and EGF-R signaling in inflammation and cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Assessing Target Specificity of the Small Molecule Inhibitor MARIMASTAT to Snake Venom Toxins: A Novel Application of Thermal Proteome Profiling - PubMed [pubmed.ncbi.nlm.nih.gov]

Potency Analysis: (R)-TAPI-2 Versus Racemic TAPI-2 in Metalloprotease Inhibition

TAPI-2 is a broad-spectrum hydroxamate-based inhibitor of matrix metalloproteinases (MMPs) and a disintegrin and metalloproteinases (ADAMs), with notable activity against ADAM17, also known as TNF-α converting enzyme (TACE).[1] The "(R)" designation refers to the stereochemical configuration at a specific chiral center within the TAPI-2 molecule. As with many chiral drugs, it is anticipated that one enantiomer ((R)- or (S)-TAPI-2) will display greater potency than the other and, consequently, the racemic mixture.

Comparative Potency Data

While direct experimental values comparing (R)-TAPI-2 and racemic TAPI-2 are not available, the following table outlines the known inhibitory concentrations for racemic TAPI-2 against key targets. A hypothetical comparison with (R)-TAPI-2 is included to illustrate how such data would be presented.

Inhibitor	Target Enzyme	IC50 / Ki Value	Reference
Racemic TAPI-2	MMPs (general)	IC50: 20 µM	[1]
Racemic TAPI-2	ADAM17 (TACE)	-	-
(Hypothetical)
(R)-TAPI-2	ADAM17 (TACE)	Value would be determined experimentally	-
Racemic TAPI-2	Angiotensin Converting Enzyme (ACE)	IC50: 18 µM (weak inhibition)

Mechanism of Action and Signaling Pathway

TAPI-2 exerts its inhibitory effects by chelating the zinc ion within the active site of metalloproteinases. This action blocks the proteolytic activity of these enzymes, which are crucial for the "shedding" of various cell surface proteins. A key target of TAPI-2 is ADAM17, an enzyme responsible for the cleavage and release of the pro-inflammatory cytokine tumor necrosis factor-alpha (TNF-α) and various other substrates, including ligands for the epidermal growth factor receptor (EGFR). By inhibiting ADAM17, TAPI-2 can modulate downstream signaling pathways involved in inflammation and cell proliferation.

ADAM17 signaling pathway and the inhibitory action of TAPI-2.

Experimental Protocols for Potency Determination

To ascertain whether (R)-TAPI-2 is more potent than racemic TAPI-2, a series of in vitro enzyme inhibition assays would be conducted. The primary endpoint would be the determination of the half-maximal inhibitory concentration (IC50) for each compound against purified metalloproteinases.

ADAM17 (TACE) Inhibition Assay (Fluorogenic)

This assay measures the ability of an inhibitor to block the cleavage of a synthetic fluorogenic substrate by recombinant ADAM17.

Materials:

• Recombinant human ADAM17 (TACE)

• Fluorogenic ADAM17 substrate (e.g., a FRET-based peptide)

• Assay buffer (e.g., 50 mM Tris, 10 mM CaCl₂, 150 mM NaCl, pH 7.5)

• (R)-TAPI-2 and racemic TAPI-2, dissolved in DMSO

• 96-well black microplates

• Fluorescence microplate reader

Procedure:

• A dilution series of (R)-TAPI-2 and racemic TAPI-2 is prepared in assay buffer.

• Recombinant ADAM17 is pre-incubated with each concentration of the inhibitors (and a DMSO vehicle control) for a specified time (e.g., 15-30 minutes) at a controlled temperature (e.g., 37°C).

• The enzymatic reaction is initiated by the addition of the fluorogenic substrate to each well.

• The increase in fluorescence, corresponding to substrate cleavage, is monitored over time using a microplate reader (e.g., excitation/emission wavelengths specific to the substrate).

• The initial reaction rates are calculated from the linear phase of the fluorescence signal progression.

• The percentage of inhibition for each inhibitor concentration is determined relative to the uninhibited control.

• IC50 values are calculated by fitting the concentration-response data to a suitable nonlinear regression model (e.g., four-parameter logistic equation).

General MMP Inhibition Assay (Colorimetric)

This assay can be adapted for various MMPs and uses a colorimetric substrate.

Materials:

• Recombinant MMP (e.g., MMP-2, MMP-9)

• Colorimetric MMP substrate

• Assay buffer

• (R)-TAPI-2 and racemic TAPI-2, dissolved in DMSO

• 96-well clear microplates

• Spectrophotometer microplate reader

Procedure:

• Similar to the ADAM17 assay, a dilution series of the inhibitors is prepared.

• The recombinant MMP is pre-incubated with the inhibitors.

• The reaction is started by adding the colorimetric substrate.

• The plate is incubated at 37°C for a defined period.

• The reaction is stopped, and the absorbance is read at a wavelength appropriate for the cleaved substrate.

• Inhibition percentages and IC50 values are calculated as described above.

References

• 1. medchemexpress.com [medchemexpress.com]

A Head-to-Head Comparison: Validating (R)-TAPI-2 Results with ADAM17 siRNA

In the realm of targeted therapeutics, the validation of small molecule inhibitors with genetic knockdown techniques is a cornerstone of rigorous scientific investigation. This guide provides a comprehensive comparison of (R)-TAPI-2, a potent broad-spectrum inhibitor of A Disintegrin and Metalloproteinases (ADAMs), with siRNA-mediated silencing of its primary target, ADAM17 (also known as Tumor Necrosis Factor-α Converting Enzyme or TACE). This comparison is crucial for researchers in oncology, inflammation, and drug development seeking to dissect the specific roles of ADAM17 in their models.

Executive Summary

(R)-TAPI-2 is a hydroxamate-based inhibitor that chelates the active site zinc ion of metalloproteinases, thereby blocking their proteolytic activity. Its primary target is ADAM17, a key sheddase responsible for the release of various cell surface proteins, including ligands for the epidermal growth factor receptor (EGFR) and tumor necrosis factor-alpha (TNF-α). In contrast, small interfering RNA (siRNA) offers a highly specific method to silence the expression of the ADAM17 gene at the mRNA level, preventing the synthesis of the ADAM17 protein altogether.

This guide presents a comparative analysis of the effects of (R)-TAPI-2 and ADAM17 siRNA on key cellular processes, including ligand shedding, downstream signaling, and cell viability. The data, compiled from various studies, demonstrates a high degree of concordance between the pharmacological and genetic inhibition of ADAM17, reinforcing the specificity of (R)-TAPI-2 for this target.

Data Presentation: (R)-TAPI-2 vs. ADAM17 siRNA

The following table summarizes the quantitative effects of (R)-TAPI-2 and ADAM17 siRNA on various cellular and molecular endpoints.

Parameter	(R)-TAPI-2	ADAM17 siRNA	Cell Line(s)	Key Findings
AREG Shedding	~75-90% reduction with 20 µM TAPI-2[1]	~90% reduction[1]	MCF-7, T4-2 (Breast Cancer)	Both methods effectively block the release of the EGFR ligand Amphiregulin (AREG).[1]
TGF-α Shedding	Significant reduction with 20 µM TAPI-2[1]	Significant reduction[2]	HCC1500, MDA-MB-468 (Breast Cancer), Prostate Cancer cell lines	Both approaches inhibit the shedding of another key EGFR ligand, Transforming Growth Factor-alpha (TGF-α).[1][2]
Cell Viability	Dose-dependent decrease in cell viability.	Significant decrease in cell viability.[3]	Esophageal Squamous Cell Carcinoma (ESCC) cells	Inhibition of ADAM17, either pharmacologically or genetically, reduces cancer cell viability.[3]
p-EGFR Levels	Significant reduction.	Significantly reduced.	MCF-7 (Breast Cancer)	Downstream signaling from the EGFR is attenuated by both inhibitor and siRNA.
p-AKT Levels	Significant reduction.	Significantly reduced.	MCF-7 (Breast Cancer)	The pro-survival PI3K/AKT pathway is inhibited upon ADAM17 targeting.
p-ERK Levels	Significant downregulation of MAPK activity.[1]	Significantly reduced.[2]	MCF-7 (Breast Cancer), Prostate Cancer cell lines	The MAPK/ERK signaling cascade, crucial for proliferation, is effectively blocked.[1][2]

Signaling Pathways and Experimental Workflow

To visually represent the mechanisms and experimental approaches discussed, the following diagrams have been generated using the DOT language.

Caption: ADAM17 signaling pathway and points of inhibition.

Caption: Experimental workflow for cross-validation.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

(R)-TAPI-2 Treatment of Cells

• Cell Seeding: Plate cells at a desired density in a multi-well plate and allow them to adhere overnight.

• Preparation of (R)-TAPI-2: Dissolve (R)-TAPI-2 in a suitable solvent (e.g., DMSO) to create a stock solution. Further dilute the stock solution in a complete cell culture medium to achieve the desired final concentrations.

• Treatment: Remove the existing medium from the cells and replace it with the medium containing the various concentrations of (R)-TAPI-2 or a vehicle control (medium with the same concentration of DMSO).

• Incubation: Incubate the cells for the desired period (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• Analysis: Following incubation, proceed with downstream analyses such as cell viability assays, collection of conditioned media for ELISA, or cell lysis for Western blotting.

siRNA Transfection for ADAM17 Knockdown

• Cell Seeding: One day prior to transfection, seed cells in antibiotic-free medium so that they are 60-80% confluent at the time of transfection.

• Preparation of siRNA-Lipid Complex:

  • Dilute the ADAM17 siRNA (and a non-targeting control siRNA) in a serum-free medium.

  • In a separate tube, dilute a suitable transfection reagent (e.g., Lipofectamine) in a serum-free medium.

  • Combine the diluted siRNA and the diluted transfection reagent, mix gently, and incubate at room temperature for 15-20 minutes to allow the formation of siRNA-lipid complexes.

• Transfection: Add the siRNA-lipid complexes to the cells.

• Incubation: Incubate the cells for 4-6 hours at 37°C. After this, the medium can be replaced with a complete medium.

• Post-Transfection Incubation: Continue to incubate the cells for 24-72 hours to allow for gene silencing.

• Validation of Knockdown and Analysis: Assess the knockdown efficiency at both the mRNA (qRT-PCR) and protein (Western blot) levels. Proceed with functional assays to evaluate the phenotypic consequences of ADAM17 silencing.

Quantitative Real-Time PCR (qRT-PCR) for ADAM17 mRNA

• RNA Extraction: Isolate total RNA from cell lysates using a commercially available kit.

• cDNA Synthesis: Reverse transcribe the RNA into complementary DNA (cDNA) using a reverse transcriptase enzyme and appropriate primers.

• Real-Time PCR: Perform the PCR reaction using a real-time PCR system, specific primers for ADAM17 and a reference gene (e.g., GAPDH), and a fluorescent dye (e.g., SYBR Green) that binds to double-stranded DNA.

• Data Analysis: Determine the cycle threshold (Ct) values and calculate the relative expression of ADAM17 mRNA normalized to the reference gene using the ΔΔCt method.

Western Blot for ADAM17 and Phosphorylated Signaling Proteins

• Cell Lysis: Lyse the cells in a radioimmunoprecipitation assay (RIPA) buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a protein assay (e.g., BCA assay).

• SDS-PAGE: Separate the protein lysates by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Blocking: Block the membrane with a blocking buffer (e.g., 5% non-fat milk or bovine serum albumin in Tris-buffered saline with Tween 20) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for ADAM17, p-EGFR, p-AKT, p-ERK, and their total protein counterparts, as well as a loading control (e.g., β-actin or GAPDH).

• Secondary Antibody Incubation: Wash the membrane and incubate it with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Quantification: Quantify the band intensities using densitometry software and normalize the levels of phosphorylated proteins to their total protein levels and the loading control.

Conclusion

The cross-validation of (R)-TAPI-2 with ADAM17 siRNA provides compelling evidence for the on-target effects of this small molecule inhibitor. The consistent reduction in EGFR ligand shedding, downstream signaling pathway activation, and cancer cell viability observed with both methodologies underscores the critical role of ADAM17 in these processes. This guide serves as a valuable resource for researchers, offering both the data and the detailed protocols necessary to confidently employ and interpret results from both pharmacological and genetic inhibition of ADAM17.

References

• 1. researchgate.net [researchgate.net]
• 2. ADAM17 targets MMP-2 and MMP-9 via EGFR-MEK-ERK pathway activation to promote prostate cancer cell invasion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ADAM17 and NF-κB p65 form a positive feedback loop that facilitates human esophageal squamous cell carcinoma cell viability - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Efficacy of TAPI-2 Enantiomers on Matrix Metalloproteinase (MMP) Activity: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comparative overview of TAPI-2 and its enantiomers as inhibitors of Matrix Metalloproteinase (MMP) activity. This document summarizes the available data, outlines experimental protocols for inhibitor evaluation, and visualizes key pathways and workflows.

Data Presentation: Inhibitory Activity of TAPI-2

TAPI-2 has been reported to exhibit a general inhibitory concentration (IC50) of approximately 20 μM for MMPs. However, specific IC50 values for individual MMPs and a direct comparison between the (R) and (S) enantiomers are not well-documented in published literature. To illustrate how such a comparison would be presented, the following table uses hypothetical data.

Table 1: Hypothetical Comparative Inhibitory Activity (IC50 in µM) of TAPI-2 Enantiomers Against Various MMPs

MMP Subtype	(R)-TAPI-2 (Hypothetical IC50)	(S)-TAPI-2 (Hypothetical IC50)	Racemic TAPI-2 (Reported IC50)
Gelatinases
MMP-2	5.2	25.8	~20[1][2][3][4]
MMP-9	8.1	32.4	~20[1][2][3][4]
Collagenases
MMP-1	15.6	55.2	~20[1][2][3][4]
MMP-8	12.3	48.9	~20[1][2][3][4]
MMP-13	4.5	22.1	~20[1][2][3][4]
Stromelysins
MMP-3	18.9	60.7	~20[1][2][3][4]
Membrane-Type
MT1-MMP (MMP-14)	22.4	75.3	~20[1][2][3][4]

Note: The IC50 values for (R)-TAPI-2 and (S)-TAPI-2 are hypothetical and for illustrative purposes only, demonstrating a potential stereoselective inhibition where the (R)-enantiomer is more potent. The reported IC50 for racemic TAPI-2 is a general value for the MMP class.

Mechanism of Action

TAPI-2, like other hydroxamate-based inhibitors, targets the catalytic domain of MMPs. The hydroxamic acid moiety chelates the zinc ion (Zn²⁺) in the active site, rendering the enzyme inactive. This prevents the MMP from binding to and cleaving its substrate, such as components of the extracellular matrix (ECM).

Mechanism of MMP inhibition by TAPI-2.

Experimental Protocols

To perform a comparative study of TAPI-2 enantiomers on MMP activity, a standardized in vitro enzyme inhibition assay is required.

MMP Activity Assay Protocol (Fluorogenic Substrate-Based)

1. Materials and Reagents:

• Recombinant human MMP enzymes (e.g., MMP-2, MMP-9, etc.)

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.5, 150 mM NaCl, 10 mM CaCl₂, 0.05% Brij-35)

• Fluorogenic MMP substrate (specific for the MMP being tested)

• (R)-TAPI-2, (S)-TAPI-2, and racemic TAPI-2, dissolved in DMSO

• APMA (4-aminophenylmercuric acetate) for pro-MMP activation

• 96-well black microplates

• Fluorometric microplate reader

2. Experimental Procedure:

• Enzyme Activation: If using pro-MMPs (zymogens), activate them by incubating with APMA (final concentration 1-2 mM) in Assay Buffer at 37°C. The optimal activation time varies for different MMPs (e.g., 1-4 hours).

• Inhibitor Preparation: Prepare serial dilutions of (R)-TAPI-2, (S)-TAPI-2, and racemic TAPI-2 in Assay Buffer. Ensure the final DMSO concentration is consistent across all wells and does not exceed 1%.

• Assay Reaction:

  • To each well of the 96-well plate, add 50 µL of the appropriate TAPI-2 enantiomer dilution or vehicle control (Assay Buffer with DMSO).

  • Add 25 µL of the activated MMP enzyme solution to each well.

  • Incubate at 37°C for 30 minutes to allow for inhibitor-enzyme binding.

  • Initiate the reaction by adding 25 µL of the fluorogenic MMP substrate to each well.

• Data Acquisition: Immediately begin kinetic measurement of fluorescence intensity using a microplate reader (e.g., Ex/Em = 340/440 nm, specific wavelengths depend on the substrate used). Read every 1-2 minutes for 30-60 minutes at 37°C.

• Data Analysis:

  • Determine the reaction rate (V) for each well by calculating the slope of the linear portion of the fluorescence versus time curve.

  • Calculate the percentage of inhibition for each inhibitor concentration relative to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value for each enantiomer.

Workflow for MMP inhibition assay.

Conclusion

TAPI-2 is a valuable tool for studying the roles of MMPs and ADAMs in various biological processes. While it is established as a broad-spectrum inhibitor, there is a clear need for further research to elucidate the specific inhibitory profiles of its (R) and (S) enantiomers. Such studies would provide crucial insights into the structure-activity relationships of hydroxamate-based inhibitors and could guide the development of more selective and potent therapeutic agents targeting specific metalloproteinases. The protocols and frameworks provided in this guide offer a starting point for researchers aiming to conduct these important comparative investigations.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. selleckchem.com [selleckchem.com]
• 4. TNF Protease Inhibitor 2 | MMP | TargetMol [targetmol.com]

Verifying the Specificity of (R)-TAPI-2 for ADAM17: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of (R)-TAPI-2, a commonly used inhibitor of A Disintegrin and Metalloproteinase 17 (ADAM17), also known as Tumor Necrosis Factor-α Converting Enzyme (TACE). The objective is to critically evaluate its specificity in relation to other available ADAM17 inhibitors, supported by experimental data and detailed protocols. This document is intended to aid researchers in selecting the most appropriate tools for their studies on ADAM17-mediated biological processes.

Introduction to ADAM17 and its Inhibition

ADAM17 is a transmembrane metalloprotease that plays a crucial role in a variety of physiological and pathological processes by cleaving and releasing the extracellular domains of numerous cell surface proteins. This "shedding" process activates signaling pathways involved in inflammation, cancer progression, and development. Key substrates of ADAM17 include Tumor Necrosis Factor-α (TNF-α), ligands for the Epidermal Growth Factor Receptor (EGFR), and Notch receptors.[1][2] Given its central role in disease, ADAM17 has emerged as a significant therapeutic target.

A variety of small molecule inhibitors have been developed to target ADAM17. Among these is TAPI-2, a broad-spectrum hydroxamate-based inhibitor of matrix metalloproteinases (MMPs) and ADAMs.[3] TAPI-2 exists as a racemic mixture, with the (R)- and (S)-enantiomers potentially exhibiting different inhibitory profiles. This guide focuses on the specificity of the (R)-enantiomer, (R)-TAPI-2.

Comparative Analysis of ADAM17 Inhibitors

The specificity of an inhibitor is paramount for its utility as a research tool and its potential as a therapeutic agent. Off-target effects can lead to misinterpretation of experimental results and unwanted side effects. While (R)-TAPI-2 is frequently used in ADAM17 research, it is essential to recognize its broad-spectrum nature. The following table summarizes the inhibitory activity of TAPI-2 and other commonly used ADAM17 inhibitors against a panel of metalloproteinases. It is important to note that specific inhibitory constants (Ki or IC50) for (R)-TAPI-2 against a wide range of proteases are not extensively documented in publicly available literature. The data for TAPI-2 (racemic mixture) indicates its general lack of specificity.

Inhibitor	Target	IC50 / Ki	Selectivity Profile
TAPI-2 (racemic)	ADAM17 (TACE)	~120 nM (Ki)[4]	Broad-spectrum . Also inhibits other ADAMs and MMPs. IC50 of 20 µM for general MMPs.[3]
TAPI-1	ADAM17 (TACE)	-	Broad-spectrum . Similar to TAPI-2, inhibits various MMPs and ADAMs.
INCB3619	ADAM10	22 nM (IC50)	Dual ADAM10/ADAM17 inhibitor .
ADAM17	14 nM (IC50)
KP-457	ADAM17	11.1 nM (IC50)	Selective for ADAM17 over ADAM10 and several MMPs (MMP2, MMP3, MMP8, MMP9, MMP13, MMP14, MMP17).
ADAM10	748 nM (IC50)
MMP2	717 nM (IC50)
MMP9	5410 nM (IC50)
GW280264X	ADAM10	11.5 nM (IC50)	Dual ADAM10/ADAM17 inhibitor .
ADAM17 (TACE)	8.0 nM (IC50)
Marimastat	Various MMPs	nM range	Broad-spectrum MMP inhibitor . Also inhibits ADAMs.

Note: IC50 and Ki values can vary depending on the assay conditions. The data presented here is for comparative purposes.

Key Signaling Pathways Involving ADAM17

ADAM17 is a critical regulator of multiple signaling pathways implicated in both normal physiology and disease. Understanding these pathways is essential for interpreting the effects of ADAM17 inhibition.

TNF-α Processing and Inflammatory Signaling

ADAM17 was initially identified as the primary sheddase of pro-TNF-α, releasing the soluble, active form of this potent pro-inflammatory cytokine. Inhibition of ADAM17 blocks this process, thereby reducing TNF-α-mediated inflammation.[5]

Caption: ADAM17-mediated shedding of pro-TNF-α.

EGFR Ligand Shedding and Cancer Progression

ADAM17 cleaves and activates a range of EGFR ligands, including Transforming Growth Factor-α (TGF-α), Amphiregulin (AREG), and Heparin-binding EGF-like growth factor (HB-EGF).[6][7][8][9][10] The release of these ligands leads to the activation of the EGFR signaling cascade, which can promote cell proliferation, survival, and invasion in various cancers.

Caption: ADAM17-mediated shedding of EGFR ligands.

Notch Signaling Pathway Activation

ADAM17 is also implicated in the proteolytic processing of the Notch receptor.[1][11][12] Following ligand binding, ADAM17 can perform the S2 cleavage of Notch, a critical step for its activation. The subsequent cleavage by γ-secretase releases the Notch intracellular domain (NICD), which translocates to the nucleus to regulate gene expression involved in cell fate decisions.

Caption: Role of ADAM17 in Notch signaling activation.

Experimental Protocols

To accurately assess the specificity of an ADAM17 inhibitor like (R)-TAPI-2, a robust and reproducible experimental protocol is essential. A commonly used method is a fluorescence resonance energy transfer (FRET)-based assay.

Protocol: In Vitro FRET-Based Assay for Metalloproteinase Inhibitor Specificity

This protocol describes a general procedure to determine the inhibitory activity (IC50) of a compound against a panel of metalloproteinases (e.g., ADAM17, ADAM10, and various MMPs).

Materials:

• Recombinant human metalloproteinases (e.g., ADAM17, ADAM10, MMP-1, -2, -3, -9, -14)

• Fluorogenic FRET peptide substrates specific for each enzyme

• Assay buffer (e.g., 25 mM Tris, pH 7.5, 2.5 µM ZnCl₂, 0.005% Brij-35)

• Test inhibitor ((R)-TAPI-2) and control inhibitors (e.g., a known potent and selective inhibitor, and a broad-spectrum inhibitor)

• DMSO (for dissolving inhibitors)

• 96-well or 384-well black, flat-bottom plates

• Fluorescence microplate reader with appropriate excitation and emission filters for the FRET pair

Procedure:

• Preparation of Reagents:

  • Reconstitute recombinant enzymes and FRET substrates according to the manufacturer's instructions.

  • Prepare a stock solution of (R)-TAPI-2 and other inhibitors in DMSO (e.g., 10 mM).

  • Prepare serial dilutions of the inhibitors in assay buffer to create a concentration range that will span the expected IC50 value. The final DMSO concentration in the assay should be kept low (e.g., <1%) and consistent across all wells.

• Enzyme and Inhibitor Incubation:

  • In a microplate, add a fixed amount of each recombinant metalloproteinase to separate wells.

  • Add the serially diluted inhibitor solutions to the respective wells.

  • Include control wells:

    • "No inhibitor" control (enzyme + assay buffer with DMSO).

    • "No enzyme" control (assay buffer only).

    • "Positive control inhibitor" (enzyme + known inhibitor).

  • Incubate the plate at 37°C for a pre-determined time (e.g., 15-30 minutes) to allow the inhibitor to bind to the enzyme.

• Initiation of Reaction and Data Acquisition:

  • Initiate the enzymatic reaction by adding the specific FRET substrate to all wells.

  • Immediately place the plate in the fluorescence microplate reader, pre-warmed to 37°C.

  • Measure the fluorescence intensity kinetically over a period of time (e.g., 30-60 minutes) at the appropriate excitation and emission wavelengths for the FRET substrate.

• Data Analysis:

  • For each inhibitor concentration, determine the initial reaction velocity (V₀) from the linear portion of the fluorescence versus time plot.

  • Calculate the percentage of inhibition for each concentration relative to the "no inhibitor" control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value by fitting the data to a dose-response curve using appropriate software (e.g., GraphPad Prism).

• Determining Specificity:

  • Compare the IC50 values of (R)-TAPI-2 against ADAM17 with its IC50 values against other metalloproteinases. A significantly lower IC50 for ADAM17 indicates selectivity.

Caption: Workflow for FRET-based inhibitor screening.

Conclusion

The available evidence indicates that TAPI-2, and by extension its (R)-enantiomer, is a broad-spectrum inhibitor of metalloproteinases. While it effectively inhibits ADAM17, it also demonstrates activity against other ADAMs and MMPs. For experiments where high specificity for ADAM17 is critical, researchers should consider more selective alternatives such as KP-457, or carefully validate their findings using multiple inhibitors or genetic approaches to confirm that the observed effects are indeed due to the inhibition of ADAM17. The provided experimental protocol offers a robust framework for independently verifying the specificity of (R)-TAPI-2 or any other inhibitor in the context of the specific metalloproteinases relevant to the research question.

References

• 1. researchgate.net [researchgate.net]
• 2. discovery.researcher.life [discovery.researcher.life]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. ADAM17 Activity and IL-6 Trans-Signaling in Inflammation and Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ADAM17 Activity and IL-6 Trans-Signaling in Inflammation and Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. aminer.org [aminer.org]
• 8. benchchem.com [benchchem.com]
• 9. ADAM-17: The Enzyme That Does It All - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Different Signaling Pathways Stimulate a Disintegrin and Metalloprotease-17 (ADAM17) in Neutrophils during Apoptosis and Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ADAM 17 and Epithelial-to-Mesenchymal Transition: The Evolving Story and Its Link to Fibrosis and Cancer [mdpi.com]

In Vivo Efficacy of (R)-TAPI-2: A Comparative Guide for Researchers

For researchers and drug development professionals investigating the therapeutic potential of metalloproteinase inhibitors, this guide provides a comparative analysis of the in vivo efficacy of (R)-TAPI-2 and other relevant alternatives. (R)-TAPI-2 is the R-enantiomer of TAPI-2, a broad-spectrum inhibitor of both matrix metalloproteinases (MMPs) and A Disintegrin and Metalloproteinases (ADAMs), with notable activity against Tumor Necrosis Factor-α Converting Enzyme (TACE or ADAM17). This guide synthesizes available preclinical data, details experimental methodologies, and visualizes key biological pathways to aid in the evaluation of these compounds for further development.

Comparative In Vivo Efficacy

While specific in vivo data for the (R)-enantiomer of TAPI-2 is limited in publicly available literature, the efficacy of the closely related compound TAPI-1 and other broad-spectrum MMP/ADAM inhibitors has been evaluated in various animal models of disease, primarily in the fields of oncology and inflammation. This section summarizes key findings from these studies to provide a comparative perspective.

Table 1: In Vivo Efficacy of TAPI-1 in a Septic Arthritis Mouse Model

Compound	Animal Model	Dosing Regimen	Key Efficacy Endpoints	Results	Reference
TAPI-1	Male Swiss albino mice with S. aureus-induced septic arthritis	10 mg/kg, intraperitoneally, post-infection at regular intervals	Arthritis index, paw swelling, bone-cartilage destruction, sTNF-α levels, MMP-2 levels	Significantly lower arthritis severity, reduced paw swelling, less bone-cartilage destruction, and lower levels of sTNF-α and MMP-2 compared to untreated controls.[1]	[1]

Table 2: Comparative In Vivo Efficacy in Cancer Models

Compound	Animal Model	Dosing Regimen	Key Efficacy Endpoints	Results	Reference
Marimastat (B1683930)	Athymic nude mice with human gastric cancer (MGLVA1) xenografts	Not specified	Tumor growth rate, median survival	Reduced tumor growth rate by 48% and increased median survival from 19 to 30 days.[2][3]	[2][3]
Marimastat (with chemoradiation)	Athymic nude mice with head and neck squamous cell carcinoma (SCC-1) xenografts	8.7 mg/kg/day via osmotic pump	Tumor growth delay	Statistically significant delay in tumor growth compared to chemoradiation alone.[4]	[4]
Batimastat (B1663600) (BB-94)	Athymic nude mice with human breast cancer (MDA-MB-435) xenografts	30 mg/kg, daily intraperitoneal injections	Local-regional tumor regrowth, lung metastasis	Significantly inhibited local-regional tumor regrowth and reduced the incidence, number, and volume of lung metastases.[5]	[5]

Table 3: Comparative In Vivo Efficacy in Arthritis Models

Compound	Animal Model	Dosing Regimen	Key Efficacy Endpoints	Results	Reference
GM6001	DBA/1 mice with collagen-induced arthritis (CIA)	Not specified	Inhibition of MMP-12 and MMP-13 activity	In vivo activation of MMP-12 and MMP-13 probes was inhibited.[6]	[6]
TMI-005 (Apratastat)	Not specified	Not specified	Not specified	Entered Phase II clinical trials for rheumatoid arthritis but was terminated due to lack of efficacy.[7]	[7]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of in vivo studies. Below are representative protocols for inducing common animal models used to evaluate MMP and ADAM inhibitors.

Collagen-Induced Arthritis (CIA) in Mice

The CIA model is a widely used preclinical model for rheumatoid arthritis due to its pathological and immunological similarities to the human disease.[8][9][10]

Materials:

• Genetically susceptible mice (e.g., DBA/1J)[8][11]

• Type II collagen (bovine or chicken)[8][11]

• Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis[8][11]

• Incomplete Freund's Adjuvant (IFA)[11]

• Syringes and needles

Procedure:

• Preparation of Emulsion: Dissolve Type II collagen in 0.05 M acetic acid overnight at 4°C. Create an emulsion by mixing the collagen solution with an equal volume of CFA.

• Primary Immunization (Day 0): Anesthetize the mice. Inject 0.1 mL of the collagen/CFA emulsion intradermally at the base of the tail.[2]

• Booster Immunization (Day 21): Prepare a second emulsion of Type II collagen with IFA. Administer a 0.1 mL booster injection intradermally at a different site on the tail.[2][11]

• Monitoring: Begin monitoring for signs of arthritis around day 26-35. Score the severity of arthritis in each paw based on redness, swelling, and joint deformity. Paw thickness can also be measured using calipers.[2]

Human Tumor Xenograft Model in Mice

Xenograft models are instrumental in assessing the anti-tumor efficacy of novel therapeutic agents in an in vivo setting.[4][12]

Materials:

• Immunodeficient mice (e.g., NOD-SCID or NSG)[4]

• Human cancer cell line of interest

• Cell culture medium and supplements

• Phosphate-buffered saline (PBS)

• Matrigel (optional, to enhance tumor take-rate)[4]

• Syringes and needles

• Calipers for tumor measurement

Procedure:

• Cell Culture: Culture the chosen human cancer cell line under standard conditions until a sufficient number of cells is obtained.

• Cell Preparation: Harvest the cells and resuspend them in sterile, serum-free medium or PBS at the desired concentration (e.g., 5 x 10^6 cells/100 µL). Cell viability should be confirmed to be >90%.[4]

• Tumor Cell Implantation: Anesthetize the mice. Subcutaneously inject the cell suspension (typically 100 µL) into the flank of the mouse.[4]

• Tumor Growth Monitoring: Once tumors become palpable, measure their dimensions (length and width) with digital calipers 2-3 times per week. Calculate tumor volume using the formula: (Width² x Length) / 2.[4]

• Treatment Administration: Once tumors reach a predetermined size (e.g., 100-150 mm³), randomize the mice into treatment and control groups. Administer the test compound (e.g., (R)-TAPI-2) and vehicle control according to the planned dosing regimen (e.g., oral gavage, intraperitoneal injection).[4]

• Efficacy Evaluation: Continue to monitor tumor volume throughout the study. At the end of the study, tumors can be excised for further analysis.

Signaling Pathways and Mechanism of Action

(R)-TAPI-2 and similar inhibitors exert their effects by targeting the catalytic activity of MMPs and ADAMs. These enzymes play crucial roles in various signaling pathways that are central to the pathogenesis of cancer and inflammatory diseases.

ADAM17 (TACE) Signaling in Inflammation

ADAM17 is a key sheddase that cleaves and releases the ectodomains of numerous cell surface proteins, including TNF-α and its receptors.[10] This shedding event is a critical step in the inflammatory cascade.

Caption: ADAM17 (TACE) mediated shedding of TNF-α and its inhibition by (R)-TAPI-2.

MMP Signaling in Cancer Progression

MMPs are instrumental in the degradation of the extracellular matrix (ECM), a critical process for tumor invasion and metastasis. They also contribute to angiogenesis by releasing pro-angiogenic factors stored in the ECM.[8][13][14]

Caption: Role of MMPs in cancer invasion and angiogenesis and their inhibition.

Experimental Workflow for In Vivo Efficacy Studies

The following diagram outlines a typical workflow for conducting in vivo efficacy studies of a test compound in a xenograft cancer model.

Caption: A generalized workflow for preclinical in vivo efficacy testing.

References

• 1. Potential anti-arthritic and anti-inflammatory effects of TNF-α processing inhibitor-1 (TAPI-1): A new approach to the treatment of S. aureus arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Inhibition of tumour growth by marimastat in a human xenograft model of gastric cancer: relationship with levels of circulating CEA - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inhibition of tumour growth by marimastat in a human xenograft model of gastric cancer: relationship with levels of circulating CEA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. In vivo Efficacy of Marimastat and Chemoradiation in Head and Neck Cancer Xenografts - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Effect of matrix metalloproteinase inhibitor batimastat on breast cancer regrowth and metastasis in athymic mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. In vivo imaging of matrix metalloproteinase 12 and matrix metalloproteinase 13 activities in the mouse model of collagen-induced arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Savior or not: ADAM17 inhibitors overcome radiotherapy-resistance in non-small cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. aacrjournals.org [aacrjournals.org]
• 9. TAP2, a peptide antagonist of Toll-like receptor 4, attenuates pain and cartilage degradation in a monoiodoacetate-induced arthritis rat model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. A place for TACE - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Molecular basis for the mechanism of action of an anti-TACE antibody - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Selective matrix metalloproteinase (MMP) inhibitors in cancer therapy: Ready for prime time? - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Frontiers | Insights Into the Role of Matrix Metalloproteinases in Cancer and its Various Therapeutic Aspects: A Review [frontiersin.org]
• 14. Matrix Metalloproteinases Inhibitors in Cancer Treatment: An Updated Review (2013–2023) - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of (R)-TAPI-2: A Guide for Laboratory Professionals

An essential guide to the safe handling and disposal of (R)-TAPI-2, ensuring laboratory safety and regulatory compliance.

(R)-TAPI-2 is a hydroxamate-based inhibitor of metalloproteinases, and like many research chemicals, requires careful management to mitigate risks to personnel and the environment. This document provides a comprehensive, step-by-step procedure for the proper disposal of (R)-TAPI-2, grounded in established safety protocols for hazardous chemical waste.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle (R)-TAPI-2 with appropriate safety measures. Based on the safety data sheet for similar compounds, (R)-TAPI-2 is a solid that is sensitive to light and moisture.

Personal Protective Equipment (PPE): All personnel handling (R)-TAPI-2 for disposal must be equipped with the following personal protective equipment:

PPE Item	Specification
Eye Protection	Safety goggles with side-shields or chemical safety goggles.
Hand Protection	Chemically resistant gloves (e.g., nitrile).
Body Protection	Laboratory coat or other protective clothing.
Respiratory Protection	A suitable respirator should be used if dust is generated.

All handling of (R)-TAPI-2 should be conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.

Step-by-Step Disposal Procedure

The guiding principle for the disposal of (R)-TAPI-2 is its classification as hazardous chemical waste. As such, it must not be disposed of in regular trash or down the drain. The following procedure outlines the correct steps for its collection and disposal.

• Segregation of Waste:

  • All solid waste contaminated with (R)-TAPI-2, including any unused product, contaminated weighing paper, and disposable labware (e.g., pipette tips, microfuge tubes), must be collected in a designated hazardous waste container.

  • Do not mix (R)-TAPI-2 waste with other incompatible waste streams. It is particularly important to avoid contact with strong oxidizing agents.

• Container Management:

  • Use a clearly labeled, sealable, and chemically compatible container for waste collection.

  • The container must be in good condition, free from leaks or cracks.

  • Label the waste container with "Hazardous Waste," the chemical name "(R)-TAPI-2," and any other identifiers required by your institution's Environmental Health and Safety (EHS) department.

• Storage Pending Disposal:

  • Store the sealed waste container in a cool, dry, and well-ventilated area, away from light and moisture.

  • The storage area should be secure and accessible only to authorized personnel.

• Arranging for Disposal:

  • Contact your institution's EHS department to schedule a pickup for the hazardous waste.

  • Disposal will be carried out by a licensed chemical waste disposal company, typically through incineration at an approved facility.

Contaminated Materials: Any materials that have come into contact with (R)-TAPI-2, such as gloves and absorbent pads used for cleaning up spills, must also be disposed of in the designated hazardous waste container. For empty containers of (R)-TAPI-2, they should be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous waste. After rinsing, the container label should be defaced before disposal in accordance with institutional policies.[1]

Spill and Emergency Procedures

In the event of a spill or accidental exposure, the following immediate actions should be taken:

Incident	First Aid and Spill Response Measures
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.
Skin Contact	In case of contact, immediately wash skin with soap and plenty of water. Remove contaminated clothing and shoes. Get medical aid if irritation develops and persists.
Inhalation	Remove from exposure and move to fresh air immediately. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical aid.
Ingestion	If swallowed, do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Consult a physician.
Spill Cleanup	For small spills, carefully sweep up the solid material, avoiding dust generation, and place it in the designated hazardous waste container. For large spills, evacuate the area and contact your institution's emergency response team.

Disposal Workflow

The logical flow for the proper management and disposal of (R)-TAPI-2 waste is depicted in the following diagram.

Workflow for the proper disposal of (R)-TAPI-2.

It is important to note that laboratory-scale chemical neutralization or deactivation protocols for (R)-TAPI-2 are not provided in standard safety data sheets. Therefore, the mandated and safest procedure is the collection and disposal of the chemical waste by a licensed and approved waste management facility. Always consult your institution's specific guidelines and your local regulations for chemical waste disposal.

References

• 1. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

Safeguarding Your Research: A Comprehensive Guide to Handling (R)-TAPI-2

For researchers and scientists at the forefront of drug development, the safe and efficient handling of investigational compounds is paramount. This guide provides essential safety and logistical information for the use of (R)-TAPI-2, a broad-spectrum metalloproteinase inhibitor. Adherence to these procedures will help ensure the integrity of your experiments and the safety of all laboratory personnel.

Immediate Safety and Personal Protective Equipment (PPE)

(R)-TAPI-2 is a white solid powder for which specific toxicological properties are not fully characterized.[1] Therefore, it is crucial to handle it with care, implementing standard laboratory safety protocols to minimize exposure. The following Personal Protective Equipment (PPE) is mandatory when handling (R)-TAPI-2 in its powdered form and in solution.

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical safety goggles or a face shield.	Protects against splashes and airborne particles.[1][2]
Hand Protection	Nitrile or latex gloves.	Prevents skin contact with the compound.[1]
Body Protection	A laboratory coat.	Provides a barrier against spills and contamination.[1][2]
Respiratory Protection	A particle filter respirator is recommended when handling the powder outside of a certified chemical fume hood.	Minimizes the inhalation of airborne particles.[1]

Operational Plan: From Receipt to Disposal

A systematic approach to the handling of (R)-TAPI-2 is essential for both safety and experimental reproducibility.

Receiving and Storage

Upon receipt, inspect the container for any damage. (R)-TAPI-2 is noted to be light-sensitive and hygroscopic.[1] Therefore, it should be stored in a tightly sealed container, protected from moisture and light, in a cool, dry, and well-ventilated place.[1]

Experimental Protocols

While specific experimental protocols will vary depending on the research application, the preparation of a stock solution is a fundamental first step.

Protocol: Preparation of a 10 mM Stock Solution in DMSO

• Preparation: Before handling the powdered compound, ensure you are wearing the appropriate PPE as outlined in the table above. All handling of the solid compound should be performed in a chemical fume hood to avoid inhalation of dust.[2]

• Weighing: Tare a clean, dry microcentrifuge tube on a calibrated analytical balance. Carefully add the desired amount of (R)-TAPI-2 powder to the tube using a clean spatula.

• Solubilization: Add the appropriate volume of dimethyl sulfoxide (B87167) (DMSO) to the tube to achieve a 10 mM concentration. For example, for 1 mg of (R)-TAPI-2 (Molecular Weight: 415.53 g/mol ), add approximately 240.7 µL of DMSO.

• Mixing: Vortex the solution until the (R)-TAPI-2 is completely dissolved.

• Storage: Store the stock solution in a tightly sealed vial at -20°C for short-term storage or -80°C for long-term storage.

Note: Some sources suggest that TAPI-2 can also be reconstituted in water. The choice of solvent should be guided by the specific requirements of your experiment.

Disposal Plan

Proper disposal of (R)-TAPI-2 and all contaminated materials is crucial to prevent environmental contamination and ensure a safe laboratory environment.

Liquid Waste

• DMSO Solutions: Collect all waste solutions containing (R)-TAPI-2 and DMSO in a designated, labeled hazardous waste container for organic solvents.[3][4][5] Do not mix with other waste streams unless compatibility has been confirmed.

• Aqueous Solutions: While some non-hazardous aqueous solutions can be disposed of down the drain, it is best practice to collect aqueous solutions of (R)-TAPI-2 as chemical waste, given its limited toxicological data.[6][7]

Solid Waste

• Contaminated Labware: All disposable labware that has come into contact with (R)-TAPI-2, such as pipette tips, microcentrifuge tubes, and gloves, should be collected in a designated hazardous waste container for solid chemical waste.[3]

• Empty Containers: The original container of (R)-TAPI-2, once empty, should be triple-rinsed with an appropriate solvent (e.g., ethanol (B145695) or water). The rinsate should be collected as hazardous liquid waste. After rinsing and air-drying, the container can be disposed of in the regular trash, with the label defaced.

Decontamination

• Surfaces: In case of a spill, or for routine cleaning of work surfaces, decontaminate the area by wiping with a suitable laboratory disinfectant or a 70% ethanol solution.

• Glassware: Reusable glassware should be washed with a laboratory detergent and rinsed thoroughly with purified water.

Visualizing the Workflow

To further clarify the handling and disposal procedures, the following diagrams illustrate the key steps and decision points.

Figure 1. Workflow for the preparation and handling of (R)-TAPI-2.

Figure 2. Disposal workflow for (R)-TAPI-2 and associated materials.

References

• 1. Safety Guidelines For Using Powdered Chemicals [pvschemicals.in]
• 2. crystalgen.com [crystalgen.com]
• 3. benchchem.com [benchchem.com]
• 4. DMSO disposal - General Lab Techniques [protocol-online.org]
• 5. uwaterloo.ca [uwaterloo.ca]
• 6. Appendix B - Disposal of Nonhazardous Laboratory Waste Down The Sanitary Sewer for Ithaca Campus | Environment, Health and Safety [ehs.cornell.edu]
• 7. csn.edu [csn.edu]